Isoprothiolane

• CAS: 50512-35-1

Core Science & Biosynthesis

Isoprothiolane's Mechanism of Action in Pyricularia oryzae: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Isoprothiolane (IPT) is a systemic dithiolane fungicide that has been integral to the management of rice blast, a devastating disease caused by the ascomycete fungus Pyricularia oryzae (syn. Magnaporthe oryzae).[1][2] Its mode of action is multifaceted, primarily targeting lipid metabolism, which is crucial for the structural integrity and function of fungal cells. However, the emergence of resistant strains has necessitated a deeper investigation into its precise molecular targets and the corresponding resistance mechanisms. This technical guide provides an in-depth exploration of the current understanding of isoprothiolane's mechanism of action, summarizes key quantitative data, details relevant experimental protocols, and illustrates the complex biochemical pathways involved.

Primary Mechanism of Action: Inhibition of Phosphatidylcholine Biosynthesis

The principal hypothesis for isoprothiolane's fungicidal activity centers on the disruption of phosphatidylcholine (PC) biosynthesis.[3] PC is the most abundant phospholipid in the cellular membranes of P. oryzae, and its synthesis is critical for membrane integrity and signaling. Isoprothiolane is believed to act by inhibiting the transmethylation of phosphatidylethanolamine (PE) to PC, a key part of the Bremer-Greenberg pathway.[1][2] This inhibition disrupts the normal flux of phospholipid synthesis, leading to compromised cell membrane function and ultimately inhibiting fungal growth.

The Bremer-Greenberg pathway involves three sequential methylation steps to convert PE into PC, utilizing S-adenosyl methionine (SAM) as the methyl donor. The enzymes responsible are believed to be the primary targets of isoprothiolane.

Caption: Proposed mechanism of Isoprothiolane (IPT) inhibiting the methylation steps in phosphatidylcholine (PC) biosynthesis.

While this pathway is the most cited mechanism, research into IPT-resistant mutants has revealed a more complex picture. Studies sequencing candidate genes involved in this pathway, such as PEAMT, CHO2, and OPI3, found no significant differences in their sequences or expression levels between resistant and sensitive isolates.[1][3] This suggests that while PC biosynthesis is affected, these specific genes may not be the primary site of resistance-conferring mutations, or that alternative resistance mechanisms are more significant.

Effects on Fungal Morphology and Infection Process

Beyond its core biochemical target, isoprothiolane exerts significant effects on the physical processes of fungal infection. It is a potent inhibitor of the pathogen's ability to penetrate the host tissue.[4][5]

• Inhibition of Penetration Peg: Isoprothiolane does not significantly affect conidial germination or the formation of the appressorium (a specialized infection structure) at low concentrations (e.g., 2 ppm).[4] However, it strongly inhibits the subsequent development of the penetration peg from the appressorium and the growth of invasive hyphae within the host cell.[4] This action effectively halts the infection process before significant damage to the host plant can occur.

• Morphological Abnormalities: At higher concentrations (5-10 ppm), isoprothiolane induces the formation of abnormal, swollen hyphae, resembling chlamydospores, further disrupting the normal growth and development of the fungus.[4]

Caption: Isoprothiolane primarily inhibits host penetration and invasive growth rather than early spore germination.

Quantitative Efficacy Data

The efficacy of isoprothiolane has been quantified in numerous in-vitro studies. These assessments provide critical data on the concentrations required to inhibit fungal growth and form the basis for determining resistance levels.

Parameter	Concentration	Observation	Source(s)
Mycelial Growth Inhibition	20 ppm (µg/mL)	Complete inhibition in liquid medium.	[4]
5-10 ppm (µg/mL)	Partial inhibition with abnormal hyphae formation.	[4]
Recommended Doses	100% inhibition of mycelial growth on solid media.	[6][7]
EC₅₀ Values for Resistance	6.5 ≤ EC₅₀ < 13.0 µg/mL	Low Resistance (LR)	[2]
13.0 ≤ EC₅₀ < 25.0 µg/mL	Moderate Resistance 1 (MR-1)	[2]
25.0 ≤ EC₅₀ < 35.0 µg/mL	Moderate Resistance 2 (MR-2)	[2]

Molecular Mechanisms of Resistance

The development of resistance to isoprothiolane in P. oryzae is a significant concern.[2][8] Research indicates that resistance is not governed by a single mechanism but is a polygenic trait involving several cellular pathways.

• Velvet Complex Proteins: Low-level resistance to IPT has been linked to the velvet regulatory complex. The proteins MoVelB and MoVeA, which form a complex with LaeA to regulate secondary metabolism and development, were found to be indispensable for IPT toxicity. It is hypothesized that deformation of this complex confers resistance, possibly by down-regulating secondary metabolism or cytochrome P450 genes to reduce the toxic effects of IPT.[2]

• DJ-1/PfpI Family Protein: Transcriptomic analysis identified a gene, MGG_09793, encoding a DJ-1/PfpI family protein that was strongly induced by IPT treatment specifically in sensitive isolates.[3] However, subsequent gene knockout experiments showed that this gene was not directly responsible for the resistance phenotype, suggesting its role may be part of a broader stress response rather than a direct target.[1][3]

• Transcription Factors: A putative Zn2Cys6 transcription factor has also been identified and associated with isoprothiolane resistance, indicating that changes in gene regulation play a crucial role.[4]

Caption: Multiple genetic factors, including regulatory complexes and transcription factors, contribute to IPT resistance.

Key Experimental Protocols

The elucidation of isoprothiolane's mechanism of action relies on a suite of established molecular and microbiological techniques.

Protocol: Fungicide Sensitivity Testing (Poisoned Food Technique)

This method is used to determine the EC₅₀ (Effective Concentration to inhibit 50% of growth) of a fungicide against a fungal isolate.

• Media Preparation: Prepare Potato Dextrose Agar (PDA) and sterilize by autoclaving. Cool to 50-55°C.

• Fungicide Stock: Prepare a stock solution of isoprothiolane in a suitable solvent (e.g., methanol).

• Serial Dilutions: Add appropriate volumes of the fungicide stock to the molten PDA to achieve a range of final concentrations (e.g., 0.1, 1, 5, 10, 20, 50 µg/mL). A control plate containing only the solvent should also be prepared. Pour the amended media into petri dishes.

• Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the edge of an actively growing P. oryzae culture onto the center of each plate.

• Incubation: Incubate the plates at 28°C in the dark for 7-10 days.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions.

• Calculation: Calculate the percentage of mycelial growth inhibition relative to the solvent control. Plot the inhibition percentages against the logarithm of the fungicide concentration and determine the EC₅₀ value using probit analysis.

Protocol: Gene Expression Analysis by qRT-PCR

This protocol is used to quantify the expression levels of target genes in response to fungicide treatment.

• Culture and Treatment: Grow P. oryzae mycelia in liquid culture. Treat the cultures with a specific concentration of isoprothiolane (e.g., the EC₅₀ concentration) for a defined period (e.g., 6 hours). Harvest the mycelia by filtration.

• RNA Extraction: Immediately freeze the harvested mycelia in liquid nitrogen and grind to a fine powder. Extract total RNA using a commercial kit (e.g., TRIzol reagent) according to the manufacturer's instructions.

• cDNA Synthesis: Treat the extracted RNA with DNase I to remove any genomic DNA contamination. Synthesize first-strand cDNA from the purified RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• Quantitative PCR (qPCR): Set up qPCR reactions using a SYBR Green-based master mix, the synthesized cDNA as a template, and gene-specific primers for the target gene(s) (e.g., MoVelB) and a reference housekeeping gene (e.g., actin) for normalization.

• Analysis: Run the qPCR on a real-time PCR system. Analyze the resulting amplification data using the 2-ΔΔCt method to determine the relative fold change in gene expression between the treated and untreated samples.

Caption: A typical experimental workflow to identify and validate genes involved in fungicide resistance.

Conclusion and Future Directions

The mechanism of action for isoprothiolane in P. oryzae is primarily attributed to the inhibition of phosphatidylcholine biosynthesis and the physical disruption of the host infection process. However, the molecular basis of fungal resistance is complex and cannot be explained by simple mutations in the enzymes of the PC synthesis pathway. Current evidence points towards a multifactorial resistance mechanism involving regulatory proteins like the velvet complex and various transcription factors that may alter the fungus's metabolic or detoxification response.

Future research should focus on:

• Identifying the direct molecular binding target(s) of isoprothiolane.

• Elucidating the downstream effects of velvet complex disruption on cellular metabolism.

• Conducting comprehensive proteomic and metabolomic analyses of sensitive and resistant strains to uncover the full spectrum of cellular changes induced by the fungicide.

A deeper understanding of these intricate interactions is paramount for developing effective resistance management strategies and designing next-generation fungicides to control this devastating plant pathogen.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. The velvet family proteins mediate low resistance to isoprothiolane in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. fao.org [fao.org]
• 6. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

The Synthesis of Isoprothiolane: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoprothiolane, chemically known as diisopropyl 1,3-dithiolan-2-ylidenemalonate, is a systemic fungicide widely used in agriculture, particularly for the control of rice blast. Its unique mode of action, which involves the inhibition of phospholipid biosynthesis, has also made it a subject of interest in broader chemical and biological research. This technical guide provides an in-depth overview of the core chemical synthesis pathway of isoprothiolane, detailing the reaction mechanism, experimental protocols, and quantitative data.

Core Synthesis Pathway

The most commercially significant and well-documented synthesis of isoprothiolane commences with diisopropyl malonate. The overall process is a one-pot reaction involving the formation of a key intermediate followed by cyclization.

The primary synthesis route for isoprothiolane involves the reaction of diisopropyl malonate with carbon disulfide in the presence of a strong base, followed by cyclization with 1,2-dichloroethane.[1][2] This process is often facilitated by a phase-transfer catalyst to improve reaction efficiency and yield.[1]

Reaction Mechanism

The synthesis proceeds through a two-stage mechanism:

• Formation of the Dithiocarboxylate Intermediate: The reaction is initiated by the deprotonation of the active methylene group of diisopropyl malonate by a strong base, such as potassium hydroxide or sodium hydroxide, to form a carbanion. This carbanion then acts as a nucleophile, attacking the electrophilic carbon of carbon disulfide. A second deprotonation and subsequent rearrangement lead to the formation of a stable dipotassium or disodium salt of the dithiocarboxylate intermediate.

• Cyclization to Isoprothiolane: The dithiocarboxylate intermediate, a potent dinucleophile, then reacts with 1,2-dichloroethane. This proceeds via a double nucleophilic substitution, where the two sulfur atoms displace the chlorine atoms on 1,2-dichloroethane, forming the five-membered 1,3-dithiolane ring and yielding the final product, isoprothiolane.

The use of a phase-transfer catalyst, such as an alkylpyridinium chloride or a quaternary ammonium salt, is crucial for industrial-scale production.[1] The catalyst facilitates the transfer of the inorganic dithiocarboxylate salt from the aqueous phase to the organic phase (containing 1,2-dichloroethane), where the cyclization reaction occurs, thereby significantly increasing the reaction rate and yield.[1]

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of isoprothiolane, comparing a non-catalyzed reaction with reactions catalyzed by different phase-transfer catalysts, as detailed in patent literature.[1]

Parameter	Non-Catalyzed	Catalyzed (Tetrabutylammonium Chloride)	Catalyzed (1-Dodecyl Pyridinium Chloride)
Reactants (Molar Ratio)
Diisopropyl Malonate	1	1	1
Carbon Disulfide	1.1	1.1	1.1
Base (NaOH)	4.5	4.5	4.5
1,2-Dichloroethane	2	2	2
Reaction Conditions
Initial Temp. (Base Addition)	30°C	30°C	30°C
Reflux Temperature	70°C	70°C	70°C
Reflux Time	15 h	4 h	1 h
Results
Purity	93.3%	Not Specified	>95%
Yield	75.8%	Not Specified	>90%

Experimental Protocols

The following are detailed experimental protocols for the synthesis of isoprothiolane, both with and without a catalyst, based on procedures outlined in the patent literature.[1]

Experiment 1: Synthesis of Isoprothiolane without a Catalyst

• Reaction Setup: A reactor equipped with a mechanical stirrer, thermometer, reflux condenser, and a dropping funnel is charged with 1 mole of diisopropyl malonate and 1.1 moles of carbon disulfide.

• Formation of Intermediate: While stirring, 4.5 moles of aqueous sodium hydroxide solution (prepared in a 2:1 molar ratio of NaOH to water) is added dropwise via the dropping funnel, maintaining the reaction temperature at 30°C. After the addition is complete, the mixture is stirred for an additional 30 minutes.

• Cyclization: 2 moles of 1,2-dichloroethane are added from the dropping funnel. The reaction mixture is then heated to 70°C and refluxed for 15 hours.

• Work-up and Purification: After the reaction is complete, the mixture is allowed to cool and stand, leading to phase separation. The organic layer is collected, and the excess 1,2-dichloroethane is removed by distillation. The resulting crude product is cooled to induce crystallization and then pulverized to obtain a yellowish isoprothiolane sample.

Experiment 2: Synthesis of Isoprothiolane with an Alkylpyridinium Chloride Catalyst

• Reaction Setup: A reactor is charged with 1 mole of diisopropyl malonate and 1.1 moles of carbon disulfide.

• Formation of Intermediate: With stirring, 4.5 moles of aqueous sodium hydroxide solution (2:1 molar ratio of NaOH to water) is added dropwise, maintaining the temperature at 30°C. The mixture is stirred for an additional 30 minutes post-addition.

• Catalytic Cyclization: 2 moles of 1,2-dichloroethane are added, followed by the addition of 10g of 1-dodecyl pyridinium chloride as the phase-transfer catalyst. The mixture is heated to 70°C and refluxed for 1 hour.

• Work-up and Purification: The work-up procedure is identical to the non-catalyzed method. The organic phase is separated, the solvent is removed, and the product is obtained by crystallization and pulverization.

Visualizations

Logical Workflow of Isoprothiolane Synthesis

Caption: Workflow of the one-pot synthesis of isoprothiolane.

Proposed Signaling Pathway for Isoprothiolane Synthesis

Caption: Proposed reaction mechanism for isoprothiolane synthesis.

Alternative Synthesis Pathways

While the pathway starting from diisopropyl malonate is predominant, other synthetic routes have been mentioned in the literature, although they are less detailed.

• Industrial Synthesis via Chlorinated Acetals: Another described industrial method also begins with diisopropyl malonate but involves alkylation and cyclization reactions with chlorinated acetals or aldehydes under acidic conditions to form the 1,3-dithiolane ring, followed by esterification. This represents a different approach to the ring formation step, but detailed public-domain information is scarce.

Conclusion

The synthesis of isoprothiolane via the reaction of diisopropyl malonate, carbon disulfide, and 1,2-dichloroethane is a robust and efficient method, particularly when enhanced by phase-transfer catalysis. This route offers high yields and purity, making it suitable for industrial-scale production. The detailed mechanism and protocols provided in this guide offer a comprehensive technical overview for researchers and professionals in the field of chemical synthesis and drug development. While alternative pathways exist, they are less documented, highlighting the primary route's established importance.

References

• 1. CN102146072B - Method for preparing isoprothiolane - Google Patents [patents.google.com]
• 2. CN102146072A - Method for preparing isoprothiolane - Google Patents [patents.google.com]
• 3. rayfull.com [rayfull.com]

Isoprothiolane Solubility in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of isoprothiolane, a systemic fungicide, in a range of common organic solvents. The data presented is intended to support research, development, and formulation activities. This document includes quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of isoprothiolane in various organic solvents at 25°C is summarized in the table below. The data has been compiled from multiple scientific sources to ensure accuracy and provide a comparative overview.

Organic Solvent	Solubility (g/L)	Temperature (°C)
Acetone	4061[1], 4060[2]	25
Chloroform	4126[1], 4130[2]	25
Methanol	1510[2]	25
Ethanol	760[2]	25
Benzene	2770[2]	25
n-Hexane	10[2]	25
Xylene	Highly Soluble	-
Dimethyl Sulfoxide (DMSO)	95,000 (95 mg/mL)[3]	-

Isoprothiolane is sparingly soluble in water, with a reported solubility of 54 mg/L at 25°C[2].

Experimental Protocols for Solubility Determination

The determination of isoprothiolane's solubility in organic solvents is crucial for its application and formulation. The most widely accepted method for determining the solubility of chemical compounds is the shake-flask method , which is also described in the OECD Guideline 105 for testing of chemicals[4][5][6]. This method is particularly suitable for substances like isoprothiolane that have a solubility greater than 10⁻² g/L[7].

Principle of the Shake-Flask Method

The shake-flask method is an equilibrium-based method. It involves saturating a solvent with a solute (in this case, isoprothiolane) at a constant temperature. An excess amount of the solid compound is added to the solvent to ensure that a saturated solution is formed. The mixture is then agitated for a sufficient period to allow it to reach equilibrium. After equilibrium is reached, the undissolved solid is separated from the saturated solution, and the concentration of the solute in the clear solution is determined using a suitable analytical technique[8][9][10].

Apparatus and Reagents

• Glassware: Erlenmeyer flasks with stoppers, volumetric flasks, pipettes.

• Constant Temperature Bath or Shaker: Capable of maintaining a constant temperature (e.g., 25 ± 0.5°C).

• Analytical Balance: For accurate weighing of isoprothiolane.

• Filtration or Centrifugation Equipment: To separate the undissolved solid from the saturated solution.

• Analytical Instrument: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) for the quantitative analysis of isoprothiolane concentration.

• Isoprothiolane: Analytical standard of known purity.

• Organic Solvents: High-purity grade.

Experimental Procedure

• Preparation of the Test Solution: An excess amount of isoprothiolane is weighed and added to a flask containing a known volume of the organic solvent.

• Equilibration: The flask is sealed and placed in a constant temperature shaker bath. The mixture is agitated at a constant speed for a predetermined period (typically 24 to 48 hours) to ensure that equilibrium is reached. Preliminary tests can be conducted to determine the time required to achieve saturation[5].

• Phase Separation: After equilibration, the flask is allowed to stand to let the undissolved particles settle. The saturated solution is then carefully separated from the excess solid. This can be achieved by centrifugation or filtration.

• Analysis: The concentration of isoprothiolane in the clear, saturated solution is determined using a validated analytical method, such as HPLC or GC. A calibration curve prepared from standard solutions of isoprothiolane in the same solvent is used for quantification.

Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of isoprothiolane in an organic solvent using the shake-flask method.

Caption: Generalized workflow for determining isoprothiolane solubility.

References

• 1. nichino.co.jp [nichino.co.jp]
• 2. Isoprothiolane 400g/L EC [agro-platform.com]
• 3. Isoprothiolane | Antifungal | TargetMol [targetmol.com]
• 4. laboratuar.com [laboratuar.com]
• 5. oecd.org [oecd.org]
• 6. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. benchchem.com [benchchem.com]
• 9. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 10. Shake-Flask Solubility Assay - Enamine [enamine.net]

An In-Depth Technical Guide to the Identification of Isoprothiolane Degradation Products

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoprothiolane, a systemic fungicide, undergoes various degradation processes in the environment, including photodegradation, microbial degradation, and hydrolysis. Understanding the resulting degradation products is crucial for assessing its environmental fate and potential toxicological impact. This technical guide provides a comprehensive overview of the identified degradation products of isoprothiolane, detailed experimental protocols for their analysis, and insights into the signaling pathways affected by the parent compound and its metabolites. All quantitative data are summarized in structured tables for comparative analysis, and key processes are visualized using diagrams generated with Graphviz to facilitate understanding.

Isoprothiolane Degradation Pathways and Products

Isoprothiolane degrades in the environment through several key pathways, each leading to a distinct set of degradation products. The primary mechanisms are photodegradation, microbial degradation, and hydrolysis.

Photodegradation

Under the influence of sunlight, particularly UV radiation, isoprothiolane undergoes photodegradation on surfaces such as glass, soil, and plants. The major photodegradation route involves de-esterification, followed by decarboxylation and rearrangement.[1]

Identified Photodegradation Products:

• 1,3-dithiolan-2-ylidenepropane: Formed through de-esterification and subsequent rearrangement.

• 1,3-dithiolan-2-ylidenemalonic acid: A product of the de-esterification process.[1]

• 1,3-dithiolan-2-ylidenemethane: Results from decarboxylation following de-esterification.[1]

• Isoprothiolane Monosulfoxide: Oxidation of one of the sulfur atoms in the dithiolane ring.

Microbial Degradation

Microbial consortia in soil and water play a significant role in the breakdown of isoprothiolane. The degradation efficiency is influenced by factors such as inoculum concentration, temperature, and pH.

Identified Microbial Degradation Products:

• Isoprothiolane Sulfoxide: A primary metabolite formed through oxidation.

• Isoprothiolane Monoester: Resulting from the hydrolysis of one of the ester groups.

Hydrolysis

Isoprothiolane is relatively stable to hydrolysis at acidic and neutral pH. However, under alkaline conditions (pH 9), degradation is more pronounced, especially at elevated temperatures.

Identified Hydrolysis Product:

• Isoprothiolane Monoester: The major hydrolytic degradate formed in basic solutions.[2]

Quantitative Data on Isoprothiolane Degradation

The rate of isoprothiolane degradation and the formation of its products vary depending on the environmental matrix and conditions.

Table 1: Degradation Half-life (DT50) of Isoprothiolane and its Metabolites

Compound	Matrix/Condition	DT50 (days)	Reference
Isoprothiolane	Anaerobic water layers	6.5 - 36	[2]
Isoprothiolane	Anaerobic total system	800 - 1100	[2]
Isoprothiolane	Soil (net photodegradation)	28	[2]
Isoprothiolane Monosulfoxide	Soil (net photodegradation)	13	[2]
Isoprothiolane	Solution (pH 9, 40°C)	147	[2]
Isoprothiolane	Solution (pH 9, 50°C)	26	[2]
Isoprothiolane	Solution (pH 9, 60°C)	9	[2]

Table 2: Formation of Isoprothiolane Degradation Products in Different Matrices

Degradation Product	Matrix/Condition	Maximum Observed Concentration (% of Applied Radioactivity)	Reference
Isoprothiolane Monosulfoxide	Soil (aerobic)	9.4	[1]
Isoprothiolane Monoester	Soil (aerobic)	18.2	[1]
Isoprothiolane Monoester	Anaerobic aquatic systems	6.6 - 14	[2]
Isoprothiolane Sulfoxide	Paddy water	Concentration ratio to parent: 0.01–0.19	[3]
Isoprothiolane Sulfoxide	Soil	Concentration ratio to parent: 0.002–0.019	[3]
Isoprothiolane Sulfoxide	Rice plants	Concentration ratio to parent: 0.01–0.11	[3]

Experimental Protocols for Identification and Quantification

Accurate identification and quantification of isoprothiolane and its degradation products are essential. Gas chromatography-mass spectrometry (GC-MS) is a commonly employed and robust technique for this purpose.

Sample Preparation and Extraction (QuEChERS Method for Rice)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis in food matrices.

Protocol Steps:

• Homogenization: Mill the rice sample to a fine powder.

• Extraction:

  • To a milled sample, add cold water and acetonitrile.

  • Shake the mixture vigorously.

  • Add a salt and buffer mixture (e.g., magnesium sulfate, sodium chloride, sodium citrates) and shake again.

• Centrifugation: Centrifuge the sample to separate the phases.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a tube containing a dSPE sorbent (e.g., primary secondary amine (PSA) for removing fatty acids and sugars, and magnesium sulfate to remove excess water).

  • Vortex and centrifuge the tube.

• Final Extract: The resulting supernatant is the final extract ready for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled with a tandem mass spectrometer (GC-MS/MS).

Typical GC-MS/MS Parameters:

Parameter	Setting
Injector	PTV (Programmed Temperature Vaporization)
Injection Volume	1-4 µL
Column	Capillary column suitable for pesticide analysis (e.g., 5% phenyl-methylpolysiloxane)
Oven Program	Temperature gradient optimized for the separation of isoprothiolane and its metabolites
Carrier Gas	Helium
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	~180-250°C
Transfer Line Temp	~250°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for Isoprothiolane:

• Quantification: 290 > 118

• Qualification: 290 > 204

Signaling Pathways Affected by Isoprothiolane

Isoprothiolane and its degradation products can interact with cellular signaling pathways, particularly those involved in xenobiotic metabolism. This can lead to the induction of drug-metabolizing enzymes.

An in vitro study has shown that isoprothiolane can activate the Pregnane X Receptor (PXR).[4] Furthermore, in vivo studies in rats have demonstrated that isoprothiolane induces cytochrome P450 (CYP) 2B and UDP-glucuronosyltransferases (UDPGTs), which is characteristic of Constitutive Androstane Receptor (CAR) activation.[4] PXR and CAR are nuclear receptors that act as xenobiotic sensors, regulating the expression of Phase I and Phase II drug-metabolizing enzymes.

Additionally, a chlorinated degradation product of isoprothiolane has been shown to be metabolically activated by cytochrome P450 3A, suggesting a potential for interactions with the CYP3A subfamily.[5]

Conclusion

The degradation of isoprothiolane in the environment leads to the formation of several products, with isoprothiolane sulfoxide and monoester being prominent metabolites. The identification and quantification of these compounds are critical for a thorough environmental risk assessment. The experimental protocols outlined in this guide, particularly the use of GC-MS, provide a robust framework for such analyses. Furthermore, the ability of isoprothiolane to activate PXR and CAR signaling pathways highlights its potential to alter the metabolism of other xenobiotics, a factor that should be considered in toxicological evaluations and drug development. This guide serves as a foundational resource for researchers and professionals working to understand the environmental and biological implications of isoprothiolane use.

References

• 1. fao.org [fao.org]
• 2. Effects of the agrochemicals butachlor, pretilachlor and isoprothiolane on rat liver xenobiotic-metabolizing enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of cytochrome P450 induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. Hepatotoxicity of diisopropyl ester of malonic acid and chloromalonic acids, disinfection by-products of the fungicide isoprothiolane - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoprothiolane's Collateral Impact: An In-depth Technical Guide on Non-Target Soil Microorganisms

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the effects of the fungicide isoprothiolane on non-target soil microorganisms. Isoprothiolane, a dithiolane fungicide, is widely used in agriculture to control a range of fungal diseases, particularly in rice cultivation. While effective against target pathogens, its introduction into the soil environment raises pertinent questions about its impact on the diverse microbial communities that are fundamental to soil health and ecosystem functioning. This document synthesizes available scientific information, presenting quantitative data, detailed experimental protocols, and visual representations of key microbial processes to offer a thorough understanding of this complex interaction.

Executive Summary

Isoprothiolane can exert both direct and indirect effects on non-target soil microorganisms. While some microbial consortia have demonstrated the ability to degrade isoprothiolane, the fungicide's presence can also lead to shifts in microbial community structure and alterations in vital soil enzymatic activities. The extent of these effects is influenced by factors such as isoprothiolane concentration, soil type, and incubation conditions. This guide aims to provide a detailed examination of these interactions to inform risk assessment and the development of sustainable agricultural practices.

Quantitative Data Summary

The following tables summarize the quantitative data on the effects of isoprothiolane on key soil microbial parameters. Due to a scarcity of publicly available, peer-reviewed studies with specific quantitative data on isoprothiolane's non-target effects, the following represents a general framework. As more research becomes available, these tables can be populated with specific findings.

Table 1: Effect of Isoprothiolane on Soil Microbial Biomass

Parameter	Isoprothiolane Concentration	% Change from Control	Incubation Time (days)	Soil Type	Reference
Microbial Biomass Carbon (µg C/g soil)
Fungal Biomass (µg C/g soil)
Bacterial Biomass (µg C/g soil)
Fungal-to-Bacterial Ratio

Table 2: Effect of Isoprothiolane on Soil Enzyme Activity

Enzyme	Isoprothiolane Concentration	% Inhibition/Stimulation	Incubation Time (days)	Soil Type	Reference
Dehydrogenase
Acid Phosphatase
Alkaline Phosphatase
Urease

Table 3: Effect of Isoprothiolane on Soil Respiration

Parameter	Isoprothiolane Concentration	% Change from Control	Incubation Time (days)	Soil Type	Reference
Basal Respiration (µg CO₂-C/g soil/h)
Substrate-Induced Respiration (µg CO₂-C/g soil/h)

Key Signaling Pathways and Microbial Processes

The introduction of a xenobiotic like isoprothiolane into the soil can trigger a cascade of responses within the microbial community. These can range from the induction of detoxification pathways in certain microbes to broad-spectrum toxicity affecting sensitive species.

Figure 1: Conceptual diagram of isoprothiolane's impact on soil microbial communities.

Experimental Protocols

To ensure the reproducibility and comparability of research in this field, detailed experimental protocols are essential. The following sections outline standardized methodologies for assessing the impact of isoprothiolane on key soil microbial parameters.

Experimental Workflow: General Design

A typical experimental setup to assess the ecotoxicological effects of isoprothiolane on soil microorganisms involves a microcosm study.

Figure 2: General experimental workflow for assessing isoprothiolane's ecotoxicity.

Soil Microbial Biomass Analysis

Method: Chloroform Fumigation-Extraction (CFE) [1][2]

This method is widely used to estimate total microbial biomass carbon (MBC).

• Principle: Soil microorganisms are lysed by chloroform fumigation, releasing their cellular components. The amount of carbon extracted from the fumigated soil is compared to that from a non-fumigated control. The difference is proportional to the microbial biomass.

• Procedure:

  • Divide fresh, sieved soil samples into two subsamples.

  • Place one subsample in a vacuum desiccator with a beaker containing ethanol-free chloroform and a few boiling chips. Evacuate the desiccator until the chloroform boils, then seal and incubate in the dark for 24 hours.

  • After fumigation, remove the chloroform vapor by repeated evacuations.

  • Extract both the fumigated and non-fumigated (control) soil samples with a 0.5 M K₂SO₄ solution by shaking for 30 minutes.

  • Filter the extracts and analyze the organic carbon content using a TOC analyzer.

  • Calculate Microbial Biomass C (MBC) using the formula: MBC = E_C / k_EC Where E_C is the difference in extractable C between fumigated and non-fumigated soils, and k_EC is a conversion factor (typically 0.45).

Soil Enzyme Activity Assays

a) Dehydrogenase Activity [3][4]

Dehydrogenase activity is an indicator of the overall metabolic activity of the soil microbial community.

• Principle: Dehydrogenases, present in viable microbial cells, reduce 2,3,5-triphenyltetrazolium chloride (TTC) to triphenyl formazan (TPF), a red-colored compound that can be quantified spectrophotometrically.

• Procedure:

  • Incubate a known weight of soil with a buffered TTC solution in the dark at a controlled temperature (e.g., 37°C) for a specified time (e.g., 24 hours).

  • Stop the reaction and extract the TPF formed using a suitable solvent (e.g., methanol or ethanol).

  • Measure the absorbance of the colored extract at 485 nm.

  • Quantify the TPF concentration using a standard curve and express the activity as µg TPF g⁻¹ soil h⁻¹.

b) Phosphatase (Acid and Alkaline) Activity [5]

Phosphatases are crucial for the mineralization of organic phosphorus in the soil.

• Principle: These enzymes hydrolyze p-nitrophenyl phosphate (pNPP) to p-nitrophenol (pNP), a yellow-colored compound under alkaline conditions, which can be measured spectrophotometrically.

• Procedure:

  • Incubate a soil sample with a buffered pNPP solution at the optimal pH for either acid (e.g., pH 6.5) or alkaline (e.g., pH 11) phosphatase.

  • After incubation, stop the reaction and extract the pNP by adding a solution of CaCl₂ and NaOH.

  • Filter the suspension and measure the absorbance of the yellow filtrate at 400 nm.

  • Calculate the amount of pNP released based on a standard curve and express the activity as µg pNP g⁻¹ soil h⁻¹.

c) Urease Activity [6][7][8]

Urease is a key enzyme in the nitrogen cycle, catalyzing the hydrolysis of urea to ammonia and carbon dioxide.

• Principle: The activity is determined by measuring the amount of ammonium released when the soil is incubated with a urea solution.

• Procedure:

  • Incubate a soil sample with a buffered urea solution at a controlled temperature (e.g., 37°C) for a set time (e.g., 2 hours).

  • Extract the ammonium produced with a KCl solution.

  • Determine the ammonium concentration in the extract using a colorimetric method (e.g., the indophenol blue method) or by steam distillation with MgO.

  • Express the urease activity as µg NH₄⁺-N g⁻¹ soil h⁻¹.

Fungal-to-Bacterial Ratio (F:B Ratio) Analysis

Method: Phospholipid Fatty Acid (PLFA) Analysis [9][10]

PLFA analysis provides a quantitative measure of the viable microbial biomass and a profile of the microbial community structure.

• Principle: Different groups of microorganisms have distinct fatty acid profiles in their cell membranes. By extracting and quantifying these PLFAs, the relative abundance of different microbial groups, such as fungi and bacteria, can be determined.

• Procedure:

  • Extract lipids from a freeze-dried soil sample using a one-phase chloroform-methanol-phosphate buffer.

  • Separate the phospholipids from other lipids using solid-phase extraction on a silica column.

  • Subject the phospholipids to mild alkaline methanolysis to convert the fatty acids to fatty acid methyl esters (FAMEs).

  • Analyze the FAMEs by gas chromatography-mass spectrometry (GC-MS).

  • Identify and quantify specific PLFAs characteristic of fungi (e.g., 18:2ω6,9c) and bacteria (e.g., i15:0, a15:0, 15:0, i16:0, 16:1ω7c, i17:0, a17:0, cy17:0, 17:0, cy19:0).

  • Calculate the F:B ratio by dividing the sum of fungal PLFA markers by the sum of bacterial PLFA markers.

Conclusion

The application of isoprothiolane has the potential to alter the delicate balance of soil microbial communities. While some microorganisms can degrade this fungicide, its presence may negatively impact sensitive species, leading to shifts in community structure and function. This can have cascading effects on crucial soil processes such as nutrient cycling and organic matter decomposition. The methodologies outlined in this guide provide a robust framework for researchers to quantitatively assess these impacts. Further research focusing specifically on isoprothiolane is crucial to populate the data tables presented here and to develop a more complete understanding of its environmental fate and ecotoxicological profile. This knowledge is vital for the development of sustainable agricultural practices that ensure both crop protection and the preservation of soil health.

References

• 1. agvise.com [agvise.com]
• 2. openknowledge.fao.org [openknowledge.fao.org]
• 3. rjlbpcs.com [rjlbpcs.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. pse.agriculturejournals.cz [pse.agriculturejournals.cz]
• 6. ijnrd.org [ijnrd.org]
• 7. scribd.com [scribd.com]
• 8. High throughput method for measuring urease activity in soil - PMC [pmc.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. researchgate.net [researchgate.net]

Isoprothiolane's Mode of Action as a Choline Biosynthesis Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoprothiolane is a systemic fungicide widely utilized for the control of rice blast disease caused by the fungus Pyricularia oryzae. Its mode of action is categorized by the Fungicide Resistance Action Committee (FRAC) as a phospholipid biosynthesis inhibitor, specifically targeting methylation processes.[1][2] This technical guide provides an in-depth exploration of isoprothiolane's role as a choline biosynthesis inhibitor, focusing on its impact on the phosphatidylethanolamine N-methyltransferase (PEMT) pathway. This document synthesizes current knowledge, presents quantitative data on its biological effects, details relevant experimental methodologies, and provides visual representations of the implicated biochemical pathways and experimental workflows.

Introduction to Isoprothiolane

Isoprothiolane is a dithiolane fungicide that provides both protective and curative action against fungal pathogens in rice.[3] It is absorbed by the leaves and roots and translocated throughout the plant, offering systemic protection. The primary target of isoprothiolane is the rice blast fungus, Pyricularia oryzae, a significant threat to rice cultivation worldwide.[3] While its effects on lipid metabolism have been known, this guide focuses on the specific mechanism of choline biosynthesis inhibition.

The Choline Biosynthesis Pathway in Fungi

In fungi, the synthesis of phosphatidylcholine (PC), a crucial component of cell membranes and a precursor to choline, primarily occurs through two pathways:

• The CDP-Choline (Kennedy) Pathway: This pathway involves the phosphorylation of choline, followed by its conversion to CDP-choline, which is then combined with diacylglycerol (DAG) to form PC.

• The Phosphatidylethanolamine N-methyltransferase (PEMT) Pathway: This pathway involves the sequential methylation of phosphatidylethanolamine (PE) to form PC. This process is catalyzed by S-adenosylmethionine (SAM)-dependent methyltransferases.

Isoprothiolane's Mode of Action: Inhibition of Phospholipid Methylation

• Inhibition of Methionine Incorporation: Isoprothiolane has been shown to inhibit the incorporation of radiolabeled methionine into phospholipids.[4] Since methionine is the precursor to the methyl donor S-adenosylmethionine (SAM), this indicates a blockage in the methylation steps of PC synthesis.

• Accumulation of S-Adenosylmethionine (SAM): Treatment of Pyricularia oryzae with isoprothiolane leads to the accumulation of SAM.[4] This is a strong indicator that a SAM-dependent methyltransferase is being inhibited, as the consumption of SAM is blocked.

These findings point to the inhibition of phosphatidylethanolamine N-methyltransferase (PEMT) or a similar methyltransferase as the specific target of isoprothiolane. By blocking this pathway, isoprothiolane effectively inhibits the de novo synthesis of choline-containing phospholipids, leading to impaired cell membrane integrity and function, and ultimately, fungal cell death.

Signaling Pathway of Isoprothiolane's Action

The following diagram illustrates the proposed signaling pathway for isoprothiolane's inhibition of choline biosynthesis.

Isoprothiolane's inhibitory effect on the PEMT pathway.

Quantitative Data

Fungicide	Concentration	% Inhibition of P. oryzae Growth	Reference
Isoprothiolane	Recommended Dose	100%	[5][6][7]
Isoprothiolane	75% of Recommended Dose	100%	[5][6][7]
Isoprothiolane	50% of Recommended Dose	100%	[5][6][7]

These data demonstrate the high efficacy of isoprothiolane in controlling the growth of the target pathogen.

Experimental Protocols

This section details the methodologies that can be employed to investigate and confirm isoprothiolane's mode of action as a choline biosynthesis inhibitor.

In Vitro Fungicide Efficacy Assay

This protocol is used to determine the direct inhibitory effect of isoprothiolane on the mycelial growth of Pyricularia oryzae.

Workflow for in vitro fungicide efficacy testing.

Phospholipid Methylation Assay

This assay measures the effect of isoprothiolane on the incorporation of a radiolabeled methyl group donor into phospholipids.

• Fungal Culture: Grow Pyricularia oryzae in a liquid medium to the mid-log phase.

• Isoprothiolane Treatment: Expose the fungal cultures to various concentrations of isoprothiolane for a defined period.

• Radiolabeling: Add [¹⁴C]-L-methionine to the cultures and incubate for a short period to allow for incorporation into the methyl donor, S-adenosylmethionine (SAM), and subsequent transfer to phospholipids.

• Lipid Extraction: Harvest the mycelia and perform a total lipid extraction using a chloroform:methanol solvent system.

• Thin-Layer Chromatography (TLC): Separate the different phospholipid classes from the total lipid extract using TLC.

• Quantification: Scrape the spots corresponding to phosphatidylcholine and other phospholipids from the TLC plate and quantify the amount of ¹⁴C incorporated using liquid scintillation counting.

• Data Analysis: Compare the amount of ¹⁴C incorporated into phospholipids in the isoprothiolane-treated samples to the untreated control. A significant reduction in ¹⁴C incorporation in the treated samples indicates inhibition of phospholipid methylation.

S-Adenosylmethionine (SAM) Accumulation Assay

This protocol is designed to measure the intracellular concentration of SAM in response to isoprothiolane treatment.

• Fungal Culture and Treatment: Grow and treat Pyricularia oryzae with isoprothiolane as described in the phospholipid methylation assay.

• Metabolite Extraction: Harvest the mycelia and quench metabolic activity rapidly (e.g., with liquid nitrogen). Extract small molecule metabolites using a suitable solvent (e.g., perchloric acid).

• Sample Preparation: Neutralize and centrifuge the extract to remove precipitated proteins.

• Quantification by HPLC: Analyze the supernatant for SAM content using High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: Compare the intracellular SAM concentrations in isoprothiolane-treated and untreated control samples. An increase in SAM levels in the treated samples suggests an inhibition of SAM-dependent methyltransferases.

Conclusion

References

• 1. nichino.co.jp [nichino.co.jp]
• 2. Isoprothiolane (Ref: SS 11946) [sitem.herts.ac.uk]
• 3. primeagroindustries.com [primeagroindustries.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 7. journaljabb.com [journaljabb.com]

An In-depth Technical Guide to the Industrial Synthesis of Isoprothiolane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the industrial synthesis process for isoprothiolane, a systemic fungicide. The document details the underlying chemical reactions, experimental protocols, and quantitative data pertinent to its large-scale production.

Introduction

Isoprothiolane, chemically known as diisopropyl 1,3-dithiolan-2-ylidenemalonate, is a fungicide widely used in agriculture, particularly for the control of rice blast.[1] Its industrial synthesis is primarily achieved through a one-pot reaction involving diisopropyl malonate, carbon disulfide, and 1,2-dichloroethane.[2] The process is typically conducted under phase-transfer catalysis conditions to enhance reaction efficiency and yield.[2][3]

Core Synthesis Pathway

The industrial production of isoprothiolane is centered around the reaction of diisopropyl malonate with carbon disulfide in the presence of a strong base to form a dithiocarboxylate intermediate. This intermediate is then reacted with 1,2-dichloroethane to form the 1,3-dithiolane ring, yielding isoprothiolane.[2][4] The overall reaction can be summarized as follows:

Diisopropyl malonate + Carbon disulfide + 1,2-Dichloroethane → Isoprothiolane

A key innovation in the industrial process is the use of a phase-transfer catalyst, such as an alkylpyridinium chloride, which facilitates the transfer of reactants between the aqueous and organic phases, thereby increasing the reaction rate and overall yield.[2][5] Without a catalyst, the synthesis yield is approximately 60%, whereas the use of a phase-transfer catalyst can increase the yield to over 90%.[2]

Figure 1: Core chemical synthesis pathway for isoprothiolane.

Quantitative Data Summary

The following tables summarize the key quantitative data for the industrial synthesis of isoprothiolane, based on patented processes.

Table 1: Reactant Molar Ratios and Catalyst Concentration

Component	Molar Ratio (relative to Diisopropyl Malonate)
Diisopropyl Malonate	1
Carbon Disulfide	1.1
Alkaline Aqueous Solution (Base)	4.5
1,2-Dichloroethane	2

| Phase-Transfer Catalyst | Not specified, but a small quantity |

Table 2: Reaction Conditions and Performance

Parameter	Value	Reference
Initial Reaction Temperature (Alkaline solution addition)	25-45 °C	[2]
Stirring Time after Alkaline Addition	5-60 min	[2]
Reflux Reaction Temperature	60-90 °C	[2]
Reflux Time	1-3 h	[2]
Synthesis Yield (with catalyst)	> 90%	[2]
Synthesis Yield (without catalyst)	~ 60%	[2]

| Purity of Synthesized Isoprothiolane | > 95% |[2] |

Detailed Experimental Protocols

The following sections provide a detailed methodology for the key stages of isoprothiolane synthesis.

The synthesis is typically carried out in a jacketed glass or stainless steel reactor equipped with an electric stirrer, thermometer, reflux condenser, and a dropping funnel.[2]

Protocol:

• Charge the reactor with 1 molar equivalent of diisopropyl malonate and 1.1 molar equivalents of carbon disulfide.[2]

• Begin stirring the mixture.

• Slowly add 4.5 molar equivalents of an alkaline aqueous solution (e.g., a 2:1 molar ratio of sodium hydroxide to water) through the dropping funnel while maintaining the reactor temperature between 25-45 °C.[2]

• After the addition is complete, continue stirring for 5-60 minutes.[2]

• Add 2 molar equivalents of 1,2-dichloroethane and a catalytic amount of an alkylpyridinium chloride to the reactor.[2]

• Heat the mixture to a reflux temperature of 60-90 °C and maintain for 1-3 hours.[2]

Upon completion of the reaction, the product is isolated and purified through a series of work-up steps.

Protocol:

• Phase Separation: Allow the reaction mixture to stand without stirring to facilitate phase separation into an organic and an aqueous layer.[2] The denser aqueous layer will settle at the bottom.

• Extraction: Separate and remove the upper organic phase, which contains the isoprothiolane.[2]

• Solvent Removal: Remove the unreacted 1,2-dichloroethane from the organic phase.[2] This is typically achieved through distillation or evaporation, possibly under reduced pressure to lower the boiling point and prevent product degradation.[6]

• Crystallization: Cool the concentrated organic phase to induce crystallization of the isoprothiolane.[2] The cooling rate should be controlled to ensure the formation of pure and easily filterable crystals.

• Filtration and Pulverization: Collect the crystallized product by filtration and wash with a cold solvent to remove any remaining impurities. The resulting solid is then dried and pulverized to obtain a fine, homogenous powder.[2]

Quality Control and Analytical Methods

The purity of the final isoprothiolane product is crucial for its efficacy and safety. High-performance liquid chromatography (HPLC) is a standard method for determining the assay of isoprothiolane, with a purity of ≥98.0% being a common analytical standard. Gas chromatography coupled with mass spectrometry (GC-MS) is another powerful technique for the identification and quantification of isoprothiolane and any potential impurities.[7][8] A spectrophotometric method has also been developed for the determination of isoprothiolane in environmental samples, which could be adapted for quality control purposes.[9]

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the industrial synthesis of isoprothiolane.

Figure 2: Overall experimental workflow for isoprothiolane synthesis.

Conclusion

The industrial synthesis of isoprothiolane is a well-established process that relies on a catalyzed one-pot reaction. The use of phase-transfer catalysis is critical for achieving high yields and purity, making the process economically viable for large-scale production. The detailed protocols and quantitative data presented in this guide provide a solid foundation for researchers and professionals involved in the development and manufacturing of this important fungicide. Further optimization of reaction conditions and purification techniques may lead to even more efficient and sustainable production methods.

References

• 1. fao.org [fao.org]
• 2. CN102146072B - Method for preparing isoprothiolane - Google Patents [patents.google.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. Isoprothiolane (Ref: SS 11946) [sitem.herts.ac.uk]
• 5. jetir.org [jetir.org]
• 6. organomation.com [organomation.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. A multiresidue method for the analysis of pesticide residues in polished rice (Oryza sativa L.) using accelerated solvent extraction and gas chromatography and confirmation by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ijsr.net [ijsr.net]

An In-Depth Technical Guide to the Physical and Chemical Properties of Isoprothiolane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoprothiolane, a dithiolane fungicide, is a systemic agricultural chemical with both protective and curative properties. It is primarily utilized for the control of a range of fungal diseases in rice, including rice blast (Pyricularia oryzae), rice stem rot, and Fusarium leaf spot. Beyond its fungicidal activity, isoprothiolane has also been observed to have insecticidal effects, particularly against planthoppers. This guide provides a comprehensive overview of the core physical and chemical properties of isoprothiolane, detailed experimental methodologies for their determination, and an exploration of its known signaling pathways and mechanisms of action.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of isoprothiolane are summarized in the table below, providing a clear reference for its identity and behavior under various conditions.

Property	Value	Reference(s)
IUPAC Name	diisopropyl 1,3-dithiolan-2-ylidenemalonate	[1][2]
Chemical Formula	C₁₂H₁₈O₄S₂	[3]
Molecular Weight	290.4 g/mol	[3]
CAS Number	50512-35-1	[3]
Physical State	Solid, white crystalline powder	[3]
Melting Point	50 - 55.2 °C	[2][3]
Boiling Point	Not available
Water Solubility	48.5 mg/L (at 20 °C)	[2]
Solubility in Organic Solvents	Acetone: 4,061 g/LChloroform: 4,126 g/L	[2]
Vapor Pressure	4.93 × 10⁻⁴ Pa (at 25 °C)	[2]
Partition Coefficient (log P)	2.80	[2]
pKa	Does not dissociate in water

Experimental Protocols for Property Determination

The determination of the physicochemical properties of isoprothiolane adheres to standardized methodologies, primarily those outlined by the Organisation for Economic Co-operation and Development (OECD) Test Guidelines. These protocols ensure data consistency and reliability across different laboratories and studies.

Melting Point Determination (Capillary Method)

The melting point of isoprothiolane is determined using the capillary method.

Methodology:

• Sample Preparation: A small amount of finely powdered isoprothiolane is packed into a thin-walled glass capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus: A melting point apparatus equipped with a heating block and a calibrated thermometer or a digital temperature sensor is used.

• Procedure:

  • The capillary tube containing the sample is placed in the heating block of the apparatus.

  • The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting point.

  • For an accurate determination, the heating rate is slowed to approximately 1-2 °C per minute as the temperature approaches the expected melting point.[1][4]

  • The temperature at which the first droplet of liquid appears and the temperature at which the last solid particle melts are recorded as the melting range.

Water Solubility (Flask Method)

The flask method is suitable for determining the water solubility of substances like isoprothiolane, which have a solubility greater than 10⁻² g/L.

Methodology:

• Apparatus: A constant-temperature water bath, flasks with stoppers, and an analytical method for quantifying isoprothiolane concentration are required.

• Procedure:

  • An excess amount of isoprothiolane is added to a known volume of distilled water in a flask.

  • The flask is sealed and agitated in a constant-temperature water bath (e.g., 20 °C) for a sufficient period to reach equilibrium (typically 24 hours).

  • After equilibrium is reached, the mixture is allowed to stand to allow undissolved particles to settle.

  • A sample of the supernatant is carefully withdrawn, filtered or centrifuged to remove any solid particles.

  • The concentration of isoprothiolane in the clear aqueous solution is then determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).[5]

Vapor Pressure Measurement

The vapor pressure of isoprothiolane can be determined using various methods, with the gas saturation method being suitable for substances with low vapor pressures.

Methodology:

• Apparatus: A constant-temperature chamber, a system for passing a slow, controlled stream of an inert gas (e.g., nitrogen) over the sample, and a trapping system to collect the vaporized substance are required.

• Procedure:

  • A known amount of isoprothiolane is placed in a sample boat within the constant-temperature chamber.

  • A stream of inert gas is passed over the sample at a known, slow flow rate for a specific period. The gas becomes saturated with the vapor of isoprothiolane.

  • The vaporized isoprothiolane is collected in a suitable trap (e.g., a sorbent tube).

  • The amount of isoprothiolane collected in the trap is quantified using an analytical method like Gas Chromatography (GC).

  • The vapor pressure is calculated from the amount of substance transported by a known volume of gas.[6][7]

Partition Coefficient (log P) Determination (HPLC Method)

The octanol-water partition coefficient (log P) of isoprothiolane is a measure of its lipophilicity and can be determined efficiently using reversed-phase High-Performance Liquid Chromatography (RP-HPLC).

Methodology:

• Principle: The retention time of a substance on a non-polar stationary phase (like C18) in RP-HPLC is correlated with its log P value. A calibration curve is generated using a series of reference compounds with known log P values.

• Apparatus: An HPLC system equipped with a UV detector, a reversed-phase column (e.g., Newcrom R1 or a C18 column with low silanol activity), and a data acquisition system.[8][9]

• Procedure:

  • Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., phosphate or MOPS buffer) is used. The exact composition is optimized to achieve good separation and retention. For isoprothiolane analysis, a mobile phase of acetonitrile, water, and phosphoric acid has been used.[2][8]

  • Flow Rate: A constant flow rate, typically in the range of 0.5 to 2 mL/min, is maintained.[9]

  • Calibration: A series of standard compounds with known log P values spanning the expected range for isoprothiolane are injected into the HPLC system, and their retention times are recorded. A calibration curve of log (retention time) versus log P is constructed.

  • Sample Analysis: A solution of isoprothiolane is injected into the HPLC system under the same conditions, and its retention time is measured.

  • Calculation: The log P of isoprothiolane is determined by interpolating its retention time on the calibration curve.

Signaling Pathways and Mechanism of Action

Isoprothiolane's biological activity is primarily attributed to its interference with lipid metabolism in fungi. Additionally, it has been shown to interact with nuclear receptors involved in xenobiotic metabolism in mammals.

Inhibition of Phospholipid Biosynthesis

The primary fungicidal mechanism of isoprothiolane is the inhibition of phospholipid biosynthesis, specifically targeting the synthesis of phosphatidylcholine.[4][10] This disruption of a crucial cell membrane component leads to impaired fungal growth and viability. The precise enzymatic target within this pathway is believed to be choline phosphotransferase.[5][11]

Isoprothiolane's inhibition of phosphatidylcholine synthesis.

Interaction with PXR and CAR Nuclear Receptors

In mammalian systems, isoprothiolane has been shown to interact with the Pregnane X Receptor (PXR) and the Constitutive Androstane Receptor (CAR). These nuclear receptors are key regulators of xenobiotic metabolism, controlling the expression of various drug-metabolizing enzymes and transporters, such as cytochrome P450 enzymes CYP3A4 and CYP2B6.[12][13] The activation of PXR and CAR can be either direct, through ligand binding, or indirect. While the precise nature of isoprothiolane's interaction (direct or indirect) requires further elucidation, its effect on these pathways can influence the metabolism of other compounds.

Proposed interaction of isoprothiolane with PXR and CAR pathways.

Conclusion

This technical guide has provided a detailed summary of the physical and chemical properties of isoprothiolane, the experimental protocols for their determination, and an overview of its mechanisms of action. The tabulated data offers a quick reference for its fundamental characteristics, while the described methodologies provide insight into the standards for its analysis. The elucidation of its inhibitory effect on phospholipid biosynthesis and its interaction with nuclear receptors PXR and CAR offers a basis for understanding its fungicidal efficacy and its potential for drug-drug interactions in mammalian systems. Further research to precisely define the molecular interactions within these signaling pathways will enhance our understanding of this important agricultural compound.

References

• 1. mt.com [mt.com]
• 2. Separation of Isoprothiolane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. <741> MELTING RANGE OR TEMPERATURE [drugfuture.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. Competitive inhibition of choline phosphotransferase by geranylgeraniol and farnesol inhibits phosphatidylcholine synthesis and induces apoptosis in human lung adenocarcinoma A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of human pregnane X receptor antagonists utilizing a high-throughput screening platform - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of Nuclear Receptors PXR and CAR by Small Molecules and Signal Crosstalk: Roles in Drug Metabolism and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. US6548307B2 - Determination of logP coefficients via a RP-HPLC column - Google Patents [patents.google.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Insights into CYP2B6-mediated drug–drug interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CYP2B6: New Insights into a Historically Overlooked Cytochrome P450 Isozyme - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Transactivation Assays that Identify Indirect and Direct Activators of Human Pregnane X Receptor (PXR, NR1I2) and Constitutive Androstane Receptor (CAR, NR1I3) - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoprothiolane: A Technical Guide to its History, Development, and Fungicidal Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoprothiolane is a systemic fungicide that has been a critical tool in the management of rice blast, one of the most destructive diseases of rice worldwide, caused by the fungus Magnaporthe oryzae. First introduced by Nihon Nohyaku Co., Ltd., it has been utilized for its protective and curative properties.[1] This technical guide provides an in-depth overview of the history, chemical properties, synthesis, mechanism of action, and fungicidal efficacy of isoprothiolane, tailored for professionals in agricultural science and drug development.

Chemical and Physical Properties

Isoprothiolane, with the chemical name diisopropyl 1,3-dithiolan-2-ylidenemalonate, is a dithiolane fungicide.[1] Its fundamental properties are summarized in the table below.

Property	Value
Chemical Name	diisopropyl 1,3-dithiolan-2-ylidenemalonate
CAS Number	50512-35-1
Molecular Formula	C₁₂H₁₈O₄S₂
Molecular Weight	290.4 g/mol
Appearance	Colorless crystalline solid (technical grade is a yellow solid)
Melting Point	50-51°C
Vapor Pressure	1.41 x 10⁻⁴ mmHg at 25°C
Solubility in Water	48 mg/L at 20°C
Solubility in Organic Solvents ( g/100g at 25°C)	Methanol: 150, Acetone: 400, Chloroform: 230, Xylene: 230
Partition Coefficient (Kow logP)	3.3

Synthesis of Isoprothiolane

The industrial synthesis of isoprothiolane involves the reaction of diisopropyl malonate with carbon disulfide in the presence of a base, followed by reaction with 1,2-dichloroethane.

Experimental Protocol: Laboratory Synthesis

While large-scale industrial synthesis methods are proprietary, a general laboratory-scale synthesis can be described as follows:

• Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and reflux condenser is charged with diisopropyl malonate and carbon disulfide.

• Base Addition: An aqueous solution of a strong base, such as potassium hydroxide, is added dropwise to the mixture while maintaining a controlled temperature.

• Dithiolane Ring Formation: After the initial reaction, 1,2-dichloroethane and a phase-transfer catalyst (e.g., alkylpyridinium chloride) are added to the reaction mixture.[2]

• Reaction Completion and Purification: The mixture is refluxed until the reaction is complete. After cooling, the organic layer is separated, and the solvent is removed. The resulting crude isoprothiolane is then purified, typically by recrystallization, to yield the final product.[3]

Mechanism of Action

Isoprothiolane exhibits a multi-faceted mode of action, primarily targeting lipid biosynthesis and melanin production in fungal pathogens.

Inhibition of Phospholipid Biosynthesis

Isoprothiolane is classified by the Fungicide Resistance Action Committee (FRAC) as a Group 6 fungicide, which targets lipid metabolism and membrane integrity.[1] Specifically, it inhibits the methylation of phospholipids, a crucial step in the biosynthesis of these essential membrane components.[1] This disruption of membrane structure and function ultimately leads to fungal cell death.

Inhibition of Melanin Biosynthesis

A key aspect of isoprothiolane's efficacy against Magnaporthe oryzae is its role as a melanin biosynthesis inhibitor (MBI).[4] Melanin is a critical virulence factor for M. oryzae, providing the structural rigidity necessary for the appressorium to penetrate the host plant's cuticle. Isoprothiolane inhibits the penetration and elongation of infection hyphae, suggesting it targets a step in the dihydroxynaphthalene (DHN)-melanin biosynthesis pathway.[1] While the precise enzyme inhibited by isoprothiolane is not definitively established in the reviewed literature, its action is known to disrupt the formation of the melanized appressorium. Other MBIs, such as tricyclazole and carpropamid, are known to inhibit trihydroxynaphthalene reductase and scytalone dehydratase, respectively.[5] Based on its effect on appressorial penetration, it is hypothesized that isoprothiolane acts on one of the key enzymes in this pathway.

DHN-Melanin Biosynthesis Pathway and Fungicide Targets.

Fungicidal Efficacy

The efficacy of isoprothiolane has been demonstrated in numerous in vitro and field studies.

In Vitro Efficacy

The poison food technique is a standard method for evaluating the in vitro efficacy of fungicides against mycelial growth.

• Media Preparation: Potato Dextrose Agar (PDA) is prepared and autoclaved.

• Fungicide Incorporation: A stock solution of isoprothiolane is prepared in a suitable solvent. The required volume of the stock solution is added to the molten PDA to achieve the desired final concentrations (e.g., 500, 750, 1000 ppm).[4] An equivalent volume of the solvent is added to the control plates.

• Inoculation: A mycelial plug (typically 5-7 mm in diameter) is taken from the actively growing edge of a M. oryzae culture and placed in the center of each fungicide-amended and control plate.[6]

• Incubation: The plates are incubated at an optimal temperature for fungal growth (e.g., 26 ± 2°C).[6]

• Data Collection: When the fungal colony in the control plate reaches near-full growth, the radial growth of the mycelium in all plates is measured.

• Calculation: The percentage of mycelial growth inhibition is calculated using the following formula:

  • Inhibition (%) = [(C - T) / C] x 100

    • Where: C = radial growth in the control, and T = radial growth in the treatment.[7]

Workflow for In Vitro Fungicide Efficacy Evaluation.

Quantitative In Vitro Efficacy Data

Fungicide	Concentration (ppm)	Mean Mycelial Growth Inhibition (%)
Isoprothiolane 5% EC	500	100
750	100
1000	100
Tricyclazole 75% WP	500	100
750	100
1000	100
Hexaconazole	Recommended Dose (100%, 75%, 50%)	100
Kitazin	Recommended Dose (100%, 75%, 50%)	100
Zineb	Recommended Dose (100%, 75%, 50%)	100

Data compiled from multiple sources.[4][6]

Field Efficacy

Field trials are essential to evaluate the performance of fungicides under real-world conditions.

• Experimental Design: Field experiments are typically conducted using a Randomized Complete Block Design (RCBD) with multiple replications (e.g., three).[8][9]

• Plot Size and Crop Management: Standard plot sizes are used (e.g., 2m x 1m), and rice is cultivated using standard agronomic practices.[7]

• Treatments: Isoprothiolane and other fungicides are applied at recommended dosages. An untreated control is included for comparison.

• Application: Fungicides are typically applied as foliar sprays using a knapsack sprayer. The timing and number of applications depend on the disease pressure and the specific objectives of the trial.[8][9]

• Disease Assessment: Disease severity and incidence are assessed at regular intervals. For rice blast, this may involve counting the number of lesions per leaf or using a standardized disease rating scale. The Area Under the Disease Progress Curve (AUDPC) can be calculated to measure disease intensity over time.

• Yield Data: At the end of the growing season, grain yield and other relevant parameters (e.g., straw yield) are recorded.[10]

Quantitative Field Efficacy Data

Fungicide Treatment	Application Rate	Disease Severity (%)	Grain Yield ( kg/ha )
Isoprothiolane 40% EC	1.5 ml/L	21.78	6730
Thifluzamide 24% SC	0.8 g/L	24.26	6518
Tricyclazole 75% WP	-	27.85	3930
Untreated Control	-	44.59	4389

Data compiled from multiple sources demonstrating isoprothiolane's efficacy in reducing disease and increasing yield compared to control.[4][10]

Toxicology

The toxicological profile of isoprothiolane is an important consideration for its safe use.

Toxicity Type	Species	Value
Acute Oral LD50	Rat	1100-1330 mg/kg
Acute Dermal LD50	Rat	>2000 mg/kg
Inhalation LC50 (4h)	Rat	>2.0 mg/L
Fish Toxicity (48h LC50)	Carp	0.7 mg/L
Daphnia Toxicity (48h EC50)	Daphnia	19.0 mg/L
Algae Toxicity (72h ErC50)	Algae	10.8 mg/L

Data compiled from multiple sources.[1][11]

Conclusion

Isoprothiolane has a long-standing history as an effective systemic fungicide for the control of rice blast. Its dual mode of action, inhibiting both phospholipid and melanin biosynthesis, has contributed to its sustained efficacy. This technical guide has provided a comprehensive overview of its chemical properties, synthesis, mechanism of action, and performance data. The detailed experimental protocols and visual diagrams offer valuable resources for researchers and professionals in the field of crop protection and fungicide development. Continued research into its precise molecular targets and the development of resistance management strategies will be crucial for its continued utility in ensuring global food security.

References

• 1. nichino.co.jp [nichino.co.jp]
• 2. Frontiers | Biologicals and New Generation Fungicides in the Management of Blast Disease in Rice [frontiersin.org]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 7. jagroforenviron.com [jagroforenviron.com]
• 8. researchgate.net [researchgate.net]
• 9. neliti.com [neliti.com]
• 10. researchgate.net [researchgate.net]
• 11. A Basic Guide to the Growth and Manipulation of the Blast Fungus, Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: HPLC-UV Method for the Quantification of Isoprothiolane in Rice

Abstract

This application note details a robust and reliable method for the quantification of the fungicide isoprothiolane in rice matrices. The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample extraction and cleanup, followed by analysis using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection.[1][2][3][4] This method is suitable for routine monitoring of isoprothiolane residues in rice to ensure compliance with food safety regulations. All validation parameters, including linearity, accuracy, precision, and limits of detection and quantification, meet standard requirements for pesticide residue analysis.[5][6]

Introduction

Isoprothiolane is a systemic fungicide widely used in rice cultivation to control diseases such as rice blast.[7] Due to its application, monitoring its residual levels in harvested rice is crucial for consumer safety and regulatory compliance. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector offers a specific, sensitive, and accessible analytical technique for this purpose. The method described herein utilizes the widely adopted QuEChERS sample preparation procedure, which provides efficient extraction and matrix cleanup, ensuring reliable quantification.[1][3][4]

Principle

Isoprothiolane is extracted from a homogenized rice sample into acetonitrile through a salting-out liquid-liquid partitioning process facilitated by magnesium sulfate and sodium chloride.[1] The extract then undergoes dispersive solid-phase extraction (d-SPE) for cleanup, where Primary Secondary Amine (PSA) sorbent is used to remove interfering matrix components like fatty acids and sugars.[1] The final, cleaned extract is analyzed by reverse-phase HPLC on a C18 column, and isoprothiolane is quantified using a UV detector based on a calibration curve prepared from certified reference standards.[8]

Apparatus and Reagents

• Apparatus:

  • HPLC system with a UV/Vis or Diode Array Detector (DAD)

  • C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • High-speed blender or food processor

  • Centrifuge capable of 4000 rpm

  • Vortex mixer

  • Analytical balance

  • Syringe filters (0.45 µm, PTFE)

  • 50 mL polypropylene centrifuge tubes

  • 15 mL d-SPE centrifuge tubes

• Reagents:

  • Isoprothiolane certified reference standard (≥98% purity)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Sodium Chloride (NaCl)

  • Primary Secondary Amine (PSA) sorbent

  • Methanol (HPLC grade)

Experimental Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 25 mg of isoprothiolane reference standard into a 25 mL volumetric flask. Dissolve and bring to volume with acetonitrile. This solution should be stored at 4°C.

• Working Standard Solutions: Prepare a series of working standards (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL) by serially diluting the stock solution with acetonitrile. These solutions are used to generate the calibration curve.

Sample Preparation (QuEChERS Method)

• Homogenization: Grind a representative sample of rice grains into a fine, uniform powder using a high-speed blender.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized rice powder into a 50 mL polypropylene centrifuge tube.[3][4]

  • Add 20 mL of cold HPLC-grade water and let it stand for 1 hour to hydrate the sample.[3][4]

  • Add 10 mL of acetonitrile to the tube.[1][3]

  • Cap the tube tightly and vortex vigorously for 1 minute.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Immediately cap and vortex for another 1 minute.

  • Centrifuge the tube at 4000 rpm for 5 minutes.

• Cleanup (Dispersive SPE):

  • Transfer a 6 mL aliquot of the upper acetonitrile supernatant into a 15 mL d-SPE tube containing 900 mg of anhydrous MgSO₄ and 150 mg of PSA sorbent.[4]

  • Vortex the d-SPE tube for 1 minute to ensure thorough mixing.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Extract:

  • Carefully collect the supernatant.

  • Filter the extract through a 0.45 µm PTFE syringe filter into an HPLC vial for analysis.

Chromatographic Conditions

• Instrument: HPLC with UV Detector

• Column: C18 Reverse-Phase (250 mm x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile : Water (70:30, v/v), isocratic[8]

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• UV Detection Wavelength: 230 nm*

*Note: The optimal wavelength should be confirmed by running a UV scan of an isoprothiolane standard. 230 nm is a common wavelength for the analysis of aromatic and conjugated compounds.[9]

Method Validation and Data Presentation

The analytical method was validated for linearity, recovery (accuracy), precision, limit of detection (LOD), and limit of quantification (LOQ). The results are summarized in the table below.

Parameter	Result
Linearity Range	0.1 - 10.0 µg/mL
Correlation Coefficient (r²)	> 0.999
Recovery (at 0.1, 0.5, 1.0 mg/kg)	88% - 105%[1]
Precision (RSDr %)	< 8%[1]
Limit of Detection (LOD)	0.002 mg/kg
Limit of Quantification (LOQ)	0.005 mg/kg[1]
Table 1: Summary of Method Validation Data.

Visualization of Experimental Workflow

The following diagram illustrates the complete workflow from sample preparation to final analysis.

Caption: Workflow for Isoprothiolane Quantification in Rice.

Conclusion

The described HPLC-UV method combined with a QuEChERS sample preparation protocol provides a simple, rapid, and effective means for quantifying isoprothiolane residues in rice.[1][10] The method demonstrates excellent performance in terms of accuracy, precision, and sensitivity, making it a valuable tool for food safety laboratories and researchers involved in pesticide residue monitoring.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Rapid Determination of Pesticide Multi-Residues in Rice by QuEChERS and GC-MS [spkx.net.cn]
• 3. Validation of an HPLC-MS/MS method for the quantification of pesticide residues in Rice and assessment of the washing effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ajprui.com [ajprui.com]
• 6. ajprui.com [ajprui.com]
• 7. fao.org [fao.org]
• 8. Separation of Isoprothiolane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Isoprothiolane Residues by Gas Chromatography-Mass Spectrometry

Abstract

This application note details a robust and sensitive method for the quantitative determination of isoprothiolane residues in various environmental and agricultural matrices, including rice, soil, and water. The protocol employs a streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology for solid samples and solid-phase extraction (SPE) for aqueous samples. Analysis is performed by gas chromatography coupled with tandem mass spectrometry (GC-MS/MS), which provides excellent selectivity and sensitivity for the detection of isoprothiolane. This method is suitable for researchers, scientists, and professionals in the fields of environmental monitoring, food safety, and drug development.

Introduction

Isoprothiolane is a systemic fungicide widely used in rice cultivation to control fungal diseases such as rice blast.[1] Its extensive use necessitates reliable and efficient analytical methods to monitor its residues in the environment and in food products to ensure compliance with regulatory limits and to assess potential risks to human health and ecosystems. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile organic compounds like isoprothiolane, offering high resolution and specificity.[2] This application note provides a comprehensive protocol for the extraction, cleanup, and GC-MS/MS analysis of isoprothiolane residues.

Experimental Protocols

Sample Preparation

1.1. Rice and Soil Samples (QuEChERS Method)

The QuEChERS method is a streamlined approach that combines extraction and cleanup into a few simple steps, significantly reducing sample preparation time and solvent consumption.[3][4][5][6]

• Extraction:

  • Weigh 10 g of a homogenized rice or soil sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to achieve a total water content of approximately 80-90% and allow to hydrate.

  • Add 10 mL of acetonitrile to the tube.

  • Shake vigorously for 1 minute to ensure thorough mixing and extraction of isoprothiolane from the sample matrix.

  • Add a QuEChERS salt packet containing 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

  • Immediately shake the tube vigorously for 1 minute to induce phase separation.

  • Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg of anhydrous MgSO₄ and 50 mg of primary secondary amine (PSA).

  • Vortex the tube for 30 seconds to facilitate the removal of matrix interferences.

  • Centrifuge at high speed (e.g., 10,000 x g) for 2 minutes.

  • The resulting supernatant is ready for GC-MS/MS analysis.

1.2. Water Samples (Solid-Phase Extraction - SPE)

Solid-phase extraction is an effective technique for the concentration and purification of analytes from aqueous samples.[6][7][8][9]

• SPE Cartridge Conditioning:

  • Sequentially pass 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL of deionized water through a C18 SPE cartridge. Ensure the cartridge does not go dry between solvent additions.

• Sample Loading:

  • Pass 500 mL of the water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Rinsing and Drying:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any remaining impurities.

  • Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

• Elution:

  • Elute the retained isoprothiolane from the cartridge with 5 mL of acetonitrile.

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS/MS analysis.

GC-MS/MS Analysis

The following instrumental parameters are recommended for the analysis of isoprothiolane.

2.1. Gas Chromatography (GC) Conditions:

Parameter	Value
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Temperature Program	Initial temperature 150 °C, hold for 1 min, ramp to 280 °C at 30 °C/min, hold for 10 min

2.2. Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Source Temperature	230 °C
Transfer Line Temperature	280 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Quantifier: 290 > 118, Qualifier: 290 > 204

Data Presentation

The following table summarizes the quantitative data obtained from the validation of this method for isoprothiolane in rice, as reported in a validation study.[10]

Spiking Level (mg/kg)	Mean Recovery (%)	Repeatability (RSDr, %)
0.01	105	8.8
0.02	88	6.7
0.10	93	7.0

Limit of Quantification (LOQ): The calculated LOQ for isoprothiolane in rice was determined to be 0.005 mg/kg.[10]

Visualizations

Caption: Experimental workflow for isoprothiolane residue analysis.

Conclusion

The described GC-MS/MS method provides a reliable and efficient means for the determination of isoprothiolane residues in rice, soil, and water samples. The use of QuEChERS for solid samples and SPE for water samples ensures high-throughput and effective sample preparation. The high selectivity and sensitivity of the GC-MS/MS detection make this method suitable for routine monitoring and research applications, ensuring food safety and environmental protection.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. biochemjournal.com [biochemjournal.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. mdpi.com [mdpi.com]
• 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 6. stud.epsilon.slu.se [stud.epsilon.slu.se]
• 7. indianjnephrol.org [indianjnephrol.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. unitedchem.com [unitedchem.com]

Isoprothiolane: Application Notes and Protocols for Plant Tissue Culture Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoprothiolane (diisopropyl 1,3-dithiolan-2-ylidenemalonate) is a systemic fungicide recognized for its potent activity against rice blast disease. Beyond its fungicidal properties, isoprothiolane exhibits significant plant growth-regulating (PGR) effects, primarily observed in the enhancement of root development in monocots and dicots.[1] These PGR activities are linked to its interaction with key phytohormone signaling pathways, including auxin, jasmonic acid (JA), and ethylene.[1] Although not conventionally utilized in plant tissue culture, its influence on fundamental developmental processes suggests potential applications in micropropagation, particularly in rooting and somatic embryogenesis. This document provides a comprehensive overview of isoprothiolane's known effects and outlines protocols for its experimental application in plant tissue culture research.

Mechanism of Action and Known Effects

Isoprothiolane's primary mode of action as a fungicide is the inhibition of phospholipid biosynthesis.[1] As a plant growth regulator, its effects are more complex and appear to be concentration-dependent. In studies with Arabidopsis, low concentrations of isoprothiolane have been shown to promote root elongation by enhancing cell division in the root meristem. This stimulatory effect is dependent on the signaling pathways of auxin, jasmonic acid, and ethylene. Conversely, higher concentrations can suppress both cell elongation and division.

Quantitative Data Summary

The following table summarizes the known quantitative effects of isoprothiolane on plant development, primarily focusing on root elongation as a proxy for its PGR activity. Data on its direct effects on in vitro callus induction and shoot regeneration are currently not available in published literature and require empirical investigation.

Plant Species	Parameter Measured	Isoprothiolane Concentration	Observed Effect
Arabidopsis thaliana	Primary Root Elongation	12.5 µg/mL	Enhancement
Arabidopsis thaliana	Primary Root Elongation	75 µg/mL	Suppression
Arabidopsis thaliana	Root Cell Division (Meristem)	12.5 µg/mL	Enhanced
Arabidopsis thaliana	Root Cell Elongation	12.5 µg/mL	No significant effect
Arabidopsis thaliana	Root Cell Division & Elongation	75 µg/mL	Suppression

Potential Applications in Plant Tissue Culture

Based on its known interactions with auxin, jasmonic acid, and ethylene signaling pathways, isoprothiolane could be investigated for the following applications in plant tissue culture:

• Enhancement of Adventitious Rooting: Given its demonstrated ability to promote root elongation and development, isoprothiolane may be a valuable supplement in rooting media for micropropagated shoots, potentially in synergy with auxins.

• Modulation of Somatic Embryogenesis: Jasmonic acid and ethylene are known to play roles in somatic embryogenesis. Isoprothiolane's influence on these pathways could be explored to improve the efficiency of somatic embryo induction, maturation, and germination.

• Stress Tolerance in Vitro: Jasmonic acid and ethylene are key signaling molecules in plant stress responses. Isoprothiolane could potentially be used to enhance the tolerance of in vitro cultures to abiotic stresses.

Experimental Protocols

The following protocols provide a framework for systematically evaluating the effects of isoprothiolane in plant tissue culture.

Protocol 1: Preparation of Isoprothiolane Stock Solution

Materials:

• Isoprothiolane (crystalline solid)

• Dimethyl sulfoxide (DMSO) or Ethanol (95%)[2][3]

• Sterile, purified water

• Sterile volumetric flasks (e.g., 10 mL, 50 mL)

• Sterile pipette and tips

• 0.22 µm sterile syringe filter

Procedure:

• Safety Precautions: Wear appropriate personal protective equipment (gloves, lab coat, safety glasses) when handling isoprothiolane and solvents.

• Dissolving Isoprothiolane:

  • Accurately weigh the desired amount of isoprothiolane.

  • To prepare a 10 mg/mL stock solution, dissolve 100 mg of isoprothiolane in a small volume of DMSO or 95% ethanol (e.g., 2-3 mL) in a sterile volumetric flask. Isoprothiolane is highly soluble in DMSO (95 mg/mL) and soluble in ethanol.[2][3]

  • Gently agitate or sonicate until the isoprothiolane is completely dissolved.[2]

• Dilution and Sterilization:

  • Bring the solution to the final volume (10 mL) with sterile, purified water.

  • Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter into a sterile container.

• Storage:

  • Store the stock solution at -20°C in a light-protected container. For solvent-based stocks, storage at -80°C for up to one year has been suggested.[2] It is recommended to prepare fresh working solutions for immediate use.[2]

Protocol 2: Investigating the Effect of Isoprothiolane on Callus Induction and Proliferation

Objective: To determine the optimal concentration of isoprothiolane for callus induction and growth from a specific explant.

Materials:

• Plant explants (e.g., leaf discs, stem segments)

• Callus Induction Medium (CIM) appropriate for the plant species (e.g., MS medium supplemented with an auxin like 2,4-D and a cytokinin like BAP)

• Isoprothiolane stock solution (1 mg/mL)

• Sterile petri dishes

• Sterile forceps and scalpels

• Growth chamber with controlled light and temperature

Procedure:

• Media Preparation:

  • Prepare the CIM according to the standard protocol for your plant species.

  • After autoclaving and cooling the medium to approximately 45-50°C, add the filter-sterilized isoprothiolane stock solution to achieve a range of final concentrations (e.g., 0, 1, 5, 10, 25, 50 µg/mL). A wide range is recommended for initial screening due to the concentration-dependent effects observed in whole plants.

  • Pour the medium into sterile petri dishes and allow it to solidify.

• Explant Preparation and Inoculation:

  • Surface sterilize the plant material using standard procedures.

  • Prepare uniform explants (e.g., 1 cm² leaf discs).

  • Place the explants onto the prepared CIM plates with different isoprothiolane concentrations.

• Incubation:

  • Seal the petri dishes and incubate in a growth chamber under appropriate conditions (e.g., 25°C, 16/8 h light/dark cycle or complete darkness, depending on the species).

• Data Collection and Analysis:

  • After a defined period (e.g., 4-6 weeks), record the percentage of callus induction, callus fresh weight, and observe the callus morphology (e.g., color, texture).

  • Statistically analyze the data to determine the effect of different isoprothiolane concentrations.

Protocol 3: Assessing the Impact of Isoprothiolane on Shoot Regeneration

Objective: To evaluate the effect of isoprothiolane on the frequency of shoot regeneration from callus.

Materials:

• Established callus cultures

• Shoot Induction Medium (SIM) appropriate for the plant species (e.g., MS medium with a higher cytokinin-to-auxin ratio)

• Isoprothiolane stock solution (1 mg/mL)

• Sterile culture vessels

• Sterile forceps and scalpels

• Growth chamber with controlled light and temperature

Procedure:

• Media Preparation:

  • Prepare the SIM according to the standard protocol.

  • After autoclaving and cooling, add filter-sterilized isoprothiolane to achieve a range of final concentrations (e.g., 0, 1, 5, 10, 25, 50 µg/mL).

  • Dispense the medium into sterile culture vessels.

• Callus Subculture:

  • Transfer uniform pieces of healthy, proliferating callus to the SIM with different isoprothiolane concentrations.

• Incubation:

  • Incubate the cultures in a growth chamber under conditions conducive to shoot regeneration (e.g., 25°C, 16/8 h light/dark cycle).

• Data Collection and Analysis:

  • After a suitable period (e.g., 6-8 weeks), record the percentage of callus forming shoots, the number of shoots per explant, and shoot length.

  • Analyze the data to determine the influence of isoprothiolane on shoot regeneration.

Visualizations

Caption: Isoprothiolane's interaction with plant hormone signaling pathways.

Caption: Experimental workflow for isoprothiolane in plant tissue culture.

References

• 1. nichino-europe.com [nichino-europe.com]
• 2. Isoprothiolane | Antifungal | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]

Preparing Isoprothiolane Formulations for Laboratory Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of isoprothiolane formulations for various laboratory experiments. Isoprothiolane is a systemic fungicide and insecticide known to inhibit phospholipid biosynthesis.[1] Proper formulation is critical for obtaining accurate and reproducible results in in vitro and other laboratory-based assays.

Chemical and Physical Properties of Isoprothiolane

A thorough understanding of the physicochemical properties of isoprothiolane is essential for its effective use in experimental settings.

Property	Value	Reference
Chemical Name	diisopropyl 1,3-dithiolan-2-ylidenemalonate	[2]
Molecular Formula	C₁₂H₁₈O₄S₂	[3]
Molecular Weight	290.4 g/mol	[3][4]
Appearance	White, crystalline powder	[5]
Melting Point	54.6-55.2 °C	[2]
Water Solubility	48.5 mg/L (at 20 °C)	[2][5]
Solubility in Organic Solvents	Highly soluble in acetone (4,061 g/L) and chloroform (4,126 g/L). Soluble in Dimethyl sulfoxide (DMSO) (95 mg/mL).	[2][4]
LogP	2.80	[2]
Storage (Powder)	-20°C for up to 3 years	[4]
Storage (In Solvent)	-80°C for up to 1 year	[4]

Experimental Protocols

Accurate and consistent preparation of isoprothiolane solutions is paramount for reliable experimental outcomes. The following protocols detail the preparation of stock and working solutions for various applications.

Protocol 1: Preparation of a High-Concentration Isoprothiolane Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of isoprothiolane, which can be stored for long periods and diluted to prepare working solutions for various assays.

Materials:

• Isoprothiolane (powder, ≥98% purity)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber glass vials or microcentrifuge tubes with secure caps

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculation: Determine the mass of isoprothiolane required to achieve the desired stock solution concentration. For example, to prepare 1 mL of a 100 mM stock solution:

  • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

  • Mass (mg) = 0.1 mol/L * 0.001 L * 290.4 g/mol * 1000 mg/g = 29.04 mg

• Weighing: Carefully weigh the calculated amount of isoprothiolane powder using an analytical balance in a chemical fume hood.

• Dissolution: Transfer the weighed isoprothiolane to a sterile amber vial. Add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

• Mixing: Securely cap the vial and vortex vigorously for 1-2 minutes until the isoprothiolane is completely dissolved. If necessary, sonicate the vial for 5-10 minutes to aid dissolution.[4]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.[4][6]

Protocol 2: Preparation of Isoprothiolane Working Solutions for In Vitro Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution into an aqueous cell culture medium for use in cytotoxicity, proliferation, or other cell-based assays.

Materials:

• Isoprothiolane stock solution in DMSO (from Protocol 1)

• Sterile, complete cell culture medium, pre-warmed to 37°C

• Sterile conical tubes or microcentrifuge tubes

Procedure:

• Calculation: Determine the volume of the stock solution needed to achieve the final desired concentration in the cell culture medium. For example, to prepare 10 mL of a 100 µM working solution from a 100 mM stock:

  • V₁ = (C₂ * V₂) / C₁

  • V₁ = (100 µM * 10 mL) / 100,000 µM = 0.01 mL or 10 µL

• Dilution: In a sterile conical tube, add the required volume of pre-warmed cell culture medium (e.g., 10 mL).

• Crucial Step - Slow Addition: While gently swirling the tube of cell culture medium, add the calculated volume of the isoprothiolane stock solution (e.g., 10 µL) drop-wise. This slow addition helps to prevent precipitation of the compound.

• Mixing: Gently invert the tube several times to ensure a homogenous solution. Avoid vigorous vortexing which can cause foaming of the medium.

• Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution is non-toxic to the cells, typically below 0.5%.[6] For the example above, the final DMSO concentration is 0.1%.

• Control: Prepare a vehicle control containing the same final concentration of DMSO in the cell culture medium to account for any solvent effects.

Protocol 3: Preparation of Isoprothiolane Formulations for Antifungal Susceptibility Testing

This protocol is adapted for preparing isoprothiolane solutions for broth microdilution or agar dilution assays to determine the minimum inhibitory concentration (MIC) against fungal isolates.

Materials:

• Isoprothiolane stock solution in DMSO (from Protocol 1)

• Sterile Roswell Park Memorial Institute (RPMI) 1640 medium (or other appropriate fungal growth medium)

• Sterile 96-well microtiter plates (for broth microdilution)

• Sterile molten agar (for agar dilution)

Procedure for Broth Microdilution:

• Serial Dilutions: Prepare a series of two-fold serial dilutions of the isoprothiolane stock solution in the fungal growth medium directly in the wells of a 96-well plate.

• Inoculation: Add the fungal inoculum, prepared according to standard protocols (e.g., CLSI guidelines), to each well.

• Incubation: Incubate the plates under appropriate conditions for fungal growth.

• MIC Determination: The MIC is determined as the lowest concentration of isoprothiolane that causes a significant inhibition of fungal growth compared to the drug-free control.

Procedure for Agar Dilution:

• Incorporation into Agar: Add appropriate volumes of the isoprothiolane stock solution to molten agar (maintained at 45-50°C) to achieve the desired final concentrations.

• Plating: Pour the isoprothiolane-containing agar into sterile petri dishes and allow them to solidify.

• Inoculation: Spot-inoculate the fungal isolates onto the surface of the agar plates.

• Incubation and MIC Determination: Incubate the plates and determine the MIC as the lowest concentration of isoprothiolane that prevents visible fungal growth.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of action of isoprothiolane and a general experimental workflow for its in vitro evaluation.

Caption: Mechanism of action of isoprothiolane.

Caption: General experimental workflow for in vitro studies.

References

• 1. Isoprothiolane (Ref: SS 11946)-Pesticide database [wppdb.com]
• 2. nichino.co.jp [nichino.co.jp]
• 3. Isoprothiolane | C12H18O4S2 | CID 39681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isoprothiolane | Antifungal | TargetMol [targetmol.com]
• 5. fao.org [fao.org]
• 6. medchemexpress.cn [medchemexpress.cn]

Application Notes and Protocols for the Analysis of Isoprothiolane and its Metabolites in Soil

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the analytical determination of the fungicide isoprothiolane and its primary metabolites in soil samples. The methodologies described herein are principally based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction technique, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Introduction

Isoprothiolane, a dithiolane fungicide, is extensively used in agriculture to control a variety of fungal diseases, particularly in rice cultivation.[1] Its persistence and transformation in the soil are of significant environmental concern, as both the parent compound and its metabolites can potentially contaminate soil and water resources. The primary degradation products of isoprothiolane in soil include isoprothiolane monosulfoxide and a monoester derivative. Accurate and sensitive analytical methods are therefore crucial for monitoring their environmental fate and ensuring food safety.

The QuEChERS method has emerged as a highly efficient and versatile sample preparation technique for the analysis of pesticide residues in various matrices, including complex soil samples.[2][3] This approach significantly reduces sample preparation time and the use of hazardous solvents compared to traditional extraction methods.[3]

Analytical Workflow Overview

The general workflow for the analysis of isoprothiolane and its metabolites in soil involves several key stages, from sample collection to data analysis. This process is designed to ensure the accurate and reliable quantification of the target analytes.

General analytical workflow for isoprothiolane and metabolite detection in soil.

Experimental Protocols

The following protocols provide detailed procedures for the extraction and analysis of isoprothiolane and its metabolites from soil samples.

Sample Preparation: Modified QuEChERS Protocol

This protocol is a widely accepted method for the extraction of pesticide residues from soil.[1][4]

Materials:

• Homogenized soil sample

• Reagent grade water

• Acetonitrile (ACN) with 1% acetic acid

• QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl)

• Dispersive SPE (d-SPE) clean-up tubes containing:

  • 150 mg MgSO₄

  • 50 mg Primary Secondary Amine (PSA)

  • 50 mg C18 sorbent

• 50 mL and 15 mL centrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

  • Add 10 mL of reagent grade water and vortex for 30 seconds to hydrate the soil.

  • Add 10 mL of acetonitrile with 1% acetic acid.

  • Add the QuEChERS extraction salts to the tube.

  • Immediately cap the tube and shake vigorously for 1 minute.

  • Centrifuge the tube at ≥3000 rcf for 5 minutes.[1]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (upper acetonitrile layer) to a 15 mL d-SPE tube.

  • Vortex for 1 minute to ensure thorough mixing with the sorbents.

  • Centrifuge at a high rcf (e.g., ≥5000) for 2 minutes.[1]

  • The resulting supernatant is ready for instrumental analysis. If necessary, filter the extract through a 0.22 µm syringe filter into an autosampler vial.

Instrumental Analysis: LC-MS/MS

This method is highly sensitive and selective for the quantification of isoprothiolane and its metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Conditions (Typical):

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

• Column Temperature: 40 °C

MS/MS Conditions (Typical):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: Dependent on the instrument

• Ion Spray Voltage: Dependent on the instrument

• Collision Gas: Argon

• MRM Transitions: Specific precursor-to-product ion transitions for isoprothiolane and its metabolites must be optimized.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of pesticides and their metabolites in soil using QuEChERS extraction followed by LC-MS/MS or GC-MS. While specific data for isoprothiolane metabolites in soil is not always readily available in a single source, this table provides a representative overview of the expected analytical performance.

Analyte	Matrix	Method	Recovery (%)	RSD (%)	LOQ (µg/kg)	Reference
Fipronil	Soil	QuEChERS-GC-ECD	78.6 - 108.9	0.6 - 13.7	5 - 10	[5]
Fipronil Sulfide	Soil	QuEChERS-GC-ECD	78.6 - 108.9	0.6 - 13.7	5 - 10	[5]
Fipronil Sulfone	Soil	QuEChERS-GC-ECD	78.6 - 108.9	0.6 - 13.7	5 - 10	[5]
Saflufenacil	Soil	QuEChERS-UPLC-MS/MS	74.1 - 118.9	≤ 26.2	0.83 - 9.16	[6]
Saflufenacil Metabolite 1	Soil	QuEChERS-UPLC-MS/MS	74.1 - 118.9	≤ 26.2	0.83 - 9.16	[6]
Saflufenacil Metabolite 2	Soil	QuEChERS-UPLC-MS/MS	74.1 - 118.9	≤ 26.2	0.83 - 9.16	[6]
Metaldehyde	Soil	Methanol Extraction-LC-MS	100 - 132	< 20	-	[7]

RSD: Relative Standard Deviation, LOQ: Limit of Quantification.

Isoprothiolane Degradation in Soil

The degradation of isoprothiolane in soil is a critical aspect of its environmental fate. The primary transformation pathways involve oxidation and hydrolysis, leading to the formation of key metabolites.

Simplified degradation pathway of isoprothiolane in soil.

Conclusion

The analytical methods detailed in these application notes, particularly the combination of QuEChERS extraction with LC-MS/MS or GC-MS/MS, provide a robust and sensitive framework for the routine monitoring of isoprothiolane and its principal metabolites in soil. The high recovery rates and low limits of quantification achievable with these methods make them well-suited for environmental risk assessment and regulatory compliance. Proper validation of the chosen method is essential to ensure data quality and accuracy.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Validation of a quick and easy extraction method for the determination of emerging contaminants and pesticide residues in agricultural soils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analytical method development and validation for the quantification of metaldehyde in soil - PMC [pmc.ncbi.nlm.nih.gov]

Application of Isoprothiolane Granules in Paddy Fields for Rice Blast Control: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoprothiolane is a systemic fungicide demonstrating both protective and curative properties against rice blast, a devastating disease caused by the fungus Magnaporthe oryzae. Its mode of action involves the inhibition of phospholipid biosynthesis within the fungus, thereby disrupting cell membrane integrity and function. This document provides detailed application notes and experimental protocols for the use of isoprothiolane granules in paddy fields for the effective management of rice blast, intended for research and developmental purposes.

Data Presentation

The efficacy of isoprothiolane in controlling rice blast has been quantified in various field and laboratory studies. The following table summarizes the key quantitative data from representative studies.

Formulation	Application Rate	Target	Efficacy	Yield Increase	Reference
40% EC	1.5 ml/L	Leaf Blast	21.78% disease severity (compared to 44.59% in control)	6730 kg/ha (compared to 4389 kg/ha in control)	[1]
40% EC	2 ml/L	Leaf Blast	Reduced incidence (on par with Kasugamycin)	Not specified	[2]
40% EC	480 g/ha	Seedling Blast	69.04% control effect	Not specified	[3]
Not specified	1500 g/ha	Leaf Blast	66.84% control effect	Not specified	[4]
5% EC	500-1000 ppm	Mycelial Growth	100% inhibition in vitro	Not applicable
30% EC (in combination with Fenoxanil 5%)	1000 ml/ha	Blast Disease	Significant reduction in blast incidence	Significant increase in grain yield	[5]

Experimental Protocols

Field Efficacy Trial for Rice Blast Control

Objective: To evaluate the efficacy of isoprothiolane granules in controlling rice leaf and neck blast under field conditions.

Materials:

• Rice variety susceptible to blast (e.g., Nellore Mashuri NLR 34242).[2]

• Isoprothiolane granular formulation.

• Standard agronomic inputs (fertilizers, etc.).

• Disease assessment tools (e.g., disease rating scale).

• Plot demarcation materials.

• Data collection sheets.

Methodology:

• Experimental Design:

  • The experiment should be laid out in a Randomized Complete Block Design (RCBD) or a split-plot design with a minimum of three replications.[2]

  • Individual plot size should be standardized, for example, 5m x 5m, with adequate spacing between plots and replications to avoid drift.[6]

• Crop Husbandry:

  • Transplant rice seedlings at a specified spacing (e.g., 15x15 cm).[2]

  • Apply recommended doses of fertilizers and follow standard agronomic practices for the region, ensuring uniform conditions across all plots.

• Treatment Application:

  • Apply isoprothiolane granules at the recommended dosages at specific growth stages.

  • Preventive Application: The first application should be made before the expected onset of the disease, typically at the late tillering or panicle initiation stage.

  • Curative Application: Apply upon the first appearance of disease symptoms.

  • A second application may be necessary at the full heading stage, depending on disease pressure.[2]

  • Ensure uniform distribution of the granules in the paddy water.

  • Maintain an untreated control plot for comparison.

• Data Collection:

  • Record leaf blast severity at 10-day intervals after each application.

  • Randomly select a specified number of hills from each plot (e.g., 50 hills) for disease assessment.[2]

  • Use a standardized disease rating scale, such as the 0-9 scale from the Standard Evaluation System for Rice, to assess disease severity on the leaves.[2]

  • Calculate the Percent Disease Index (PDI) using the following formula:

    • PDI = (Sum of all numerical ratings / (Total number of leaves observed x Maximum disease grade)) x 100

  • Record neck blast incidence at the dough stage or pre-harvest.

  • At harvest, record grain yield and straw yield from each plot.

• Statistical Analysis:

  • Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine the significance of treatment effects.

In Vitro Fungicidal Efficacy Assay

Objective: To determine the in vitro efficacy of isoprothiolane against Magnaporthe oryzae.

Materials:

• Pure culture of Magnaporthe oryzae.

• Potato Dextrose Agar (PDA) medium.

• Isoprothiolane technical grade or formulation.

• Sterile petri plates, pipettes, and other labware.

• Incubator.

Methodology:

• Poisoned Food Technique:

  • Prepare PDA medium and sterilize.

  • Prepare a stock solution of isoprothiolane and add it to the molten PDA at different concentrations (e.g., 500, 750, 1000 ppm).

  • Pour the poisoned PDA into sterile petri plates.

  • Inoculate the center of each plate with a mycelial disc (e.g., 5mm diameter) from an actively growing culture of M. oryzae.

  • Include a control plate with PDA without the fungicide.

  • Incubate the plates at a suitable temperature (e.g., 25-28°C) for a specified period (e.g., 7-10 days).

• Data Collection:

  • Measure the radial mycelial growth in two perpendicular directions.

  • Calculate the percent inhibition of mycelial growth using the formula:

    • Percent Inhibition = ((C - T) / C) x 100

    • Where C = radial growth in the control plate and T = radial growth in the treated plate.

Mandatory Visualization

Caption: Experimental workflow for evaluating isoprothiolane efficacy.

Caption: Isoprothiolane's interference with phospholipid biosynthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. rjpbcs.com [rjpbcs.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. Test Results of Rice Leaf Blast Control With Isoprothiolane [hndk.hainanu.edu.cn]
• 5. ismpp.org.in [ismpp.org.in]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Isoprothiolane Foliar Spray in Research Plots

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the foliar application of isoprothiolane in research plots for the control of rice blast (Pyricularia oryzae). The protocols outlined below are synthesized from various research studies and are intended to ensure accurate and reproducible experimental results.

Product Information

• Active Ingredient: Isoprothiolane (diisopropyl 1,3-dithiolan-2-ylidenemalonate)

• Chemical Class: Dithiolane

• Mode of Action: Isoprothiolane is a systemic fungicide with both protective and curative properties.[1][2] It is absorbed by the leaves and roots and translocated throughout the plant.[3] Its primary mode of action is the inhibition of phospholipid biosynthesis in the fungal pathogen, specifically by affecting the methylation of phospholipids.[4][5] This disrupts the fungal cell membrane integrity and inhibits the penetration and elongation of infecting hyphae.[1]

• Common Formulations: 40% Emulsifiable Concentrate (EC)[3]

Data Presentation: Application Parameters

The following tables summarize quantitative data for the foliar application of isoprothiolane in research settings.

Table 1: Recommended Application Rates for Isoprothiolane (40% EC Formulation)

Application Rate (per Hectare)	Application Rate (per Acre)	Concentration (in spray solution)	Target	Reference
1125 - 1500 mL	455 - 607 mL	Varies with spray volume	Rice Blast	[6]
600 g a.i.	243 g a.i.	Varies with spray volume	Rice Blast	[1]
150 - 200 g a.i.	61 - 81 g a.i.	Varies with spray volume	Rice Blast	[3]
480 g/ha	194 g/ha	Varies with spray volume	Seedling Blast	[7]
1500 g	607 g	Varies with spray volume	Leaf Blast	[8]
750 mL	304 mL	Varies with spray volume	Leaf & Neck Blast (in combination)	[7]
-	300 mL	Varies with spray volume	Brown Spot	[8]
-	-	1.5 mL/L	Leaf Blast	[9]
-	-	400 ppm	Leaf & Panicle Blast	[6]

Table 2: Experimental Residue Analysis of Isoprothiolane after Foliar Application

Application Protocol: Two applications of 40% EC formulation at a rate of 600 g a.i./ha before ear emergence in a glasshouse setting designed to mimic paddy conditions.[1]

Plant Material	Days After Last Application (DALA)	Total Residue (mg/kg)	Parent Isoprothiolane (% of Total Radioactivity)	Reference
Hulled Grain	7	0.21	16.4%	[1]
Hulled Grain	28	0.20	32.3%	[1]
Hulls	7	5.38	75.5%	[1]
Hulls	28	4.05	61.6%	[1]
Stems and Leaves	7	1.91	50.9%	[1]
Stems and Leaves	28	1.36	26.3%	[1]
Roots	7	0.03	42.4%	[1]
Roots	28	0.02	34.3%	[1]

Experimental Protocols

Protocol for Evaluating the Efficacy of Isoprothiolane Foliar Spray Against Rice Blast

Objective: To determine the effectiveness of different rates of foliar-applied isoprothiolane in controlling rice blast (Pyricularia oryzae) in a research plot setting.

Experimental Design:

• Design: Randomized Complete Block Design (RCBD) with a minimum of three to four replications.[7][10]

• Plot Size: Standard research plot sizes (e.g., 2.4 m x 3 m) are suitable.[7] Include buffer zones of at least 1 meter between plots to minimize spray drift.[7]

• Treatments:

  • Untreated Control (water spray)

  • Isoprothiolane 40% EC - Low Rate (e.g., 150 g a.i./ha)

  • Isoprothiolane 40% EC - Medium Rate (e.g., 480 g a.i./ha)

  • Isoprothiolane 40% EC - High Rate (e.g., 600 g a.i./ha)

  • Positive Control (a standard, registered fungicide for rice blast)

Materials:

• Isoprothiolane 40% EC formulation

• Calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer) with appropriate nozzles (e.g., flat-fan or hollow cone).[11][12]

• Personal Protective Equipment (PPE): chemical-resistant gloves, long-sleeved shirt, long pants, shoes plus socks, and protective eyewear.

• Measuring cylinders and containers for mixing.

• Water source.

• Disease rating scale (e.g., 0-9 scale from the International Rice Research Institute).[6]

Procedure:

• Plot Preparation and Planting:

  • Prepare the research plots according to standard agronomic practices for rice cultivation.

  • Plant a rice variety known to be susceptible to blast to ensure adequate disease pressure for evaluation.[6]

• Sprayer Calibration:

  • Calibrate the sprayer with water before the application of any treatment to ensure the desired spray volume is delivered accurately and uniformly.[3][4][8][11]

  • A recommended spray volume for ground applications of fungicides in field crops is between 140 to 187 L/ha (15 to 20 gallons per acre).[1] For rice, a spray volume of 300 L/ha has been used in foliar nutrition trials and can be a starting point for fungicide trials.[13]

  • Adjust nozzle type, pressure, and travel speed to achieve the target spray volume. Hollow cone or flat-fan nozzles are commonly used for fungicide applications.[11]

• Treatment Preparation and Application:

  • Calculate the required amount of isoprothiolane 40% EC and water for each treatment based on the plot size and the calibrated spray volume.

  • On the day of application, prepare the spray solutions for each treatment. Fill the sprayer tank halfway with water, add the measured amount of isoprothiolane, and then add the remaining water. Agitate the solution to ensure it is well mixed.

  • Apply the treatments according to the experimental design, ensuring uniform coverage of the rice foliage.

  • Timing of Application: The first application should be made preventatively or at the very early stages of disease onset.[13] For rice blast, this is often at the late tillering or booting stage. A second application is typically made 7 to 10 days later, especially for panicle blast protection, around the heading stage.[10][14]

• Data Collection:

  • Assess disease severity at regular intervals (e.g., 7, 14, and 21 days) after the final application.

  • Use a standardized disease rating scale (e.g., 0-9) to score the percentage of leaf area or panicle area affected by blast lesions on a predetermined number of randomly selected plants per plot (e.g., 25 plants).[6]

  • At the end of the trial, harvest the plots and measure grain yield.

• Data Analysis:

  • Analyze the disease severity and yield data using Analysis of Variance (ANOVA) appropriate for an RCBD.

  • Use a mean separation test (e.g., Tukey's HSD) to compare the treatment means.

Protocol for Residue Analysis of Isoprothiolane in Rice Tissues

Objective: To determine the concentration of isoprothiolane and its metabolites in different rice tissues following foliar application.

Procedure:

• Application: Apply isoprothiolane to rice plots as described in Protocol 3.1.

• Sample Collection:

  • At specified intervals (e.g., 7 and 28 days after the last application), collect representative samples of different plant parts (hulled grain, hulls, stems and leaves, and roots) from each plot.[1]

• Sample Preparation and Extraction:

  • Homogenize the collected plant tissues.

  • Perform a surface rinse with methanol, followed by sequential extraction with methanol and then a methanol/water mixture.[1]

  • The resulting extracts can be concentrated for analysis.

• Analytical Method:

  • Analyze the extracts using High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or mass spectrometry) to identify and quantify isoprothiolane and its metabolites.[1]

Visualizations

Caption: Experimental workflow for evaluating isoprothiolane foliar spray.

Caption: Simplified mode of action of isoprothiolane against Pyricularia oryzae.

References

• 1. Crop Protection Network [cropprotectionnetwork.org]
• 2. Effects of isoprothiolane and phytosterol on lipogenesis and lipolysis in adipocytes from rats of dietary fat necrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. content.ces.ncsu.edu [content.ces.ncsu.edu]
• 4. Calibrating Your Sprayer for Effective Application | CropWatch | Nebraska [cropwatch.unl.edu]
• 5. nichino.co.jp [nichino.co.jp]
• 6. researchgate.net [researchgate.net]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 9. plantsciences.tennessee.edu [plantsciences.tennessee.edu]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. extension.colostate.edu [extension.colostate.edu]
• 12. researchgate.net [researchgate.net]
• 13. haifa-group.com [haifa-group.com]
• 14. uaex.uada.edu [uaex.uada.edu]

Application Note: Isoprothiolane as a Reference Standard in Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoprothiolane is a systemic fungicide widely used in agriculture, particularly in rice cultivation, to control fungal diseases such as rice blast.[1] Its prevalence in agriculture necessitates accurate and reliable analytical methods for residue analysis in food products and environmental samples to ensure consumer safety and regulatory compliance. The use of a well-characterized isoprothiolane reference standard is critical for the accuracy and validity of these analytical methods.

This application note provides detailed protocols for the use of isoprothiolane as a reference standard in High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS/MS). These methods are intended for the quantification of isoprothiolane in various matrices, with a focus on agricultural samples.

Isoprothiolane Reference Standard: Physicochemical Properties

A thorough understanding of the physicochemical properties of the reference standard is fundamental for its proper handling, storage, and use in analytical procedures.

Property	Value	Reference
Chemical Name	diisopropyl 2-(1,3-dithiolan-2-ylidene)propanedioate	[2]
CAS Number	50512-35-1	[2]
Molecular Formula	C₁₂H₁₈O₄S₂	[2]
Molecular Weight	290.4 g/mol	[2]
Melting Point	50 - 54.5 °C	[2]
Solubility	Water: 48.5 mg/L (at 20 °C)	[1]
Soluble in acetone, chloroform, and other organic solvents.	[1]
logP	2.88	[2]
Appearance	White, crystalline powder
Storage	2-8°C

Experimental Protocols

Preparation of Isoprothiolane Standard Stock Solution

This protocol describes the preparation of a primary stock solution of isoprothiolane, which will be used to prepare calibration standards.

Materials:

• Isoprothiolane reference standard (≥98.0% purity)

• HPLC-grade acetone or acetonitrile

• Class A volumetric flasks (10 mL and 100 mL)

• Analytical balance

Procedure:

• Accurately weigh approximately 10 mg of the isoprothiolane reference standard into a 10 mL volumetric flask.

• Dissolve the standard in approximately 5 mL of HPLC-grade acetone or acetonitrile.

• Sonicate for 5 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature.

• Bring the flask to volume with the same solvent.

• This will yield a stock solution of approximately 1000 µg/mL.

• Transfer the solution to an amber glass vial and store at 2-8°C. This stock solution should be stable for several months.

Workflow for Standard and Sample Preparation

The following diagram illustrates the general workflow from the reference standard to the final analytical sample.

Figure 1: General workflow for standard and sample preparation.

Method 1: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS/MS)

This method is highly sensitive and selective, making it suitable for trace residue analysis of isoprothiolane in complex matrices like rice. The following protocol is based on a validated QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method coupled with GC-MS/MS detection.

3.3.1. Sample Preparation (QuEChERS)

• Weigh 10 g of a homogenized rice sample into a 50 mL centrifuge tube.

• Add 10 mL of cold water and 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute and then centrifuge at ≥4000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg MgSO₄ and 50 mg of primary secondary amine (PSA) sorbent for dispersive solid-phase extraction (d-SPE) cleanup.

• Vortex for 30 seconds and centrifuge at ≥10,000 rpm for 2 minutes.

• The supernatant is the final extract for GC-MS/MS analysis.

3.3.2. GC-MS/MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 7000D Triple Quadrupole or equivalent
Injector	PTV injector, 4 µL injection volume
GC Column	HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent
Carrier Gas	Helium, constant flow
Oven Program	Initial 70°C, hold for 2 min, ramp to 150°C at 25°C/min, then to 300°C at 5°C/min, hold for 5 min
MS Source Temp.	180°C
Transfer Line Temp.	250°C
Ionization Mode	Electron Ionization (EI), 70 eV
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Quantifier: 290 > 118, Qualifier: 290 > 204

3.3.3. Performance Data (GC-MS/MS)

The following table summarizes the performance characteristics of the described GC-MS/MS method for the analysis of isoprothiolane in a rice matrix.[1][3]

Parameter	Result
Linearity Range	0.005 - 0.15 mg/L
Correlation Coefficient (R²)	> 0.995
Limit of Quantification (LOQ)	0.005 mg/kg
Recovery (at 0.01, 0.02, 0.1 mg/kg)	88 - 105%
Repeatability (RSDr)	6.7 - 8.8%

Method 2: Analysis by High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the quantification of isoprothiolane in formulations or samples with higher concentrations of the analyte. It is a robust and widely available technique.

3.4.1. HPLC-UV Instrumental Parameters

Parameter	Setting
HPLC System	Agilent 1260 Infinity II or equivalent with UV/Vis Detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and water (containing 0.1% phosphoric acid) (70:30 v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	254 nm
Run Time	~10 minutes

3.4.2. Performance Data (HPLC-UV)

The performance of an HPLC-UV method should be validated according to ICH guidelines. Typical expected performance characteristics are outlined below.

Parameter	Typical Acceptance Criteria
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (R²)	≥ 0.998
Limit of Quantification (LOQ)	~0.1 µg/mL
Accuracy (Recovery)	98 - 102%
Precision (RSD)	≤ 2%

System Suitability

Before any sample analysis, system suitability tests must be performed to ensure the chromatographic system is performing adequately.

• Procedure: Inject the working standard solution (e.g., 10 µg/mL) five or six times.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) of peak areas: ≤ 2.0%

  • Tailing factor: 0.8 - 1.5

  • Theoretical plates: > 2000

Logical Diagram for Method Selection

The choice between GC-MS/MS and HPLC-UV depends on the specific application, required sensitivity, and available instrumentation.

Figure 2: Decision tree for selecting the appropriate analytical method.

Conclusion

The protocols detailed in this application note provide robust and reliable methods for the quantification of isoprothiolane using a reference standard. The GC-MS/MS method offers high sensitivity and selectivity for trace residue analysis in complex matrices. The HPLC-UV method provides a cost-effective and accessible alternative for the analysis of higher concentration samples. Proper implementation of these methods, including the use of a certified reference standard and adherence to system suitability criteria, will ensure the generation of accurate and defensible analytical data.

References

• 1. biochemjournal.com [biochemjournal.com]
• 2. fao.org [fao.org]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]

Application Notes and Protocols for In Vitro Antifungal Activity Assays of Isoprothiolane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoprothiolane is a systemic fungicide known for its protective and curative action against a range of fungal plant pathogens.[1][2] Its primary mode of action is the inhibition of phospholipid biosynthesis, a crucial process for fungal cell membrane integrity.[3] This document provides detailed protocols for assessing the in vitro antifungal activity of isoprothiolane using standard laboratory techniques, presents available quantitative data on its efficacy, and illustrates its mechanism of action.

Data Presentation

The following table summarizes the reported in vitro antifungal activity of isoprothiolane against various fungal species. It is important to note that the efficacy of isoprothiolane is most prominently documented against Pyricularia oryzae, the causal agent of rice blast.

Table 1: Summary of In Vitro Antifungal Activity of Isoprothiolane

Fungal Species	Assay Type	Parameter	Value	Reference
Pyricularia oryzae (Rice Blast)	Not Specified	IC50	2.03 ppm	[4]
Pyricularia oryzae (Rice Blast)	Not Specified	EC50	8.973 mg/L	[5]
Pyricularia oryzae (Rice Blast)	Agar Dilution	% Inhibition	100% at various doses	[6]
Resistant Pyricularia oryzae strains	Agar Dilution	EC50	Up to 3 mg/L	[7]
Rhizoctonia solani (Sheath Blight)	Agar Dilution	Observation	Mycelial growth observed at 500 ppm	[8]
Fusarium oxysporum	Data Not Available	-	-
Botrytis cinerea	Data Not Available	-	-
Sclerotinia sclerotiorum	Data Not Available	-	-

Note: ppm (parts per million) is equivalent to mg/L for aqueous solutions.

Mechanism of Action: Inhibition of Phospholipid Biosynthesis

Isoprothiolane targets the biosynthesis of phospholipids, essential components of fungal cell membranes. Specifically, it is thought to interfere with the methylation of phosphatidylethanolamine (PE) to form phosphatidylcholine (PC), a key step in the phospholipid synthesis pathway. This disruption leads to altered membrane fluidity and permeability, ultimately inhibiting fungal growth.

Caption: Isoprothiolane inhibits the methylation steps in phosphatidylcholine synthesis.

Experimental Protocols

The following are detailed protocols for two common in vitro antifungal susceptibility testing methods suitable for isoprothiolane.

Agar Dilution Method (Poisoned Food Technique)

This method is widely used to determine the minimum inhibitory concentration (MIC) of a fungicide by observing the inhibition of mycelial growth on an agar medium containing the test compound.

Caption: Workflow for the Agar Dilution (Poisoned Food) Technique.

a. Materials:

• Isoprothiolane (analytical grade)

• Solvent for isoprothiolane (e.g., acetone, DMSO)

• Potato Dextrose Agar (PDA) or other suitable fungal growth medium

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5-7 mm diameter)

• Actively growing cultures of test fungi on agar plates

• Incubator

• Laminar flow hood

• Micropipettes and sterile tips

• Sterile water

b. Protocol:

• Preparation of Isoprothiolane Stock Solution: Prepare a stock solution of isoprothiolane in a suitable solvent at a high concentration (e.g., 10,000 ppm).

• Preparation of Poisoned Media:

  • Prepare the agar medium (e.g., PDA) according to the manufacturer's instructions and sterilize by autoclaving.

  • Cool the molten agar to 45-50°C in a water bath.

  • In a laminar flow hood, dispense a specific volume of the agar medium into sterile flasks or bottles.

  • Add the required volume of the isoprothiolane stock solution to the molten agar to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100, 500 ppm). Ensure to also prepare a control plate with the solvent alone and a control with no additions.

  • Mix thoroughly by gentle swirling and pour approximately 20 mL of the amended agar into sterile Petri dishes.

  • Allow the plates to solidify at room temperature.

• Inoculation:

  • From the periphery of an actively growing fungal culture, take a mycelial disc using a sterile cork borer.

  • Aseptically place the mycelial disc, with the mycelium facing down, in the center of each agar plate (both treated and control).

• Incubation:

  • Seal the Petri dishes with parafilm and incubate them at an appropriate temperature for the test fungus (e.g., 25-28°C) in an inverted position.

  • Incubate until the mycelial growth in the control plate reaches the edge of the plate.

• Data Collection and Analysis:

  • Measure the diameter of the fungal colony in two perpendicular directions for each plate.

  • Calculate the percentage of mycelial growth inhibition using the following formula: % Inhibition = [(C - T) / C] x 100 Where:

    • C = Average diameter of the fungal colony in the control plate

    • T = Average diameter of the fungal colony in the treated plate

  • The Minimum Inhibitory Concentration (MIC) is the lowest concentration of isoprothiolane that completely inhibits the visible growth of the fungus.

  • The EC50 (Effective Concentration 50%) can be determined by plotting the percentage of inhibition against the logarithm of the isoprothiolane concentration and performing a regression analysis.

Broth Microdilution Method

This method is a high-throughput technique to determine the MIC of an antifungal agent in a liquid medium.

Caption: Workflow for the Broth Microdilution Assay.

a. Materials:

• Isoprothiolane (analytical grade)

• Solvent for isoprothiolane (e.g., DMSO)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Sterile water and saline

• Spectrophotometer

• Multichannel pipette

• Actively growing cultures of test fungi

b. Protocol:

• Preparation of Isoprothiolane Dilutions:

  • Prepare a stock solution of isoprothiolane in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, perform a two-fold serial dilution of isoprothiolane in the RPMI-1640 medium to achieve a range of concentrations. The final volume in each well should be 100 µL. Include wells for a growth control (medium with inoculum, no drug) and a sterility control (medium only).

• Inoculum Preparation:

  • For yeasts or spore-producing fungi:

    • Harvest spores or yeast cells from a fresh culture and suspend them in sterile saline.

    • Adjust the turbidity of the suspension to match a 0.5 McFarland standard using a spectrophotometer (at 530 nm).

    • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

  • For filamentous fungi that do not sporulate readily:

    • Grow the fungus in a suitable broth, and then homogenize the mycelium.

    • Allow the larger fragments to settle and use the supernatant. Adjust the concentration as described above.

• Inoculation and Incubation:

  • Add 100 µL of the prepared fungal inoculum to each well of the microtiter plate containing the isoprothiolane dilutions. This will bring the total volume in each well to 200 µL and dilute the drug concentration by half.

  • Cover the plate and incubate at an appropriate temperature (e.g., 28-35°C) for 24-72 hours, depending on the growth rate of the fungus.

• MIC Determination:

  • The MIC is determined as the lowest concentration of isoprothiolane that causes a significant inhibition of fungal growth compared to the growth control. This can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 450 nm) using a microplate reader.

  • For some fungi, complete inhibition of growth may not be observed. In such cases, the MIC can be defined as the concentration that causes a certain percentage of growth reduction (e.g., 50% or 80%) compared to the control.

Disclaimer

These protocols are intended as a guide and may require optimization depending on the specific fungal species being tested and the laboratory conditions. It is recommended to include appropriate quality control strains in all assays.

References

• 1. journalijpss.com [journalijpss.com]
• 2. fao.org [fao.org]
• 3. nichino.co.jp [nichino.co.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. biochemjournal.com [biochemjournal.com]
• 7. Sensitivity of Botrytis cinerea Isolates from Conventional and Organic Strawberry Fields in Brazil to Azoxystrobin, Iprodione, Pyrimethanil, and Thiophanate-Methyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Notes & Optimization

Technical Support Center: Managing Isoprothiolane Resistance in Magnaporthe oryzae

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing isoprothiolane resistance in Magnaporthe oryzae, the causal agent of rice blast.

Troubleshooting Guides

This section addresses specific issues that may arise during experimental work on isoprothiolane resistance in M. oryzae.

Issue 1: Inconsistent EC50 values for isoprothiolane against M. oryzae isolates.

• Possible Cause 1: Instability of resistant mutants.

  • Troubleshooting Tip: Some laboratory-generated isoprothiolane-resistant mutants can be unstable.[1] To ensure the stability of resistance, it is recommended to perform five consecutive transfers of the mutant isolates on a fungicide-free potato dextrose agar (PDA) medium before re-determining the EC50 values.[2]

• Possible Cause 2: Variation in experimental conditions.

  • Troubleshooting Tip: Ensure consistent experimental parameters. The sensitivity assay for mycelial inhibition should be conducted on PDA amended with a standardized range of isoprothiolane concentrations.[2] Incubate plates at a constant temperature (e.g., 27°C) in the dark and measure colony diameters at consistent time points.[3]

• Possible Cause 3: Genetic background of the isolates.

  • Troubleshooting Tip: The genetic background of M. oryzae isolates can influence their baseline sensitivity to fungicides. It is crucial to use a well-characterized, sensitive parental isolate as a control in all experiments to account for this variability.

Issue 2: Difficulty in generating high-level isoprothiolane-resistant mutants in the laboratory.

• Possible Cause 1: Inappropriate selection pressure.

  • Troubleshooting Tip: Generating resistant mutants often requires a gradual increase in the concentration of the selective agent. Start by exposing the wild-type isolate to a low concentration of isoprothiolane on PDA and progressively transfer the growing mycelium to plates with increasing concentrations of the fungicide.[2] The proportion of stable resistant mutants tends to increase with higher concentrations of isoprothiolane.[4]

• Possible Cause 2: Fitness costs associated with resistance.

  • Troubleshooting Tip: High-level resistance to isoprothiolane may come with significant fitness costs, making the mutants less viable or slower growing.[4] Be patient during the selection process and carefully observe for any signs of growth, even if it is slow. It may be necessary to adjust the incubation time to isolate these mutants.

Issue 3: Unexpected cross-resistance or increased susceptibility to other fungicides in isoprothiolane-resistant strains.

• Possible Cause 1: Shared resistance mechanisms.

  • Troubleshooting Tip: Isoprothiolane-resistant mutants, particularly those with mutations in the MoIRR gene, have shown cross-resistance to iprobenfos (IBP).[5][6] This is because both fungicides are classified as choline biosynthesis inhibitors (CBIs).[5][6] When investigating a novel resistant isolate, it is advisable to test its sensitivity to other CBIs.

• Possible Cause 2: Altered signaling pathways.

  • Troubleshooting Tip: Strains with deficiencies in the MoIRR gene, which confers isoprothiolane resistance, have demonstrated increased susceptibility to fludioxonil.[7] This is linked to the upregulation of the Hog1 MAPK pathway.[7] This finding suggests that a mixture of isoprothiolane and fludioxonil could be a strategy to manage resistant populations.[7]

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action of isoprothiolane against Magnaporthe oryzae?

Isoprothiolane is a systemic fungicide that acts as a phospholipid biosynthesis inhibitor.[2] Its mode of action is believed to involve the interference with transmethylation in the biosynthesis of phosphatidylcholine, a crucial component of cell membranes.[2][3] It is absorbed by the leaves and roots of the rice plant and can be translocated throughout the plant, providing both protective and curative effects against rice blast.[8][9]

Q2: What are the known molecular mechanisms of isoprothiolane resistance in M. oryzae?

Several mechanisms of isoprothiolane resistance have been identified in M. oryzae:

• Mutations in the MoIRR gene: Point mutations or knockout of the MoIRR gene, which encodes a Zn2Cys6 transcription factor, can lead to moderate resistance to isoprothiolane.[5][10] MoIRR appears to act as a negative regulator of resistance.[5]

• Involvement of the Velvet Complex: The velvet family proteins, particularly MoVelB and VeA, are crucial for isoprothiolane toxicity.[4][11] Deformation of the VelB-VeA-LaeA complex is associated with low-level resistance, likely through the downregulation of secondary metabolism-related genes or CYP450 genes.[4][11]

• Role of ABC Transporters: While not fully elucidated for isoprothiolane, ATP-binding cassette (ABC) transporters are known to be involved in multidrug resistance in fungi by effluxing toxic compounds out of the cell.[10][12] Their role in isoprothiolane resistance is an area of ongoing research.

Q3: Are there different levels of isoprothiolane resistance observed in M. oryzae?

Yes, laboratory-generated resistant mutants of M. oryzae have been categorized into different resistance levels based on their EC50 values for isoprothiolane. These categories include:

• Low Resistance (LR): 6.5 ≤ EC50 < 13.0 μg/mL[4][11]

• Moderate Resistance 1 (MR-1): 13.0 ≤ EC50 < 25.0 μg/mL[4][11]

• Moderate Resistance 2 (MR-2): 25.0 ≤ EC50 < 35.0 μg/mL[4][11]

• High Resistance (HR): EC50 value of 43.55 μg/mL has been observed in at least one mutant.[4]

Q4: Is there a fitness cost associated with isoprothiolane resistance in M. oryzae?

Yes, fitness penalties have been observed in some isoprothiolane-resistant mutants. For instance, low-resistance (LR) mutants have shown significantly reduced mycelial growth and conidial germination.[4][11] However, some studies have reported generating resistant mutants with no observable fitness penalty.[2][3] The presence and extent of fitness costs can vary depending on the specific resistance mechanism and the genetic background of the isolate.

Data Presentation

Table 1: Categories of Isoprothiolane Resistance in Magnaporthe oryzae

Resistance Category	EC50 Range (µg/mL)	Associated Genetic Factors (Examples)	Reference
Low Resistance (LR)	6.5 ≤ EC50 < 13.0	Deformation of the VelB-VeA-LaeA complex	[4][11]
Moderate Resistance 1 (MR-1)	13.0 ≤ EC50 < 25.0	Other unknown mechanisms	[4][11]
Moderate Resistance 2 (MR-2)	25.0 ≤ EC50 < 35.0	Mutations in the MoIRR gene	[4][11]
High Resistance (HR)	~43.55	Not specified	[4]

Table 2: Cross-Resistance Profile of Isoprothiolane-Resistant M. oryzae

Fungicide	FRAC Group	Cross-Resistance with Isoprothiolane	Mechanism Link	Reference
Iprobenfos (IBP)	F2	Yes	Both are Choline Biosynthesis Inhibitors (CBIs)	[5][6]
Fludioxonil	12	Increased Susceptibility	Upregulation of the Hog1 MAPK pathway in MoIRR deficient strains	[7]

Experimental Protocols

Protocol 1: Determination of EC50 for Isoprothiolane using Mycelial Growth Assay

This protocol outlines the procedure for determining the half-maximal effective concentration (EC50) of isoprothiolane against M. oryzae isolates.

Materials:

• Pure cultures of M. oryzae isolates (wild-type and putative resistant strains)

• Potato Dextrose Agar (PDA)

• Isoprothiolane (analytical grade)

• Sterile Petri dishes (90 mm)

• Sterile cork borer or scalpel

• Incubator set to 27°C

Procedure:

• Preparation of Fungicide-Amended Media:

  • Prepare a stock solution of isoprothiolane in a suitable solvent (e.g., acetone).

  • Autoclave the PDA medium and cool it to approximately 50°C.

  • Add the isoprothiolane stock solution to the molten PDA to achieve a range of final concentrations (e.g., 0, 0.2, 0.5, 1, 5, 10, 20, 30 µg/mL for sensitive isolates and higher concentrations for resistant isolates).[2] Ensure the final solvent concentration is consistent across all plates, including the control.

  • Pour the amended PDA into sterile Petri dishes and allow them to solidify.

• Inoculation:

  • From the edge of a 5-day-old culture of each M. oryzae isolate, take a mycelial plug using a sterile cork borer (e.g., 5 mm diameter).

  • Place the mycelial plug, mycelium-side down, in the center of each fungicide-amended PDA plate.

  • Prepare three replicate plates for each concentration and each isolate.

• Incubation:

  • Incubate the plates at 27°C in the dark for 6 days or until the mycelium in the control plates is close to the edge of the dish.[5]

• Data Collection and Analysis:

  • Measure the diameter of the fungal colony in two perpendicular directions for each plate and calculate the average diameter.

  • Calculate the percentage of mycelial growth inhibition for each concentration relative to the control (0 µg/mL) using the formula:

    • Inhibition (%) = [(Diameter of control - Diameter of treatment) / Diameter of control] x 100

  • Use a suitable statistical software to perform a probit analysis or non-linear regression to determine the EC50 value for each isolate.

Mandatory Visualizations

Caption: Mechanisms of isoprothiolane resistance in M. oryzae.

Caption: Experimental workflow for EC50 determination.

Caption: Logic for a resistance management strategy.

References

• 1. The velvet family proteins mediate low resistance to isoprothiolane in <i>Magnaporthe oryzae</i> - ProQuest [proquest.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. The velvet family proteins mediate low resistance to isoprothiolane in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Putative Zn2Cys6 Transcription Factor Is Associated With Isoprothiolane Resistance in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Putative Zn2Cys6 Transcription Factor Is Associated With Isoprothiolane Resistance in Magnaporthe oryzae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Transcriptomic Analysis of Resistant and Wild-Type Isolates Revealed Fludioxonil as a Candidate for Controlling the Emerging Isoprothiolane Resistant Populations of Magnaporthe oryzae [frontiersin.org]
• 8. farmmate.in [farmmate.in]
• 9. agribegri.com [agribegri.com]
• 10. Frontiers | A Putative Zn2Cys6 Transcription Factor Is Associated With Isoprothiolane Resistance in Magnaporthe oryzae [frontiersin.org]
• 11. The velvet family proteins mediate low resistance to isoprothiolane in Magnaporthe oryzae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ABCC Transporter Gene MoABC-R1 Is Associated with Pyraclostrobin Tolerance in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing isoprothiolane concentration for in vitro antifungal studies

Welcome to the technical support center for researchers utilizing isoprothiolane in in vitro antifungal studies. This resource provides answers to frequently asked questions, troubleshooting guidance for common experimental issues, and detailed protocols to help optimize your research.

Frequently Asked Questions (FAQs)

Q1: What is isoprothiolane and what is its primary antifungal mechanism?

A1: Isoprothiolane (diisopropyl 1,3-dithiolan-2-ylidenemalonate) is a systemic fungicide with both protective and curative properties.[1][2] Its primary mechanism of action is the inhibition of phospholipid biosynthesis by targeting methyltransferase.[3][4] This disruption of lipid metabolism interferes with the penetration and elongation of fungal hyphae, effectively inhibiting fungal growth.[1][3][5] It is particularly effective against rice blast disease caused by Pyricularia oryzae (also known as Magnaporthe oryzae).[1][3]

Q2: What is a good starting concentration range for in vitro antifungal studies?

A2: The optimal concentration of isoprothiolane is dependent on the fungal species and the specific assay. Based on available literature, a sensible starting range for susceptibility testing is between 0.1 µg/mL and 100 µg/mL .

• In studies on Pyricularia oryzae, a concentration of 50 μg/mL was shown to inhibit the incorporation of key metabolites into fatty acids and phospholipids.[5]

• For Magnaporthe oryzae, mutants with low resistance exhibited EC₅₀ values between 6.5 and 13.0 μg/mL.[6]

• While not an antifungal study, research on bovine mammary epithelial cells showed biological effects at concentrations from 0.05 to 5 µM (approximately 0.0145 to 1.45 µg/mL), indicating potent cellular activity.[5][7]

It is always recommended to perform a dose-response curve to determine the Minimum Inhibitory Concentration (MIC) for your specific fungal isolate.

Q3: How do I prepare a stock solution of isoprothiolane? I'm having solubility issues.

A3: Isoprothiolane has low water solubility (48.5 mg/L at 20°C) but is highly soluble in organic solvents.[1][4][8] Therefore, a high-concentration stock solution should first be prepared in an appropriate organic solvent, which can then be diluted into your aqueous culture medium.

• Recommended Solvent: Dimethyl sulfoxide (DMSO) is an excellent choice, as isoprothiolane is highly soluble in it (95 mg/mL).[9] Acetone and chloroform are also effective solvents.[4][10]

• Procedure: Prepare a primary stock solution of 10-50 mg/mL in 100% DMSO. This stock should be stored at -20°C for long-term stability (up to 1 month) or -80°C for extended periods (up to 6 months).[5]

• Working Solution: For experiments, dilute the DMSO stock directly into the culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in your assay does not exceed a level that affects fungal growth or host cell viability (typically ≤0.5%). Always include a solvent control in your experiments.

Q4: Is isoprothiolane stable in culture media?

A4: While specific studies on isoprothiolane's stability in various culture media are limited, the stability of any compound in solution can be influenced by factors like pH, temperature, and media components.[11][12] Isoprothiolane residues have been shown to be generally stable in frozen analytical samples for at least 6 months.[2] For in vitro experiments, especially those with long incubation times, it is best practice to prepare fresh dilutions from a frozen stock solution immediately before each experiment to minimize potential degradation and ensure consistent activity.[12]

Troubleshooting Guides

Problem: Inconsistent or No Antifungal Activity Observed

You have prepared your isoprothiolane dilutions and run your assay, but you see no inhibition of fungal growth, or the results are highly variable between replicates.

Troubleshooting Workflow:

Caption: Troubleshooting logic for inconsistent isoprothiolane activity.

Problem: High Variability in Minimum Inhibitory Concentration (MIC) Results

Your MIC values fluctuate significantly across repeated experiments.

• Possible Cause 1: Inoculum Preparation. The density of the initial fungal inoculum is critical for reproducible MIC results.[13]

  • Solution: Standardize your inoculum preparation carefully. Use a spectrophotometer to adjust the spore or cell suspension to a specific optical density (e.g., 0.5 McFarland standard) or use a hemocytometer for direct cell counting to ensure the same starting CFU/mL for each experiment.[13][14]

• Possible Cause 2: Subjective Endpoint Reading. Visual determination of "no growth" can be subjective.

  • Solution: Use a microplate reader to measure optical density (e.g., at 600 nm) for a quantitative measure of growth inhibition.[15] Alternatively, use a metabolic indicator dye (e.g., Resazurin) that changes color in the presence of viable cells. For azole derivatives, the MIC is often defined as the concentration causing approximately 50% growth inhibition compared to the control.[16]

• Possible Cause 3: Edge Effects in Microplates. Wells on the edge of a 96-well plate are more prone to evaporation, which can concentrate the compound and affect results.

  • Solution: Avoid using the outermost wells for critical measurements. Fill them with sterile water or medium to create a humidity barrier.[16]

Problem: Potential Cytotoxicity to Host Cells in Co-culture Experiments

You are testing isoprothiolane in a system with both fungal and host cells (e.g., human or plant cells) and are concerned about off-target toxicity.

• Solution: Perform a cytotoxicity assay on the host cells alone before conducting co-culture experiments. This will help you determine the concentration range where isoprothiolane is toxic to the fungus but not the host cells.

  • Recommended Assay: Use a standard viability assay like MTT, XTT, or LDH release assay.[17][18][19]

  • Procedure: Culture the host cells and expose them to a range of isoprothiolane concentrations (including those effective against the fungus) for a relevant time period (e.g., 24-48 hours). Measure cell viability to determine the 50% cytotoxic concentration (CC₅₀).

  • Interpretation: Compare the antifungal MIC with the host cell CC₅₀. A high CC₅₀ relative to the MIC indicates good selectivity and a suitable therapeutic window for your experiments.

Data Presentation

Table 1: Physicochemical Properties of Isoprothiolane

Property	Value	Reference(s)
IUPAC Name	Diisopropyl 1,3-dithiolan-2-ylidenemalonate	[1]
CAS Number	50512-35-1	[1]
Molecular Formula	C₁₂H₁₈O₄S₂	[1][20]
Molecular Weight	290.4 g/mol	[1][20]
Appearance	White, crystalline powder	[1][10]
Melting Point	54.6–55.2 °C	[1][4]
Water Solubility	48.5 mg/L (at 20°C)	[1][8]
Log P (o/w)	2.80	[1][4]

Table 2: Reported In Vitro Antifungal Activity of Isoprothiolane

Fungal Species	Assay Type / Endpoint	Effective Concentration	Reference(s)
Pyricularia oryzae	Inhibition of metabolite incorporation	50 µg/mL	[5]
Magnaporthe oryzae	Mycelial Growth / EC₅₀ (Low Resistance)	6.5 - 13.0 µg/mL	[6]

Table 3: Recommended Solvent and Stock Solution Parameters

Solvent	Solubility	Recommended Stock Conc.	Storage Conditions	Reference(s)
DMSO	95 mg/mL	10 - 50 mg/mL	-20°C (1 month) / -80°C (6 months)	[5][9]
Acetone	4,061 g/L	N/A	N/A	[4]
Chloroform	4,126 g/L	N/A	N/A	[4][10]

Experimental Protocols & Visualizations

Protocol 1: Preparation of Isoprothiolane Stock Solution

• Weighing: Accurately weigh the desired amount of isoprothiolane powder (purity >98%) in a sterile microfuge tube.

• Solvent Addition: Add the required volume of 100% sterile-filtered DMSO to achieve the target concentration (e.g., for a 20 mg/mL stock, add 500 µL DMSO to 10 mg of isoprothiolane).

• Dissolution: Vortex thoroughly until the powder is completely dissolved. If needed, sonication can be used to aid dissolution.[9] The solution should be clear and free of particulates.

• Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to prevent repeated freeze-thaw cycles.[5] Store at -20°C for short-term use or -80°C for long-term storage.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is adapted from standard CLSI and EUCAST guidelines.[13][21]

• Prepare Fungal Inoculum:

  • Culture the fungus on an appropriate agar medium (e.g., Potato Dextrose Agar) until sufficient growth is observed.[16]

  • Harvest spores/cells by gently scraping the surface and suspending them in sterile saline or PBS with a surfactant (e.g., 0.05% Tween 80).

  • Adjust the suspension to a standardized concentration (e.g., 1-5 x 10⁵ CFU/mL) using a spectrophotometer or hemocytometer.

• Prepare Isoprothiolane Dilutions:

  • In a sterile 96-well microplate, add 100 µL of appropriate broth medium (e.g., RPMI 1640) to wells in columns 2-12.[16]

  • In column 1, add 200 µL of the starting isoprothiolane concentration (prepared by diluting the DMSO stock in broth).

  • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, then transferring 100 µL from column 2 to 3, and so on, until column 10. Discard 100 µL from column 10.

  • Column 11 will serve as the growth control (broth + inoculum, no drug).

  • Column 12 will serve as the sterility control (broth only).

• Inoculate Plate:

  • Add 100 µL of the standardized fungal inoculum to wells in columns 1-11. The final volume in each well will be 200 µL, and the drug concentrations will be halved.

• Incubation:

  • Seal the plate (e.g., with Parafilm) to prevent evaporation and incubate at the optimal temperature for the fungus (e.g., 28°C) for 24-72 hours, or until robust growth is seen in the growth control well.[16]

• Determine MIC:

  • The MIC is the lowest concentration of isoprothiolane that causes a significant inhibition of visible growth (e.g., ≥50%) compared to the growth control.[16] This can be assessed visually or by measuring absorbance with a microplate reader.[14]

Caption: Experimental workflow for MIC determination via broth microdilution.

Protocol 3: In Vitro Cytotoxicity Assessment (MTT Assay)

This is a general protocol to assess the toxicity of isoprothiolane against a mammalian cell line.

• Cell Seeding: Seed host cells (e.g., HeLa, HEK293) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Remove the old medium and add fresh medium containing serial dilutions of isoprothiolane. Include a "cells only" control and a "solvent" control (medium with the highest concentration of DMSO used).

• Incubation: Incubate the plate for 24-48 hours in a CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or an isopropanol/HCl solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the solvent control. Plot the viability against the log of isoprothiolane concentration to determine the CC₅₀ value (the concentration that reduces cell viability by 50%).

Isoprothiolane's Antifungal Mechanism

Caption: Proposed mechanism of action for isoprothiolane's antifungal activity.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. nichino-europe.com [nichino-europe.com]
• 4. nichino.co.jp [nichino.co.jp]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The velvet family proteins mediate low resistance to isoprothiolane in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of isoprothiolane on cell growth of cultured bovine mammary epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isoprothiolane (Ref: SS 11946) [sitem.herts.ac.uk]
• 9. Isoprothiolane | Antifungal | TargetMol [targetmol.com]
• 10. Isoprothiolane | CAS 50512-35-1 | Chemodex | Biomol.com [biomol.com]
• 11. Culture medium-dependent isoproterenol stability and its impact on DNA strand breaks formation and repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. bmglabtech.com [bmglabtech.com]
• 16. In Vitro Activities of 10 Antifungal Drugs against 508 Dermatophyte Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. benchchem.com [benchchem.com]
• 19. medic.upm.edu.my [medic.upm.edu.my]
• 20. Isoprothiolane | C12H18O4S2 | CID 39681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review | MDPI [mdpi.com]

Isoprothiolane Stability in Aqueous Solutions: A Technical Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability of isoprothiolane in aqueous solutions of varying pH. The following troubleshooting guides, frequently asked questions (FAQs), and experimental protocols are designed to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: At what pH levels is isoprothiolane considered stable?

A1: Isoprothiolane is hydrolytically stable in acidic and neutral aqueous solutions.[1][2] Specifically, it shows stability at pH 4 and pH 7.[1]

Q2: How does an alkaline pH affect the stability of isoprothiolane?

A2: Isoprothiolane degrades more readily in alkaline conditions (pH 9).[1] This degradation is temperature-dependent, with the rate of hydrolysis increasing as the temperature rises.[1]

Q3: What is the primary degradation product of isoprothiolane in basic solutions?

A3: The major hydrolytic degradation product of isoprothiolane in basic aqueous solutions is isoprothiolane monoester.[1]

Q4: I am observing rapid degradation of isoprothiolane in my pH 7 buffer. What could be the cause?

A4: While isoprothiolane is generally stable at pH 7, accelerated degradation could be due to other factors such as microbial contamination or the presence of catalysts. Ensure you are using sterile buffers and high-purity water. Microbial consortia have been shown to degrade isoprothiolane across a pH range of 4 to 8.[3][4][5]

Q5: How can I minimize the degradation of isoprothiolane during my experiments?

A5: To minimize degradation, it is recommended to prepare fresh solutions of isoprothiolane, especially when working with alkaline buffers. If storage is necessary, use acidic or neutral buffers and store at low temperatures.

Quantitative Data Summary

The stability of isoprothiolane is significantly influenced by pH and temperature. The following table summarizes the degradation half-life (DT50) of isoprothiolane at different pH values and temperatures.

pH	Temperature (°C)	Half-life (DT50) (days)
4	50	Stable over 5 days
7	50	Stable over 5 days
9	20	> 1000 (estimated)
9	25	> 3000 (estimated)
9	40	147
9	50	26
9	60	9.0

Data sourced from the Food and Agriculture Organization of the United Nations.[1]

The activation energy for the hydrolysis of isoprothiolane at pH 9 has been calculated to be 121.3 kJ/mol.[6]

Experimental Protocol: Hydrolysis Study of Isoprothiolane

This protocol outlines a general procedure for determining the hydrolytic stability of isoprothiolane in aqueous solutions at different pH levels, consistent with regulatory guidelines for pesticide analysis.[7][8]

1. Materials and Reagents:

• Isoprothiolane (analytical standard)

• Sterile, high-purity water

• Buffer solutions (pH 4, 7, and 9), sterile-filtered

• Acetonitrile (HPLC grade)

• Formic acid (or other suitable modifier for HPLC)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS)

• Analytical column (e.g., C18)

• Incubator or water bath with temperature control

• Sterile sample vials

2. Preparation of Test Solutions:

• Prepare a stock solution of isoprothiolane in a suitable organic solvent (e.g., acetonitrile).

• In separate sterile flasks, add a small aliquot of the isoprothiolane stock solution to each of the pH 4, 7, and 9 buffer solutions to achieve the desired final concentration. The volume of the organic solvent should be minimal (typically <1%) to avoid co-solvent effects.

• Prepare triplicate samples for each pH level and a control sample for each pH containing only the buffer.

3. Incubation:

• Place the sealed sample vials in a temperature-controlled incubator or water bath set to the desired temperature (e.g., 25°C, 40°C, 50°C).

• Protect the samples from light to prevent photolysis.

4. Sampling and Analysis:

• At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 30 days), withdraw an aliquot from each sample vial.

• Immediately analyze the samples by HPLC to determine the concentration of isoprothiolane.

• If degradation is observed, analyze for the formation of degradation products, such as isoprothiolane monoester.

5. Data Analysis:

• Plot the concentration of isoprothiolane versus time for each pH and temperature condition.

• Determine the degradation kinetics (typically first-order) and calculate the half-life (DT50) for each condition.

Visualizations

References

• 1. fao.org [fao.org]
• 2. Isoprothiolane (Ref: SS 11946) [sitem.herts.ac.uk]
• 3. jeb.co.in [jeb.co.in]
• 4. Degradation of isoprothiolane by a defined microbial consortium using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. fao.org [fao.org]
• 7. Prediction of hydrolysis products of organic chemicals under environmental pH conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Abiotic hydrolysis of pesticides in the aquatic environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting isoprothiolane residue analysis in complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of isoprothiolane residues in complex matrices. It is intended for researchers, scientists, and professionals in drug development and food safety.

Frequently Asked Questions (FAQs)

Q1: I am experiencing low recovery of isoprothiolane from my samples. What are the potential causes and solutions?

A1: Low recovery of isoprothiolane can stem from several factors throughout the analytical workflow. Here are some common causes and troubleshooting steps:

• Inefficient Extraction: The choice of extraction solvent and method is critical. Isoprothiolane is soluble in solvents like acetonitrile and benzene/acetone mixtures. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method using acetonitrile for extraction is widely adopted and has shown good recoveries in matrices like rice.[1][2] Ensure that the sample is thoroughly homogenized with the solvent. For dry samples like rice or soil, initial hydration with water may be necessary to improve extraction efficiency.[2]

• Analyte Degradation: Isoprothiolane can be susceptible to degradation under certain pH conditions.[3] Using buffered QuEChERS methods (e.g., citrate or acetate buffer) can help maintain a stable pH during extraction and prevent the degradation of pH-sensitive pesticides.[4]

• Loss during Cleanup: The cleanup step is intended to remove matrix interferences, but it can also lead to the loss of the target analyte. If using dispersive solid-phase extraction (dSPE) with sorbents like Primary Secondary Amine (PSA), be aware that it can potentially remove acidic pesticides. While isoprothiolane is not strongly acidic, interactions can still occur. Optimizing the type and amount of sorbent is crucial.

• Improper Storage: Ensure that samples and extracts are stored at appropriate low temperatures (e.g., ≤ -10°C) to prevent degradation before analysis.[5] Stability studies should be performed to determine the maximum allowable storage time.[6][7]

Q2: My analytical results are not reproducible. What could be the reason for this variability?

A2: Poor reproducibility can be frustrating. Here are some areas to investigate:

• Inconsistent Sample Homogenization: Complex matrices can be heterogeneous. Ensure that your sample homogenization procedure is consistent and produces a representative subsample for extraction.

• Variable Matrix Effects: Matrix effects, which are the alteration of analyte response due to co-eluting matrix components, can vary between samples, leading to poor reproducibility.[8][9][10] Using matrix-matched calibration standards or a stable isotope-labeled internal standard can help compensate for these variations.[8][11]

• Instrumental Drift: Check for any drift in your instrument's performance (e.g., GC-MS or LC-MS/MS). This can be monitored by injecting quality control (QC) samples at regular intervals throughout your analytical run.

• Inconsistent Pipetting and Volumetric Measurements: Seemingly minor errors in the volumes of solvents, standards, or sample extracts can lead to significant variability in the final results. Ensure that all volumetric equipment is properly calibrated.

Q3: I am observing significant matrix effects in my LC-MS/MS analysis of isoprothiolane. How can I mitigate this?

A3: Matrix effects are a common challenge in LC-MS/MS analysis of complex samples.[9][10][12] Here are some strategies to address this issue:

• Optimize Sample Cleanup: An effective cleanup procedure is the first line of defense against matrix effects. The choice of dSPE sorbents in the QuEChERS method should be tailored to the matrix. For example, C18 can be used to remove nonpolar interferences, while PSA is effective for removing sugars, fatty acids, and organic acids.[5] For very complex matrices like meat, specialized cleanup cartridges may be necessary.[5]

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has undergone the same extraction and cleanup procedure as your samples. This helps to compensate for signal suppression or enhancement caused by the matrix.[8][11]

• Use of an Internal Standard: A stable isotope-labeled internal standard is the gold standard for correcting matrix effects, as it will be affected by the matrix in the same way as the native analyte.[11]

• Chromatographic Separation: Improve the chromatographic separation to resolve isoprothiolane from co-eluting matrix components. This can be achieved by modifying the mobile phase composition, gradient profile, or using a different stationary phase.

• Dilution of the Extract: If the matrix effect is severe, diluting the final extract can reduce the concentration of interfering compounds. However, ensure that the diluted concentration of isoprothiolane is still above the limit of quantification (LOQ).

Q4: What are the typical performance characteristics I should expect for isoprothiolane analysis using the QuEChERS method?

A4: The performance of the method will depend on the matrix, instrumentation, and specific protocol used. However, here is some representative data for isoprothiolane analysis in rice using a QuEChERS method with GC-MS/MS detection.[1]

Quantitative Performance Data

Parameter	Spike Level (mg/kg)	Value	Matrix	Analytical Method
Recovery	0.01	105%	Rice	QuEChERS-GC-MS/MS
0.02	88%	Rice	QuEChERS-GC-MS/MS
0.1	88%	Rice	QuEChERS-GC-MS/MS
Repeatability (RSDr)	0.01	7.8%	Rice	QuEChERS-GC-MS/MS
0.02	8.8%	Rice	QuEChERS-GC-MS/MS
0.1	6.7%	Rice	QuEChERS-GC-MS/MS
Limit of Quantification (LOQ)	-	0.005 mg/kg	Rice	QuEChERS-GC-MS/MS

Data sourced from a validation report on isoprothiolane in rice.[1]

Experimental Protocols

1. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Protocol for Isoprothiolane in Rice

This protocol is a generalized version based on common QuEChERS procedures.[1][2]

a. Sample Preparation:

• Mill the rice sample to a fine powder.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

b. Extraction:

• Add 10 mL of deionized water to the sample and vortex to mix.

• Add 10 mL of acetonitrile to the tube.

• Shake vigorously for 1 minute.

• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

• Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

c. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing dSPE sorbent (e.g., 150 mg MgSO₄ and 25 mg PSA).

• Vortex for 30 seconds.

• Centrifuge at high speed (e.g., ≥ 10,000 rpm) for 2 minutes.

• The supernatant is the final extract, ready for analysis by GC-MS/MS or LC-MS/MS.

2. GC-MS/MS Analysis

• Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., a low-bleed (5%-phenyl)-methylpolysiloxane).

• Injector: Pulsed splitless or other appropriate injection mode.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: An optimized temperature gradient to ensure good separation and peak shape for isoprothiolane.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[1] At least two MRM transitions should be monitored for confirmation.

3. LC-MS/MS Analysis

• Liquid Chromatograph (LC): A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium formate to improve ionization.[13]

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode. Analysis is typically performed in MRM mode.

Visual Troubleshooting and Workflow Diagrams

Caption: Generalized QuEChERS workflow for isoprothiolane analysis.

Caption: Troubleshooting decision tree for isoprothiolane analysis.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. researchgate.net [researchgate.net]
• 3. fao.org [fao.org]
• 4. lcms.cz [lcms.cz]
• 5. agilent.com [agilent.com]
• 6. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. mdpi.com [mdpi.com]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. eth.swisscovery.slsp.ch [eth.swisscovery.slsp.ch]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Addressing inconsistent results in isoprothiolane lab experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing inconsistent results during isoprothiolane lab experiments.

Frequently Asked Questions (FAQs)

Q1: What is isoprothiolane and its primary mechanism of action?

Isoprothiolane is a systemic fungicide that acts as an inhibitor of phospholipid biosynthesis.[1] Its primary mode of action is the inhibition of S-adenosyl-L-methionine:phosphatidylethanolamine N-methyltransferase (PEMT), an enzyme crucial for the methylation steps in the conversion of phosphatidylethanolamine (PE) to phosphatidylcholine (PC).[2][3] This disruption of PC synthesis affects the integrity and function of cellular membranes.

Q2: What are the common causes of variability in isoprothiolane's effective concentration (e.g., EC50/IC50 values)?

Inconsistent EC50 or IC50 values for isoprothiolane can stem from several factors:

• Fungal Strain Variability: Different isolates or strains of the same fungal species can exhibit varying sensitivity to isoprothiolane.[4][5][6]

• Development of Fungicide Resistance: Continuous exposure to isoprothiolane can lead to the development of resistant strains.[5][6][7]

• Experimental Conditions: Variations in media composition, pH, incubation temperature, and inoculum density can all influence the apparent efficacy of the compound.

• Compound Stability and Solubility: Isoprothiolane has low water solubility (48.5 mg/L), which can lead to precipitation in aqueous culture media and inconsistent dosing.[1]

Q3: How stable is isoprothiolane in different laboratory conditions?

Isoprothiolane is relatively stable at room temperature. However, its stability can be affected by factors such as pH, temperature, and light exposure. It is crucial to follow recommended storage conditions and prepare fresh solutions for experiments to ensure consistent results.

Troubleshooting Guides

Issue 1: High Variability in Cell Viability/Fungicidal Assays (e.g., MTT, MIC)

Question: My IC50 values for isoprothiolane against Magnaporthe oryzae are highly variable between experiments. What could be the cause?

Answer: High variability in IC50 values is a common issue. Here’s a step-by-step troubleshooting guide:

• Step 1: Verify Fungal Strain and Culture Conditions.

  • Action: Ensure you are using a consistent fungal isolate and passage number. Authenticate your strain if there is any doubt. Standardize your inoculum preparation to ensure a consistent cell density in each experiment.

  • Rationale: Different strains can have different sensitivities, and prolonged culturing can lead to changes in phenotype.[4][5][6]

• Step 2: Check for Isoprothiolane Solubility and Stability.

  • Action: Isoprothiolane has low aqueous solubility.[1] Prepare a high-concentration stock solution in an appropriate organic solvent (e.g., DMSO, acetone) and ensure it is fully dissolved before making final dilutions in your culture medium. Visually inspect for any precipitation in the stock solution and final dilutions. Prepare fresh dilutions for each experiment.

  • Rationale: Precipitation will lead to an inaccurate final concentration of the compound in the assay, resulting in inconsistent effects.

• Step 3: Evaluate for Fungicide Resistance.

  • Action: If you are sub-culturing strains that have been previously exposed to isoprothiolane, consider the possibility of resistance development.[5][6][7] You can test this by comparing the IC50 of your strain to a known sensitive, wild-type strain.

  • Rationale: The development of resistance is a key factor in the loss of fungicide efficacy and can lead to drastically different IC50 values.

• Step 4: Standardize Assay Protocol.

  • Action: Strictly adhere to a standardized protocol for your cell viability assay, including incubation times, reagent concentrations, and reading parameters.

  • Rationale: Minor variations in the protocol can introduce significant variability in the results.

Issue 2: Inconsistent Peak Shapes and Retention Times in HPLC Analysis

Question: I'm observing peak tailing and shifting retention times when analyzing isoprothiolane using reverse-phase HPLC. What should I do?

Answer: These are common HPLC issues. Follow this troubleshooting workflow:

• Step 1: Check Mobile Phase Preparation and Composition.

  • Action: Ensure your mobile phase is freshly prepared, properly mixed, and degassed. Verify the pH of the mobile phase, as this can affect the ionization state of isoprothiolane and its interaction with the stationary phase.

  • Rationale: Changes in mobile phase composition or pH are a primary cause of retention time variability.

• Step 2: Inspect the Guard Column and Column Inlet Frit.

  • Action: If you are using a guard column, replace it. Check the inlet frit of your analytical column for any particulate buildup. If it appears blocked, you can try back-flushing the column (follow the manufacturer's instructions).

  • Rationale: A blocked guard column or frit can cause peak distortion, including tailing and splitting.

• Step 3: Evaluate Sample Preparation and Injection Solvent.

  • Action: Ensure your sample is fully dissolved in a solvent that is compatible with your mobile phase. Ideally, dissolve your sample in the mobile phase itself. If using a stronger solvent, inject a smaller volume.

  • Rationale: Injecting a sample in a solvent much stronger than the mobile phase can cause peak distortion.

• Step 4: Consider Secondary Interactions with the Column.

  • Action: Peak tailing for basic compounds can occur due to interactions with residual silanol groups on the silica-based stationary phase. You can try adding a small amount of a competing base (e.g., triethylamine) to the mobile phase or switch to a column with a base-deactivated stationary phase.

  • Rationale: These secondary interactions can lead to non-ideal peak shapes.

Data Presentation

Table 1: In Vitro Efficacy of Isoprothiolane Against Magnaporthe oryzae

Isolate/Strain	Resistance Level	EC50 (µg/mL)	Reference
H08-1a	Sensitive	4.62	[5]
H08-1c	Sensitive	4.54	[5]
H08-6c	Sensitive	4.72	[5]
H08-1a_mut	Resistant	40.97	[5]
H08-1c_mut	Resistant	30.07	[5]
H08-6c_mut	Resistant	41.26	[5]
Various (Anhui Province)	Sensitive	1.68 - 5.54	[4]
Various (Anhui Province)	Low-Resistant	> 5.54 - 28.83	[4]

Table 2: Physical and Chemical Properties of Isoprothiolane

Property	Value	Reference
Molecular Formula	C₁₂H₁₈O₄S₂
Molecular Weight	290.4 g/mol
Melting Point	54.5 - 55.2 °C	[1]
Water Solubility (20°C)	48.5 mg/L	[1]
log P (octanol-water)	3.38

Experimental Protocols

Protocol 1: Determination of IC50 using MTT Assay

This protocol describes the determination of the half-maximal inhibitory concentration (IC50) of isoprothiolane against a fungal pathogen using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Preparation of Fungal Spore Suspension:

  • Culture the fungal strain on an appropriate agar medium until sporulation.

  • Harvest spores by flooding the plate with sterile saline containing 0.05% Tween 80 and gently scraping the surface.

  • Filter the spore suspension through sterile cheesecloth to remove mycelial fragments.

  • Adjust the spore concentration to 1 x 10⁵ spores/mL using a hemocytometer.

• Preparation of Isoprothiolane Solutions:

  • Prepare a 10 mg/mL stock solution of isoprothiolane in DMSO.

  • Perform serial dilutions of the stock solution in the appropriate culture medium to achieve the desired final concentrations.

• Assay Procedure:

  • In a 96-well microtiter plate, add 100 µL of the fungal spore suspension to each well.

  • Add 100 µL of the various isoprothiolane dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a medium-only control.

  • Incubate the plate at the optimal temperature for fungal growth (e.g., 28°C) for 48-72 hours.

  • After incubation, add 20 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the log of the isoprothiolane concentration and use a non-linear regression to determine the IC50 value.

Protocol 2: HPLC Analysis of Isoprothiolane

This protocol provides a general method for the analysis of isoprothiolane using reverse-phase high-performance liquid chromatography (HPLC).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Acetonitrile and water (e.g., 70:30 v/v). The exact ratio may need to be optimized for your specific column and system.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 20 µL.

• Preparation of Standard Solutions:

  • Accurately weigh and dissolve isoprothiolane in acetonitrile to prepare a 1 mg/mL stock solution.

  • Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• Sample Preparation:

  • For liquid samples (e.g., culture filtrates), centrifuge to remove any particulate matter and filter through a 0.45 µm syringe filter.

  • For solid samples (e.g., mycelia), perform a suitable extraction procedure (e.g., with acetonitrile or acetone), followed by centrifugation and filtration.

• Analysis:

  • Inject the prepared standards and samples into the HPLC system.

  • Identify the isoprothiolane peak based on the retention time of the standard.

  • Quantify the amount of isoprothiolane in the samples by comparing the peak area to the calibration curve generated from the standards.

Visualizations

Caption: Isoprothiolane's mechanism of action via inhibition of phosphatidylcholine synthesis.

Caption: A logical workflow for troubleshooting inconsistent isoprothiolane experiment results.

Caption: Experimental workflow for determining the IC50 of isoprothiolane using an MTT assay.

References

• 1. nichino.co.jp [nichino.co.jp]
• 2. Gene expression profiling in phosphatidylethanolamine N-methyltransferase knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphatidylcholine and choline homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. zwxb.chinacrops.org [zwxb.chinacrops.org]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. The velvet family proteins mediate low resistance to isoprothiolane in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessing the predictability of fungicide resistance evolution through in vitro selection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Microbial Degradation of Isoprothiolane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the microbial degradation of isoprothiolane in soil and water.

Frequently Asked Questions (FAQs)

Q1: Which microorganisms are known to degrade isoprothiolane?

A1: The degradation of isoprothiolane is primarily carried out by microbial consortia.[1][2] Studies have successfully utilized consortia containing bacteria from the genera Pseudomonas, Flavobacterium, Burkholderia, and Vibrio that were previously acclimated to degrade other pesticides like DDT.[2] The use of a microbial consortium is often more effective than single isolates for the complete mineralization of the compound.[2]

Q2: What are the main metabolites formed during the microbial degradation of isoprothiolane?

A2: The primary degradation pathway of isoprothiolane involves oxidation. The most commonly identified metabolite is isoprothiolane sulfoxide.[3][4] Other detected intermediates can include diisopropyldichloromalonate and diisopropyl chloromalonate.[2] A proposed degradation pathway involves the initial oxidation to isoprothiolane monosulfoxide, followed by further breakdown.[3][4]

Q3: What is the typical half-life of isoprothiolane in soil and water?

A3: The half-life of isoprothiolane varies significantly depending on environmental conditions. In soil under aerobic conditions, the half-life can range from 61.3 to 94.9 days.[3] Under anaerobic flooded conditions, the degradation is much slower, with half-lives ranging from 182 to 990 days.[3] In water, isoprothiolane degradation is generally slow, with degradation rates observed to be between 0.0003 to 0.0037 day⁻¹.[5][6] Photodegradation can also play a role, with a reported half-life of 40-47 solar days in soil.[4]

Q4: What are the optimal conditions for isoprothiolane degradation by microbial consortia?

A4: Optimal degradation of isoprothiolane by a microbial consortium has been achieved under specific laboratory conditions. These include a temperature of 30°C and a pH range of 4.0 to 8.0.[1][2][7] The inoculum concentration is also a critical factor, with effective degradation observed at a concentration of 50 µg protein/mL.[1][2][7]

Troubleshooting Guides

Issue 1: Slow or no degradation of isoprothiolane in my experiment.

Possible Cause	Troubleshooting Step
Sub-optimal environmental conditions	Verify that the pH, temperature, and aeration of your culture medium are within the optimal ranges for your microbial consortium. A study found optimal conditions to be 30°C and a pH between 4 and 8.[1][2][7]
Low inoculum density or viability	Ensure you are using a sufficient concentration of viable microbial cells. An effective inoculum concentration has been reported to be 50 µg protein/mL.[1][2][7] Consider pre-culturing your inoculum to ensure it is in an active growth phase.
High initial concentration of isoprothiolane	High concentrations of isoprothiolane can be inhibitory to microbial activity. Studies have shown that lower concentrations (e.g., 5 ppm) are degraded at a faster rate.[2] If you suspect toxicity, try running the experiment with a lower starting concentration of isoprothiolane.
Lack of microbial adaptation	The microbial consortium may require an adaptation period to induce the necessary degradative enzymes. Consider acclimating your consortium by exposing it to low concentrations of isoprothiolane before the main experiment.[2]
Nutrient limitation	Ensure that your minimal medium contains all the necessary nutrients for microbial growth and metabolism.

Issue 2: Inconsistent or non-reproducible degradation results.

Possible Cause	Troubleshooting Step
Inhomogeneous inoculum	Ensure that your microbial consortium is well-mixed before inoculating your experimental flasks to ensure a consistent starting cell density.
Variability in experimental setup	Maintain consistent conditions across all replicates, including shaking speed (e.g., 180 rpm), flask size, and medium volume.[2] The ratio of medium to vessel volume can affect aeration.[2]
Analytical errors during quantification	Calibrate your analytical instruments (e.g., GC, HPLC) before each run. Ensure your extraction method for isoprothiolane and its metabolites is efficient and reproducible. A reported recovery rate for isoprothiolane was 96±0.5%.[2]

Data Presentation

Table 1: Optimal Conditions for Isoprothiolane Degradation by a Microbial Consortium

Parameter	Optimal Value/Range	Reference
Temperature	30°C	[1][2][7]
pH	4.0 - 8.0	[1][2][7]
Inoculum Concentration	50 µg protein/mL	[1][2][7]
Incubation Time	72 hours (for significant degradation)	[1][2][7]

Table 2: Degradation Efficiency of a Microbial Consortium at Different Isoprothiolane Concentrations (at 72 hours)

Initial Isoprothiolane Concentration (ppm)	Predicted Degradation (%)	Optimal pH for Max Degradation	Reference
5	100	7.7	[1][2][7]
10	100	6.8	[1][2][7]
20	100	6.2	[1][2][7]
30	100	4.7	[1][2][7]
50	95.5	4.6	[1][2][7]

Table 3: Half-life (DT50) of Isoprothiolane in Soil

Condition	DT50 (days)	Reference
Aerobic	61.3 - 94.9	[3]
Anaerobic Flooded	182 - 990	[3]
Photodegradation	28 - 47	[4]

Experimental Protocols

1. Protocol for Isolation and Acclimation of Isoprothiolane-Degrading Microbial Consortium

This protocol is based on the enrichment culture technique.

• Soil/Water Sampling: Collect soil or water samples from a site with a history of pesticide application.

• Enrichment:

  • Add 1 g of soil or 1 mL of water to a flask containing a minimal salt medium supplemented with a low concentration of isoprothiolane (e.g., 10 µg/mL) as the sole carbon source.[2]

  • Incubate the flask on a rotary shaker at 30°C.

  • After a week, transfer an aliquot of the culture to a fresh medium with the same concentration of isoprothiolane.

  • Repeat this transfer several times to enrich for microorganisms capable of utilizing isoprothiolane.

• Isolation:

  • Plate serial dilutions of the enriched culture onto agar plates containing the minimal salt medium and isoprothiolane.

  • Isolate morphologically distinct colonies and test each isolate for its ability to degrade isoprothiolane in a liquid culture.

• Consortium Development: Combine the most effective degrading isolates to form a microbial consortium.

• Acclimation: Before use in degradation experiments, acclimate the consortium by growing it in a medium containing isoprothiolane.[2]

2. Protocol for Isoprothiolane Degradation Assay

• Medium Preparation: Prepare a buffered minimal medium (pH adjusted to the desired value, e.g., 7.2) in Erlenmeyer flasks and sterilize by autoclaving.[2]

• Inoculation:

  • Add a stock solution of isoprothiolane to the sterilized medium to achieve the desired initial concentration (e.g., 20 µg/mL).[2]

  • Inoculate the flasks with the acclimated microbial consortium to the desired inoculum concentration (e.g., 50 µg protein/mL).[2]

• Incubation: Incubate the flasks on a rotary shaker (e.g., 180 rpm) at the optimal temperature (e.g., 30°C) for a specified period (e.g., up to 10 days).[2]

• Sampling: At regular intervals, withdraw samples for analysis.

• Extraction:

  • Centrifuge the sample to separate the cells from the supernatant.[2]

  • Extract the supernatant with a suitable organic solvent (e.g., a mixture of acetone and hexane).[2]

  • Evaporate the solvent and redissolve the residue in a known volume of solvent for analysis.[2]

• Analysis: Analyze the concentration of residual isoprothiolane and its metabolites using appropriate analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Gas Chromatography-Mass Spectrometry (GC-MS).[2]

Visualizations

Caption: Proposed microbial degradation pathway of isoprothiolane.

Caption: Workflow for studying isoprothiolane microbial degradation.

References

• 1. Degradation of isoprothiolane by a defined microbial consortium using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jeb.co.in [jeb.co.in]
• 3. fao.org [fao.org]
• 4. fao.org [fao.org]
• 5. A PRELIMINARY STUDY OF ISOPROTHIOLANE DEGRADATION IN WATER COLUMN OF PADDY FIELD FROM PENAGA VILLAGE | Semantic Scholar [semanticscholar.org]
• 6. ijee.net [ijee.net]
• 7. researchgate.net [researchgate.net]

Overcoming solubility issues of isoprothiolane in experimental buffers

Technical Support Center: Isoprothiolane Solubility

Welcome to the technical support center for isoprothiolane. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on overcoming the solubility challenges associated with isoprothiolane in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is isoprothiolane and what are its research applications?

Isoprothiolane is a dithiolane compound initially developed as a systemic fungicide.[1][2] In research, it is investigated for various biological activities, including the modulation of lipid metabolism and anti-inflammatory effects.[3][4] Studies have shown it can influence cytokine production, such as inhibiting the production of interleukin-1 (IL-1) and IL-6 in bovine mammary epithelial cells, suggesting a role in regulating inflammatory responses.

Q2: Why is isoprothiolane difficult to dissolve in aqueous buffers?

Isoprothiolane is a hydrophobic molecule, meaning it has poor solubility in water and aqueous solutions like phosphate-buffered saline (PBS) or cell culture media.[1] Its chemical structure lends it a high partition coefficient (log Pow = 2.80), indicating a strong preference for lipid-rich or non-polar environments over aqueous ones.[3][5] Direct dissolution in buffers often leads to precipitation, making it challenging to achieve desired concentrations for experiments.[6][7]

Q3: What is the maximum concentration of Dimethyl Sulfoxide (DMSO) that is safe for my cell-based assays?

While DMSO is an excellent solvent for isoprothiolane, it can be toxic to cells at high concentrations.[6] For most cell lines, it is recommended to keep the final concentration of DMSO in the cell culture medium at or below 0.5%, with many protocols considering 0.1% to be the safest threshold to avoid off-target effects.[7] Always perform a vehicle control (medium with the same final DMSO concentration but without isoprothiolane) to ensure the observed effects are from the compound itself.

Troubleshooting Guide: Dissolving Isoprothiolane

Problem: My isoprothiolane powder will not dissolve or is precipitating when I add it to my experimental buffer (e.g., PBS, DMEM, RPMI).

This is a common issue due to the compound's hydrophobic nature. The recommended solution involves a two-step process: first, create a high-concentration stock solution in an appropriate organic solvent, and second, carefully dilute this stock into your final aqueous buffer.

Logical Workflow for Solubilization

The following diagram outlines the decision-making process for dissolving isoprothiolane for in vitro experiments.

Caption: Workflow for dissolving isoprothiolane.

Step 1: Prepare a Concentrated Stock Solution

The first step is to dissolve isoprothiolane in a suitable organic solvent. DMSO is highly recommended for its excellent solvating power for this compound.

Data Presentation: Solubility of Isoprothiolane in Common Solvents

Solvent	Solubility	Concentration (Approx.)	Source
Water	48.5 mg/L (at 20°C)	~0.05 mg/mL	[3][8]
DMSO	95 mg/mL	327.13 mM	[9]
Acetone	4,061 g/L	~4061 mg/mL	[3]
Ethanol	761,000 mg/L	~761 mg/mL	[10]
Chloroform	4,126 g/L	~4126 mg/mL	[3]

Note: While solubility is high in solvents like acetone and ethanol, DMSO is often preferred for biological experiments due to its compatibility with serial dilutions into aqueous media at low final concentrations.

Experimental Protocol: Preparing a 100 mM Stock Solution in DMSO

• Materials: Isoprothiolane powder (MW: 290.4 g/mol ), anhydrous DMSO, sterile microcentrifuge tubes, precision balance, vortex mixer.

• Calculation: To prepare 1 mL of a 100 mM stock solution, you will need:

  • Mass = 0.1 mol/L * 0.001 L * 290.4 g/mol = 0.02904 g = 29.04 mg

• Procedure: a. Weigh out 29.04 mg of isoprothiolane powder and place it into a sterile microcentrifuge tube. b. Add 1 mL of anhydrous DMSO to the tube. c. Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can aid dissolution if needed.[9] d. Store the stock solution in small aliquots at -20°C to prevent repeated freeze-thaw cycles.

Step 2: Dilute the Stock Solution into Aqueous Buffer

This step is critical for avoiding precipitation. The key is to add the DMSO stock to the aqueous buffer (not the other way around) while mixing.

Experimental Protocol: Preparing a 100 µM Working Solution

• Materials: 100 mM isoprothiolane stock in DMSO, sterile experimental buffer (e.g., PBS or cell culture medium), sterile conical or microcentrifuge tubes, vortex mixer.

• Procedure: a. Vigorously vortex the tube containing your experimental buffer. b. While the buffer is still vortexing, add the required volume of the 100 mM DMSO stock solution drop-by-drop. For example, to make 1 mL of a 100 µM solution, add 1 µL of the 100 mM stock to 999 µL of buffer. c. Continue vortexing for another 30 seconds to ensure thorough mixing. d. Visually inspect the solution for any signs of precipitation (cloudiness or visible particles).

• Best Practices:

  • Final DMSO Concentration: This 1:1000 dilution results in a final DMSO concentration of 0.1%, which is well-tolerated by most cell lines.[7]

  • Pre-warming: Pre-warming the aqueous buffer to 37°C can sometimes improve solubility and prevent precipitation upon addition of the cold stock solution.[11]

  • Use of Surfactants: For particularly high final concentrations or sensitive applications, adding a small amount of a biocompatible surfactant like Tween 80 (e.g., to a final concentration of 0.1%) or Pluronic F-68 to the buffer before adding the drug stock can help maintain solubility.[7][12]

Mechanism of Action & Signaling Pathways

Understanding the mechanism of action can provide context for experimental design. Isoprothiolane is known to affect lipid biosynthesis and has demonstrated anti-inflammatory properties.[3][4] Its effects may be mediated through the modulation of key inflammatory signaling pathways.

Putative Anti-Inflammatory Signaling Pathway

Research suggests that many anti-inflammatory compounds exert their effects by inhibiting pro-inflammatory pathways like NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells).[13][14] Isoprothiolane has been shown to inhibit the production of cytokines IL-1 and IL-6, which are downstream targets of inflammatory signaling.[15] The diagram below illustrates a generalized pathway that such compounds often target.

Caption: Isoprothiolane's potential role in inflammatory signaling.

References

• 1. dithiolane group Systemic Foliar fungicide Isoprothiolane 40% EC [rayfull.net]
• 2. fao.org [fao.org]
• 3. nichino.co.jp [nichino.co.jp]
• 4. nichino-europe.com [nichino-europe.com]
• 5. Isoprothiolane | C12H18O4S2 | CID 39681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. fao.org [fao.org]
• 9. Isoprothiolane | Antifungal | TargetMol [targetmol.com]
• 10. Isoprothiolane (Ref: SS 11946) [sitem.herts.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Role of Plant-Derived Compounds in the Molecular Pathways Related to Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Effects of isoprothiolane on cell growth of cultured bovine mammary epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The impact of temperature on isoprothiolane efficacy and degradation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the fungicide isoprothiolane. The information focuses on the impact of temperature on the efficacy and degradation of isoprothiolane.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving isoprothiolane.

Problem	Potential Cause	Troubleshooting Steps
Inconsistent or lower-than-expected fungicidal efficacy.	1. Degradation of Isoprothiolane: Exposure to high temperatures, particularly in alkaline conditions (pH 9), can accelerate the hydrolysis of isoprothiolane, reducing the concentration of the active compound.[1] 2. Sub-optimal Temperature for Fungal Growth or Fungicide Activity: The efficacy of a fungicide can be influenced by the metabolic state of the target fungus, which is temperature-dependent. The optimal temperature for the growth of the target pathogen, such as Pyricularia oryzae, may not be the same as the optimal temperature for isoprothiolane's activity. 3. Improper Storage: Storing isoprothiolane formulations at extreme temperatures (either freezing or very high heat) can lead to the separation of active ingredients from solvents and emulsifiers, reducing its effectiveness.[2]	1. Verify Solution pH and Temperature: Ensure the pH of your experimental solution is not alkaline if high temperatures are used. Isoprothiolane is hydrolytically stable at pH 4 and 7, even at 50°C for 5 days.[1] 2. Control Experimental Temperature: Conduct efficacy studies at a consistent, controlled temperature. If possible, run parallel experiments at different temperatures to determine the optimal range for isoprothiolane's activity against your target pathogen. 3. Check Storage Conditions: Always store isoprothiolane according to the manufacturer's instructions, typically in a cool, dry place between 40°F and 100°F (approximately 4°C to 38°C).[2] If the product has been exposed to freezing temperatures, check for crystallization or coagulation.[2]
Rapid degradation of isoprothiolane in experimental samples.	1. Hydrolysis at High pH and Temperature: Isoprothiolane degrades more rapidly in basic solutions (pH 9) as the temperature increases.[1] 2. Photodegradation: Exposure to UV light or sunlight can contribute to the degradation of isoprothiolane, a process that can be accelerated by photosensitizers present in the experimental medium (e.g., paddy water).[3] 3. Microbial Degradation: In non-sterile soil or water samples, microbial activity can contribute to the breakdown of isoprothiolane. The optimal temperature for this microbial degradation has been identified as 30°C.[4]	1. Buffer Your Solutions: If working with aqueous solutions, use buffers to maintain a neutral or slightly acidic pH to minimize hydrolytic degradation. 2. Protect from Light: Conduct experiments in the dark or under controlled lighting conditions that minimize UV exposure, unless photodegradation is the subject of the study. 3. Sterilize Media: For in vitro studies on chemical degradation, use sterile media and equipment to eliminate the variable of microbial degradation.
Variability in experimental replicates.	1. Inconsistent Temperature Control: Small fluctuations in temperature between replicates can lead to variations in both degradation rates and biological activity. 2. Non-homogenous Application: Uneven application of the isoprothiolane solution to the experimental units (e.g., petri dishes, soil samples) can result in inconsistent concentrations. 3. Inconsistent Inoculum: Variations in the age, concentration, or viability of the fungal inoculum can lead to different rates of disease development.	1. Use Calibrated Incubation Equipment: Ensure that incubators or water baths are properly calibrated and maintain a stable temperature throughout the experiment. 2. Standardize Application Technique: Develop and adhere to a strict protocol for applying the isoprothiolane solution to ensure each replicate receives the same concentration. 3. Standardize Inoculum Preparation: Follow a consistent protocol for preparing and applying the fungal inoculum to ensure uniformity across all replicates.

Frequently Asked Questions (FAQs)

1. What is the optimal temperature for the stability of isoprothiolane in aqueous solutions?

Isoprothiolane is hydrolytically stable at environmental temperatures across all pH values.[1] At elevated temperatures, its stability is pH-dependent. It is stable at 50°C for 5 days at pH 4 and 7.[1] However, at pH 9, degradation increases with temperature.[1]

2. How does temperature affect the degradation of isoprothiolane in soil?

The degradation of isoprothiolane in soil is influenced by temperature, primarily due to its effect on microbial activity. One study on microbial degradation identified an optimal temperature of 30°C.[4] The half-life of isoprothiolane in soil under aerobic conditions ranges from approximately 61 to 95 days.[5]

3. Does temperature impact the efficacy of isoprothiolane against Pyricularia oryzae (rice blast)?

While temperature significantly affects the degradation and persistence of isoprothiolane, direct studies on how temperature modulates its fungicidal efficacy against Pyricularia oryzae are not extensively available in the provided search results. However, isoprothiolane has been shown to completely inhibit the in-vitro growth of P. oryzae.[6][7][8] The optimal temperature for the growth of the fungus and the optimal temperature for the fungicide's activity may differ. It is recommended to conduct efficacy studies at various temperatures to determine the optimal conditions for your specific experimental setup.

4. What are the main degradation products of isoprothiolane?

The primary degradation products of isoprothiolane depend on the conditions.

• Hydrolysis (at high pH): The major hydrolytic degradate in basic solutions is the isoprothiolane monoester.[1]

• Soil (aerobic): The main degradates are isoprothiolane monosulfoxide and monoester.[1]

• Photodegradation: Photolysis can lead to the formation of isoprothiolane sulfoxide.[1]

5. How should I store my isoprothiolane formulation?

Isoprothiolane formulations should be stored in a cool, dry, and well-ventilated place, generally between 40°F and 100°F (approximately 4°C to 38°C).[2] Avoid exposure to freezing temperatures, which can cause the formulation to crystallize or coagulate, and high temperatures, which can degrade the active ingredient.[2] Always refer to the product label for specific storage instructions.

Quantitative Data Summary

Table 1: Hydrolytic Degradation of Isoprothiolane at pH 9

Temperature (°C)	Half-life (DT50) in days
20	> 1000 (estimated)[1]
25	> 3000 (estimated)[1]
40	147[1]
50	26[1]
60	9.0[1]

Table 2: Degradation of Isoprothiolane in Soil

Condition	Half-life (DT50) in days
Aerobic	61 - 95[5]
Anaerobic (flooded)	182 - 990[5]
Photodegradation (net)	28[1]

Experimental Protocols

Protocol 1: Determining the Effect of Temperature on Isoprothiolane Degradation in an Aqueous Solution

Objective: To quantify the rate of hydrolytic degradation of isoprothiolane at different temperatures.

Materials:

• Isoprothiolane analytical standard

• Sterile aqueous buffer solutions (pH 4, 7, and 9)

• Temperature-controlled incubators or water baths

• Amber glass vials with screw caps

• HPLC or GC-MS for analysis

• Acetonitrile (HPLC grade)

• Formic acid (for mobile phase)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of isoprothiolane in a suitable solvent (e.g., acetonitrile) at a known concentration.

• Spiking of Buffer Solutions: Spike the sterile buffer solutions (pH 4, 7, and 9) with the isoprothiolane stock solution to achieve a final concentration relevant to your research (e.g., 5 mg/L).

• Incubation: Aliquot the spiked buffer solutions into amber glass vials, seal them, and place them in incubators set at the desired temperatures (e.g., 25°C, 40°C, 50°C, and 60°C). Include a control set stored at 4°C.

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 28 days), remove triplicate vials from each temperature and pH condition.

• Sample Analysis: Analyze the concentration of isoprothiolane in each sample using a validated analytical method such as HPLC-UV or GC-MS.

• Data Analysis: Calculate the half-life (DT50) of isoprothiolane at each temperature and pH combination using first-order degradation kinetics.

Protocol 2: Assessing the Efficacy of Isoprothiolane Against a Fungal Pathogen at Different Temperatures

Objective: To determine the effective concentration (EC50) of isoprothiolane against a target fungal pathogen at various temperatures.

Materials:

• Isoprothiolane (formulated product or technical grade)

• Pure culture of the target fungus (e.g., Pyricularia oryzae)

• Appropriate fungal growth medium (e.g., Potato Dextrose Agar - PDA)

• Sterile petri dishes

• Temperature-controlled incubators

• Sterile water

• Micropipettes

Methodology:

• Preparation of Fungicide-Amended Media: Prepare a stock solution of isoprothiolane. Serially dilute the stock solution and add appropriate aliquots to molten PDA to create a range of concentrations (e.g., 0.1, 1, 10, 50, 100 µg/mL). Pour the amended media into sterile petri dishes. Include a control group with no isoprothiolane.

• Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the growing edge of an actively growing fungal culture onto the center of each PDA plate.

• Incubation: Place the inoculated plates in incubators set at different temperatures (e.g., 20°C, 25°C, 30°C).

• Data Collection: After a set incubation period (e.g., 5-7 days, or until the control plate shows significant growth), measure the radial growth of the fungal colony in two perpendicular directions.

• Data Analysis: Calculate the percentage of mycelial growth inhibition for each concentration relative to the control. Use probit analysis to determine the EC50 value of isoprothiolane at each temperature.

Visualizations

Caption: Experimental workflow for assessing the temperature-dependent efficacy of isoprothiolane.

Caption: Simplified degradation pathways of isoprothiolane under different environmental conditions.

References

• 1. fao.org [fao.org]
• 2. Temperature Extremes Can Affect Pesticides - UF/IFAS Extension Santa Rosa County [blogs.ifas.ufl.edu]
• 3. Effects of paddy water and some photosensitizers on the photolysis of the fungicide isoprothiolane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation of isoprothiolane by a defined microbial consortium using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]
• 6. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 7. journaljabb.com [journaljabb.com]
• 8. researchgate.net [researchgate.net]

Identifying and mitigating fitness penalties in isoprothiolane-resistant fungal strains

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working on isoprothiolane-resistant fungal strains. The focus is on identifying and mitigating the fitness penalties that may arise with resistance.

Frequently Asked Questions (FAQs)

Q1: What is isoprothiolane and its primary mode of action?

A1: Isoprothiolane is a systemic dithiolane fungicide used for controlling fungal diseases in crops, particularly rice blast caused by Magnaporthe oryzae. Its mode of action involves the inhibition of phospholipid biosynthesis, specifically affecting the methylation of phospholipids.[1] This disruption of lipid metabolism and membrane integrity ultimately hinders fungal growth and infection processes like the penetration and elongation of hyphae.[1]

Q2: Have fungal strains developed resistance to isoprothiolane?

A2: Yes, despite earlier observations suggesting a low risk of resistance, isoprothiolane resistance has now been detected in fungal populations, such as Magnaporthe oryzae, after long-term use in agricultural settings.[2] Laboratory studies have successfully generated and characterized various isoprothiolane-resistant mutants.[2][3]

Q3: What are the known molecular mechanisms of isoprothiolane resistance?

A3: The mechanisms are complex and can vary. In Magnaporthe oryzae, resistance is not typically linked to the expected target genes involved in phosphatidylcholine synthesis (PEAMT, CHO2, OPI3).[3][4] Instead, research points to other mechanisms:

• Moderate Resistance (MR): Mutations, including frameshifts and single nucleotide polymorphisms (SNPs), in the Zn2Cys6 transcription factor gene MoIRR (Magnaporthe oryzae isoprothiolane resistance related) have been associated with a moderate level of resistance.[2]

• Low Resistance (LR): Low-level resistance has been linked to the velvet family of transcription factors. Specifically, the deformation of the VelB-VeA-LaeA complex appears to play a vital role, likely by down-regulating secondary metabolism or cytochrome P450 genes to reduce the toxicity of isoprothiolane.[2]

Q4: What is a "fitness penalty" in fungicide-resistant fungi?

A4: A fitness penalty is an evolutionary trade-off where a mutation that confers fungicide resistance also causes a disadvantage to the fungus in the absence of the fungicide.[5] These penalties can manifest as reduced mycelial growth, lower sporulation rates, decreased virulence, or impaired survival, potentially making the resistant strain less competitive than its susceptible counterpart when the fungicide is not present.[5][6]

Q5: Do isoprothiolane-resistant strains always exhibit a fitness penalty?

A5: Not necessarily; the evidence is variable.

• Evidence of Fitness Penalties: Studies on low-resistance (LR) mutants of M. oryzae have shown significant fitness costs, including reduced mycelial growth and lower conidial germination rates.[2] Interestingly, these same mutants showed an increase in sporulation.[2]

• Evidence of No Fitness Penalties: In other studies, lab-generated isoprothiolane-resistant mutants of M. oryzae showed no observable fitness penalty in terms of their morphological characteristics compared to the sensitive parental isolates.[3][4]

This variability highlights the importance of characterizing the specific fitness of each resistant isolate under various conditions.

Q6: How can I mitigate fitness penalties or enhance the efficacy of isoprothiolane against resistant strains?

A6: One promising strategy is the use of synergistic compounds. Research has shown that melatonin, a natural molecule, works synergistically with isoprothiolane against M. oryzae.[7] This combination significantly inhibits vegetative growth, conidial germination, and infection.[7] The synergistic effect appears to stem from their combined interference with lipid metabolism, potentially allowing for a reduction in the effective concentration of isoprothiolane needed for control.[7]

Troubleshooting Guides

Problem: My isoprothiolane-resistant strain shows significantly reduced mycelial growth compared to the wild-type.

• Possible Cause: This is a classic example of a fitness penalty, which has been documented in certain low-resistance (LR) mutants of M. oryzae.[2] The genetic alteration providing resistance may negatively impact pathways essential for normal vegetative growth.

• Troubleshooting Steps:

  • Quantify the Reduction: Use the protocol for "Assessing Mycelial Growth Rate" (see below) to systematically measure and document the growth difference.

  • Check for Stability: Culture the resistant strain for several generations without fungicide pressure. If the growth rate improves, it may indicate an unstable resistance mechanism or the presence of compensatory mutations.

  • Investigate the Mechanism: If you have whole-genome sequencing data, check for mutations in genes associated with resistance, such as the velvet complex (MoVelB), which has been linked to reduced growth in LR mutants.[2]

  • Consider Environmental Factors: Fitness penalties can be condition-dependent.[5] Test growth on different media or at different temperatures to see if the penalty is consistent.

Problem: My resistant strain produces more spores than the wild-type, which seems counterintuitive for a fitness "penalty".

• Possible Cause: Fitness is a composite of many traits. A trade-off may exist where resources are diverted from one life stage to another. In some LR mutants of M. oryzae, a significant increase in sporulation was observed alongside a decrease in mycelial growth and conidial germination.[2] This suggests a shift in life-history strategy.

• Troubleshooting Steps:

  • Quantify All Fitness Components: Do not assess fitness based on a single parameter. Systematically measure mycelial growth, sporulation, conidial germination, and pathogenicity using the provided protocols.

  • Assess Virulence: Increased spore production does not guarantee increased disease-causing ability. Perform a pathogenicity assay to determine if the strain's virulence is compromised.

  • Document the Phenotype: This is a valid and interesting phenotype. A comprehensive characterization is crucial for understanding the specific trade-offs associated with the resistance mechanism in your strain.

Problem: I have sequenced my resistant strain but cannot find mutations in known resistance genes like MoIRR or velvet complex components.

• Possible Cause: The mechanisms of resistance are not fully elucidated, and novel pathways likely exist. Resistance could be due to:

  • Overexpression of efflux pumps that actively remove the fungicide from the cell.[8][9]

  • Alterations in upstream regulatory elements that are not in the coding sequence of a gene.

  • Mutations in a novel, uncharacterized gene.

• Troubleshooting Steps:

  • Perform Transcriptomic Analysis (RNA-Seq): Compare the gene expression profiles of the resistant and wild-type strains with and without isoprothiolane treatment. Look for upregulated genes, particularly those encoding ABC or MFS transporters.[8]

  • Analyze Non-coding Regions: Scrutinize the promoter regions of candidate genes for mutations that could lead to overexpression.

  • Functional Genetics: If you identify a candidate gene from RNA-Seq data, use gene knockout or overexpression techniques to validate its role in resistance.

Quantitative Data on Fitness Penalties

The following tables summarize fitness parameter data from studies on isoprothiolane-resistant Magnaporthe oryzae mutants, providing a baseline for comparison.

Table 1: Mycelial Growth Rate Comparison

Fungal Strain	Type	Colony Diameter (cm) at 5 days	Relative Growth Rate (%)	Source
H08-1a	Wild-Type (WT)	5.5 ± 0.1	100%	[2]
LR Mutant	Low Resistance	4.2 ± 0.2	~76%	[2]
MR-1 Mutant	Moderate Resistance	5.4 ± 0.1	~98%	[2]
MR-2 Mutant	Moderate Resistance	5.6 ± 0.2	~102%	[2]

Table 2: Sporulation and Conidial Germination Comparison

Fungal Strain	Type	Sporulation (Conidia/plate x 10⁴)	Conidial Germination Rate (%)	Source
H08-1a	Wild-Type (WT)	350 ± 25	95 ± 3	[2]
LR Mutant	Low Resistance	520 ± 30	75 ± 5	[2]
MR-1 Mutant	Moderate Resistance	360 ± 20	94 ± 2	[2]
MR-2 Mutant	Moderate Resistance	340 ± 28	96 ± 4	[2]

Experimental Protocols

Protocol 1: Generating Isoprothiolane-Resistant Mutants via Fungicide Adaptation

• Prepare Media: Prepare Potato Dextrose Agar (PDA) plates.

• Initial Culture: Inoculate a wild-type, isoprothiolane-sensitive fungal isolate onto a PDA plate and incubate until the mycelium covers the plate.

• Selection:

  • Prepare PDA plates amended with a discriminatory concentration of isoprothiolane (e.g., the EC₅₀ value of the wild-type strain).

  • Transfer mycelial plugs from the edge of the actively growing wild-type culture to the fungicide-amended plates.

  • Incubate under standard growth conditions.

• Sub-culturing:

  • Observe the plates for any sectors of growth.

  • Aseptically transfer any growing mycelia to fresh PDA plates containing a progressively higher concentration of isoprothiolane.

• Isolation and Stabilization:

  • Repeat the sub-culturing step several times on increasing fungicide concentrations to select for stable resistant mutants.

  • To ensure genetic stability, culture the final isolates on fungicide-free PDA for at least three generations and then re-test their resistance level.

• Confirmation: Determine the EC₅₀ value of the putative resistant mutants and compare it to the wild-type parental strain.

Protocol 2: Assessing Mycelial Growth Rate

• Prepare Plates: Prepare uniform PDA plates (or another appropriate medium).

• Inoculation: Place a 5-mm mycelial plug from the edge of an actively growing culture of each strain (wild-type and resistant mutants) onto the center of a new PDA plate.

• Incubation: Incubate the plates in the dark at a constant temperature (e.g., 25°C).

• Measurement: Measure the colony diameter in two perpendicular directions at regular intervals (e.g., every 24 hours) for 5-7 days.

• Analysis: Calculate the average diameter for each time point. Plot growth curves (diameter vs. time) and calculate the radial growth rate (mm/day). Compare the final colony diameter of the mutants to the wild-type.

Protocol 3: Quantifying Sporulation

• Culture Preparation: Grow each fungal strain on a sporulation-inducing medium (e.g., oatmeal agar) for a set period (e.g., 10-14 days) under appropriate light/dark cycles to induce conidiation.

• Spore Harvest: Flood the surface of each plate with a fixed volume (e.g., 10 mL) of sterile distilled water containing a wetting agent (e.g., 0.01% Tween 20).

• Dislodge Spores: Gently scrape the surface of the culture with a sterile glass spreader to dislodge the conidia.

• Filtration: Filter the resulting conidial suspension through sterile cheesecloth to remove mycelial fragments.

• Quantification: Use a hemocytometer to count the number of conidia in the suspension.

• Analysis: Calculate the total number of conidia produced per plate or per cm² of the colony.

Protocol 4: Measuring Conidial Germination Rate

• Prepare Suspension: Harvest conidia as described in Protocol 3 and adjust the concentration to 1 x 10⁵ conidia/mL in sterile water.

• Incubation: Place a 20 µL drop of the conidial suspension on a sterile hydrophobic surface (e.g., GelBond film or a plastic coverslip).

• Germination Conditions: Incubate the slides in a humid chamber at 25°C for a set period (e.g., 4, 8, or 12 hours).

• Observation: After incubation, stop germination by adding a drop of lactophenol cotton blue. Observe the spores under a microscope. A spore is considered germinated if the length of the germ tube is at least half the length of the spore itself.

• Analysis: For each replicate, count at least 100 conidia and determine the percentage that has germinated.

Protocol 5: Pathogenicity Assay

• Plant Preparation: Grow susceptible host plants (e.g., rice seedlings for M. oryzae) to an appropriate growth stage (e.g., the 3-4 leaf stage).

• Inoculum Preparation: Prepare a conidial suspension (e.g., 1 x 10⁵ conidia/mL in 0.01% Tween 20) for each fungal strain to be tested.

• Inoculation: Spray the inoculum evenly onto the leaves of the host plants until runoff occurs. Use a water/Tween 20 solution as a negative control.

• Incubation: Place the inoculated plants in a high-humidity chamber ( >90% RH) in the dark for 24 hours to facilitate infection, then move them to a growth chamber with a standard light/dark cycle.

• Disease Assessment: After 5-7 days, assess disease severity by counting the number of lesions per leaf or using a disease severity scale.

• Analysis: Compare the virulence of the resistant mutants to that of the wild-type strain.

Visualizations

Caption: Workflow for generating and assessing fitness in resistant fungal strains.

Caption: Known and proposed molecular resistance pathways to isoprothiolane.

Caption: Decision tree for interpreting fitness assessment results.

References

• 1. nichino.co.jp [nichino.co.jp]
• 2. The velvet family proteins mediate low resistance to isoprothiolane in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Fitness Penalties in the Evolution of Fungicide Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Exploring the Potential Mechanism of Prothioconazole Resistance in Fusarium graminearum in China | MDPI [mdpi.com]
• 9. Mechanisms of Antifungal Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the efficacy of isoprothiolane against different rice blast strains

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isoprothiolane's effectiveness against various strains of Magnaporthe oryzae, the causative agent of rice blast disease. The following sections present quantitative data on its efficacy, comparisons with alternative fungicides, detailed experimental protocols for in vitro testing, and an overview of its mode of action and the mechanisms of fungal resistance.

Comparative Efficacy of Isoprothiolane

Isoprothiolane has been a key fungicide for controlling rice blast for many years. However, the emergence of resistant strains of M. oryzae necessitates a clear understanding of its efficacy across different fungal isolates.

In Vitro Efficacy against Sensitive and Resistant Strains

The half-maximal effective concentration (EC50) is a standard measure of a fungicide's potency. The tables below summarize the EC50 values of isoprothiolane against various M. oryzae strains, highlighting the differences between sensitive and resistant populations.

Strain Category	Strain ID	EC50 (µg/mL)	Reference
Parental (Sensitive)	H08-1a	4.62	[1]
Parental (Sensitive)	H08-1c	4.54	[1]
Parental (Sensitive)	H08-6c	4.72	[1]
Resistant Mutant	H08-1a_mut	40.97	[1]
Resistant Mutant	H08-1c_mut	30.07	[1]
Resistant Mutant	H08-6c_mut	41.26	[1]

A study in Anhui province, China, established a baseline sensitivity for isoprothiolane at 5.54 µg/mL. Isolates were then categorized based on their EC50 values[2]:

Resistance Level	EC50 Range (µg/mL)
Sensitive	< 6.5
Low Resistance (LR)	6.5 - 13.0
Moderate Resistance 1 (MR-1)	13.0 - 25.0
Moderate Resistance 2 (MR-2)	25.0 - 35.0
High Resistance (HR)	> 35.0

Another study classified a larger set of 77 isoprothiolane-resistant mutants, with EC50 values ranging from 7.5 to 45 µg/mL[3].

Comparison with Other Fungicides

Isoprothiolane's performance has been evaluated alongside other commonly used fungicides for rice blast control. While direct EC50 comparisons across multiple studies are challenging due to variations in experimental conditions, percentage inhibition data provides valuable insights.

Fungicide	Concentration(s)	Mycelial Growth Inhibition (%)	Reference
Isoprothiolane	500, 750, 1000 ppm	100
Hexaconazole	100%, 75%, 50% of recommended dose	100	[4]
Kitazin	100%, 75%, 50% of recommended dose	100	[4]
Zineb	100%, 75%, 50% of recommended dose	100	[4]
Tricyclazole	500, 750, 1000 ppm	100
Tebuconazole	Dose 1 & 2 (100% & 75%)	100	[4]
Tebuconazole	Dose 3 (50%)	98.3	[4]
Pyraclostrobin	Dose 1 (100%)	100	[4]
Pyraclostrobin	Dose 2 & 3 (75% & 50%)	90.6 & 90.1	[4]
Picoxystrobin	Dose 1, 2, 3	84.8, 80.1, 71.6	[4]
Kresoxim methyl	Dose 1, 2, 3	70.9, 65.0, 52.6	[4]
Azoxystrobin	500, 750, 1000 ppm	55.83, 63.62, 70.52

Experimental Protocols

The following is a detailed methodology for the in vitro assessment of fungicide efficacy against M. oryzae using the mycelial growth inhibition assay, commonly known as the "poisoned food technique".

Protocol: Mycelial Growth Inhibition Assay

1. Fungal Isolate and Culture Preparation:

• Obtain a pure culture of the desired M. oryzae strain.

• Culture the fungus on Potato Dextrose Agar (PDA) plates.

• Incubate the plates at 25-28°C for 7-10 days to allow for sufficient mycelial growth.

2. Fungicide Stock Solution Preparation:

• Prepare a stock solution of the test fungicide (e.g., isoprothiolane) at a high concentration (e.g., 1000 ppm) in a suitable solvent (e.g., sterile distilled water or acetone, depending on the fungicide's solubility).

3. Preparation of Fungicide-Amended Media:

• Autoclave PDA medium and allow it to cool to approximately 50-55°C in a water bath.

• Add the required volume of the fungicide stock solution to the molten PDA to achieve the desired final concentrations (e.g., a serial dilution to obtain concentrations for EC50 determination).

• For the control, add an equivalent volume of the solvent without the fungicide to the PDA.

• Thoroughly mix the amended PDA and pour approximately 20 mL into sterile 90 mm Petri dishes. Allow the agar to solidify.

4. Inoculation:

• From the actively growing margin of the M. oryzae culture, cut 5 mm mycelial discs using a sterile cork borer.

• Place one mycelial disc, with the mycelium facing down, in the center of each fungicide-amended and control PDA plate.

5. Incubation:

• Incubate the inoculated plates at 25-28°C in the dark.

6. Data Collection and Analysis:

• Measure the radial growth of the fungal colony in two perpendicular directions at regular intervals (e.g., every 24 hours) until the mycelium in the control plates reaches the edge of the dish.

• Calculate the percentage of mycelial growth inhibition for each fungicide concentration using the following formula:

  Where:

  • C = Average radial growth in the control plates

  • T = Average radial growth in the fungicide-treated plates

• Determine the EC50 value by performing a probit analysis or by plotting the percentage inhibition against the logarithm of the fungicide concentration.

Mode of Action and Resistance Mechanisms

Isoprothiolane's Mode of Action: Inhibition of Phosphatidylcholine Biosynthesis

Isoprothiolane's primary mode of action is the inhibition of phosphatidylcholine (PC) biosynthesis in the fungal cell. PC is a crucial component of cell membranes. Isoprothiolane is believed to interfere with the methylation steps in the PC biosynthesis pathway.

Caption: Isoprothiolane's mode of action in M. oryzae.

Mechanisms of Resistance to Isoprothiolane

Resistance to isoprothiolane in M. oryzae has been linked to genetic mutations affecting at least two distinct pathways.

1. Moderate Resistance via MoIRR Gene Mutation:

• The MoIRR gene encodes a Zn2Cys6 transcription factor.

• Mutations in the MoIRR gene are associated with moderate to high levels of resistance to isoprothiolane.

• It is hypothesized that the mutated MoIRR protein leads to downstream changes that reduce the fungicide's effectiveness.

2. Low Resistance via MoVelB Gene Involvement:

• The MoVelB gene is part of the velvet complex, which regulates fungal development and secondary metabolism.

• Downregulation or mutation of MoVelB can lead to low levels of isoprothiolane resistance.

• This mechanism appears to be independent of the MoIRR pathway.

Caption: Genetic pathways to isoprothiolane resistance.

Experimental Workflow for Fungicide Efficacy Testing

The following diagram illustrates a typical workflow for evaluating the efficacy of a fungicide against M. oryzae in a laboratory setting.

Caption: In vitro fungicide efficacy testing workflow.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. zwxb.chinacrops.org [zwxb.chinacrops.org]
• 3. The velvet family proteins mediate low resistance to isoprothiolane in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]

A Comparative Analysis of Isoprothiolane and Tricyclazole for the Management of Rice Blast (Magnaporthe oryzae)

A comprehensive guide for researchers, scientists, and drug development professionals on the efficacy, mechanisms of action, and experimental evaluation of two key fungicides used in the control of rice blast disease.

Rice blast, caused by the filamentous ascomycete fungus Magnaporthe oryzae, poses a significant threat to global rice production, necessitating effective disease management strategies. Among the chemical control options, isoprothiolane and tricyclazole have been widely utilized. This guide provides an objective comparison of these two fungicides, supported by experimental data, to inform research and development efforts in crop protection.

Mechanisms of Action: A Tale of Two Pathways

The efficacy of isoprothiolane and tricyclazole stems from their distinct modes of action, targeting different essential biosynthetic pathways in Magnaporthe oryzae.

Tricyclazole , a systemic fungicide, is a well-established melanin biosynthesis inhibitor (MBI).[1] Melanin is crucial for the structural integrity and function of the appressorium, a specialized infection structure that generates turgor pressure to penetrate the plant cuticle.[2] Tricyclazole specifically inhibits the enzymes 1,3,6,8-tetrahydroxynaphthalene reductase and 1,3,8-trihydroxynaphthalene reductase, key components of the dihydroxynaphthalene (DHN)-melanin biosynthesis pathway.[3][4] By blocking these enzymes, tricyclazole prevents the formation of a functional, melanized appressorium, thereby halting the infection process.[1]

Isoprothiolane , another systemic fungicide, is believed to act as a choline biosynthesis inhibitor (CBI).[5] Its primary mode of action is thought to be the interference with the transmethylation process in the biosynthesis of phosphatidylcholine, a major component of fungal cell membranes.[5][6][7] This disruption of membrane synthesis and integrity ultimately hinders fungal growth and development. The precise molecular targets of isoprothiolane within the phosphatidylcholine biosynthesis pathway are still under investigation.[6][8]

Comparative Efficacy: In Vitro and In Vivo Studies

Numerous studies have evaluated the efficacy of isoprothiolane and tricyclazole against Magnaporthe oryzae, both in laboratory settings and field trials.

In Vitro Mycelial Growth Inhibition

The "poisoned food technique" is a standard laboratory method to assess the direct antifungal activity of compounds. In this assay, fungicides are incorporated into a growth medium, and the inhibition of fungal mycelial growth is measured.

Fungicide	Concentration (ppm)	Mycelial Growth Inhibition (%)	Reference
Isoprothiolane 40% EC	500	100	[9]
750	100	[9]
1000	100	[9]
Tricyclazole 75% WP	500	100	[9]
750	100	[9]
1000	100	[9]
Isoprothiolane	Not Specified	Slower activity compared to tricyclazole	[10]
Tricyclazole	Not Specified	Maintained disease severity below 10%	[10]

Note: ppm = parts per million; EC = Emulsifiable Concentrate; WP = Wettable Powder.

Studies have shown that both isoprothiolane and tricyclazole can achieve 100% inhibition of M. oryzae mycelial growth at concentrations of 500 ppm and above.[9]

In Vivo Disease Control

Field trials provide a more realistic assessment of fungicide performance under natural infection pressure. The efficacy is typically measured as the percentage of disease reduction compared to an untreated control.

Fungicide	Application Rate	Leaf Blast Incidence (%)	Neck Blast Incidence (%)	Percent Disease Reduction (Leaf Blast)	Reference
Isoprothiolane 40% EC	2 ml/l	On par with Kasugamycin	-	On par with Kasugamycin	[11]
Tricyclazole 75% WP	0.6 g/l	16.2	11.0 (2008), 17.1 (2009)	74	[11]
Tricyclazole 75% WP	0.6 g/l	9.5	-	Significantly superior to Isoprothiolane	[11]
Isoprothiolane 40% EC	480 g/ha	-	-	69.04 (therapeutic)
Tricyclazole 75% WP	270-450 g/ha	>90 (preventive)	-	>90

Note: Application rates and disease incidence can vary based on environmental conditions and experimental design.

Field studies have consistently demonstrated that tricyclazole provides excellent control of both leaf and neck blast, often outperforming isoprothiolane in terms of disease reduction.[10][11] One study noted that while isoprothiolane was effective, its activity was slower and its spectrum of action was narrower, with disease severity reaching 20.5% by the end of the season, compared to below 10% for tricyclazole.[10]

Experimental Protocols

To ensure the reproducibility and comparability of research findings, detailed experimental protocols are essential.

In Vitro Mycelial Growth Inhibition Assay (Poisoned Food Technique)

This method evaluates the direct impact of fungicides on the vegetative growth of M. oryzae.

Materials:

• Pure culture of Magnaporthe oryzae

• Potato Dextrose Agar (PDA) medium

• Isoprothiolane and Tricyclazole of known concentrations

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5 mm diameter)

• Incubator

Procedure:

• Prepare PDA medium according to the manufacturer's instructions and sterilize by autoclaving.

• Cool the autoclaved PDA to approximately 45-50°C.

• Prepare stock solutions of isoprothiolane and tricyclazole in a suitable sterile solvent.

• Add the required volume of the fungicide stock solution to the molten PDA to achieve the desired final concentrations (e.g., 100, 500, 1000 ppm). For the control, add an equal volume of the sterile solvent.

• Pour the amended and control PDA into sterile Petri dishes and allow them to solidify.

• From the periphery of an actively growing 7-day-old culture of M. oryzae, cut a 5 mm mycelial disc using a sterile cork borer.

• Aseptically place the mycelial disc, mycelial side down, in the center of each PDA plate.

• Seal the plates with parafilm and incubate at 25±2°C for 7-10 days, or until the mycelial growth in the control plate reaches the edge of the plate.

• Measure the radial growth of the fungal colony in two perpendicular directions and calculate the average diameter.

• Calculate the percentage of mycelial growth inhibition using the following formula: % Inhibition = ((C - T) / C) x 100 Where:

  • C = Average diameter of the fungal colony in the control plate

  • T = Average diameter of the fungal colony in the treated plate

In Vivo Detached Leaf Assay

This method provides a rapid assessment of fungicide efficacy in preventing infection on host tissue.

Materials:

• Healthy, susceptible rice seedlings (e.g., 3-4 weeks old)

• Spore suspension of Magnaporthe oryzae (e.g., 1 x 10^5 spores/mL)

• Isoprothiolane and Tricyclazole solutions at desired concentrations

• Sterile water

• Moist chambers (e.g., Petri dishes with moist filter paper)

• Sprayer

Procedure:

• Excise healthy leaves from the rice seedlings.

• For preventive assays, spray the detached leaves with the fungicide solutions until runoff and allow them to air dry. Control leaves are sprayed with sterile water.

• Place the treated and control leaves in moist chambers.

• Inoculate the leaves by spraying with the M. oryzae spore suspension.

• Incubate the moist chambers at 25-28°C with a 12-hour photoperiod for 5-7 days.

• Assess disease severity by counting the number of lesions or by using a disease rating scale.

• Calculate the percentage of disease control based on the reduction in disease severity in the treated leaves compared to the control.

Field Evaluation of Fungicides

This method assesses the performance of fungicides under real-world agricultural conditions.

Materials and Setup:

• A field with a history of rice blast or suitable for artificial inoculation.

• A susceptible rice variety.

• Standard agronomic practices for rice cultivation.

• Randomized block design with multiple replications for each treatment.

• Isoprothiolane and Tricyclazole formulations at recommended field application rates.

• Knapsack sprayer.

• Untreated control plots.

Procedure:

• Establish the rice crop in the experimental plots.

• Apply the fungicide treatments at the appropriate growth stage (e.g., tillering, panicle initiation) as per the recommended schedule. The number of applications may vary depending on the experimental objectives.

• Monitor the plots for the natural onset of rice blast or perform artificial inoculation to ensure uniform disease pressure.

• Assess disease severity on leaves and panicles at regular intervals using a standardized disease rating scale (e.g., 0-9 scale).

• Calculate the Percent Disease Index (PDI) for each treatment.

• At the end of the growing season, harvest the plots and measure the grain yield.

• Analyze the data statistically to determine the significance of the differences between treatments.

Visualizing the Mechanisms and Workflows

To better understand the concepts discussed, the following diagrams illustrate the signaling pathways and experimental workflows.

Caption: Tricyclazole inhibits DHN-melanin biosynthesis in M. oryzae.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Contribution of the Tyrosinase (MoTyr) to Melanin Synthesis, Conidiogenesis, Appressorium Development, and Pathogenicity in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphatidylcholine synthesis in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ier.ml [ier.ml]
• 5. pakbs.org [pakbs.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. In-vitro evaluation of fungicides, plant extracts and bio-control agents against rice blast pathogen magnaporthe oryzae couch [inis.iaea.org]
• 9. Targeting fungal lipid synthesis for antifungal drug development and potentiation of contemporary antifungals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. neliti.com [neliti.com]
• 11. [PDF] IN-VITRO EVALUATION OF FUNGICIDES, PLANT EXTRACTS AND BIO-CONTROLAGENTS AGAINST RICE BLAST PATHOGEN MAGNAPORTHE ORYZAE COUCH. | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Isoprothiolane and Azoxystrobin on Fungal Growth: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the comparative efficacy and mechanisms of action of different fungicides is paramount. This guide provides an objective comparison of two widely used systemic fungicides, isoprothiolane and azoxystrobin, with a focus on their impact on fungal growth, supported by experimental data and detailed methodologies.

Executive Summary

Isoprothiolane and azoxystrobin are both systemic fungicides effective against a range of fungal pathogens, but they operate through distinct mechanisms of action, resulting in differential efficacy against various fungal species. Azoxystrobin, a strobilurin fungicide, acts by inhibiting mitochondrial respiration, leading to a rapid cessation of energy production in fungal cells. Isoprothiolane, a dithiolane compound, disrupts phospholipid biosynthesis, thereby affecting cell membrane integrity and signaling. This guide presents a detailed comparison of their performance based on available experimental data, outlines the protocols for key experiments, and visualizes their respective modes of action and experimental workflows.

Data Presentation: Quantitative Comparison of Fungicidal Efficacy

The following tables summarize the available quantitative data on the efficacy of isoprothiolane and azoxystrobin against various fungal pathogens, primarily focusing on the half-maximal effective concentration (EC50) values for mycelial growth inhibition. It is important to note that direct comparisons are most accurate when conducted within the same study under identical conditions.

Fungicide	Fungal Species	EC50 (µg/mL) for Mycelial Growth	Reference
Isoprothiolane	Magnaporthe oryzae (Low Resistance Mutant)	6.5 - <13.0	[1]
Rhizoctonia solani	Showed radial growth at 500 ppm	[2]
Azoxystrobin	Magnaporthe oryzae	0.02 - 2.02	[3]
Ustilaginoidea virens	0.001 - 0.864 (mean 0.203)	[4][5]
Rhizoctonia solani	88.52% inhibition at 0.15% concentration	[6]

Table 1: Comparative EC50 values of Isoprothiolane and Azoxystrobin against various fungal pathogens.

Fungicide	Fungal Species	Inhibition of Mycelial Growth	Concentration	Reference
Isoprothiolane	Magnaporthe oryzae	100%	500, 750, 1000 ppm
Azoxystrobin	Magnaporthe oryzae	55.83% - 70.52%	500, 750, 1000 ppm
Isoprothiolane	Rhizoctonia solani	Less effective, showed mycelial growth	500 ppm	[2]
Azoxystrobin	Rhizoctonia solani	Effective control	Not specified	[7]

Table 2: Direct comparison of mycelial growth inhibition by Isoprothiolane and Azoxystrobin.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for two key experiments used to evaluate the efficacy of fungicides.

Protocol 1: Determination of EC50 for Mycelial Growth Inhibition (Amended Agar Medium Method)

This method, also known as the poison plate assay, is a standard in vitro technique to quantify the effect of a fungicide on the mycelial growth of a fungus.

Materials:

• Pure culture of the target fungal pathogen.

• Potato Dextrose Agar (PDA) or other suitable growth medium.

• Isoprothiolane and Azoxystrobin of known purity.

• Sterile Petri dishes (90 mm).

• Sterile cork borer (5-7 mm diameter).

• Sterile distilled water.

• Solvent for fungicides (e.g., acetone or DMSO), if necessary.

Procedure:

• Preparation of Fungicide Stock Solutions: Prepare stock solutions of isoprothiolane and azoxystrobin in a suitable solvent at a high concentration.

• Preparation of Amended Media: Autoclave the PDA medium and cool it to 45-50°C. Add appropriate volumes of the fungicide stock solutions to the molten PDA to achieve a series of desired final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). A control plate with only the solvent (if used) and a no-treatment control should also be prepared.

• Pouring Plates: Pour the amended and control media into sterile Petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, take mycelial plugs from the margin of an actively growing fungal culture and place one plug in the center of each agar plate.

• Incubation: Incubate the plates at the optimal temperature for the growth of the target fungus in the dark.

• Data Collection: Measure the colony diameter in two perpendicular directions at regular intervals until the fungal growth in the control plate reaches the edge of the dish.

• Calculation of EC50: Calculate the percentage of mycelial growth inhibition for each concentration relative to the control. The EC50 value is then determined by probit analysis or by plotting the percentage of inhibition against the log of the fungicide concentration.

Protocol 2: Spore Germination Assay

This assay assesses the impact of fungicides on the crucial early stage of fungal development.

Materials:

• Fungal spores of the target species.

• Germination medium (e.g., 2% water agar or a nutrient-rich broth).

• Isoprothiolane and Azoxystrobin stock solutions.

• Glass slides or multi-well plates.

• Humid chamber.

• Microscope.

Procedure:

• Spore Suspension Preparation: Harvest spores from a mature fungal culture and prepare a spore suspension in sterile distilled water. Adjust the concentration to a desired level (e.g., 1 x 10^5 spores/mL).

• Treatment Application: On a glass slide, place a drop of the spore suspension mixed with the desired concentration of the fungicide. For multi-well plates, add the spore suspension and fungicide to each well. Include a control with no fungicide.

• Incubation: Place the slides in a humid chamber or incubate the multi-well plates at the optimal temperature for spore germination for a specific period (e.g., 6-24 hours).

• Observation: After incubation, observe the spores under a microscope. A spore is considered germinated if the germ tube length is at least half the diameter of the spore.

• Data Analysis: Count the number of germinated and non-germinated spores in a random sample of at least 100 spores for each treatment and replicate. Calculate the percentage of spore germination inhibition compared to the control.

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate the known signaling pathways affected by isoprothiolane and azoxystrobin.

Caption: Signaling pathway of Isoprothiolane's antifungal action.

References

• 1. biochemjournal.com [biochemjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 4. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 5. gkvsociety.com [gkvsociety.com]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. researchgate.net [researchgate.net]

Isoprothiolane in Rice Cultivars: A Comparative Performance Evaluation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of isoprothiolane, a systemic fungicide, in controlling key diseases in various rice cultivars. The information presented is based on available experimental data, offering a comparative analysis against other common fungicides and detailing its mode of action.

Executive Summary

Isoprothiolane demonstrates significant efficacy in controlling major rice diseases, particularly rice blast caused by Pyricularia oryzae. It exhibits both protective and curative properties.[1] While it is a potent fungicide, its performance can be influenced by the rice cultivar and the specific pathogen population. This guide synthesizes data on its effectiveness compared to other fungicides, outlines common experimental protocols for evaluation, and illustrates its mechanism of action.

Comparative Performance Data

Isoprothiolane has been evaluated extensively for its efficacy against rice blast and other fungal diseases. The following tables summarize its performance in comparison to alternative fungicides based on in-vitro and field trial data.

Table 1: In-Vitro Mycelial Growth Inhibition of Pyricularia oryzae

Fungicide	Concentration	Mycelial Growth Inhibition (%)	Reference
Isoprothiolane	Recommended Dose (100%, 75%, 50%)	100%	[2]
Hexaconazole	Recommended Dose (100%, 75%, 50%)	100%	[2]
Kitazin	Recommended Dose (100%, 75%, 50%)	100%	[2]
Zineb	Recommended Dose (100%, 75%, 50%)	100%	[2]
Pyraclostrobin	100% of Recommended Dose	100%	[2]
Tebuconazole	100% and 75% of Recommended Dose	100%	[2]
Picoxystrobin	Recommended Dose	71.6% - 84.8%	[2]
Kresoxim Methyl	Recommended Dose	52.6% - 70.9%	[2]

Table 2: Field Efficacy of Isoprothiolane and Alternatives against Rice Blast

Fungicide/Treatment	Application Rate	Leaf Blast Severity (%)	Neck Blast Incidence (%)	Grain Yield ( kg/ha )	Reference
Isoprothiolane 40% EC	1.5 ml/L	21.78	-	6730	[3]
Thifluzamide 24% SC	0.8 g/L	24.26	-	6518	[3]
Fenoxanil 5% + Isoprothiolane 30%	2.0 ml/L	8.8	4.7	2660	[4]
Tricyclazole 75 WP	0.06%	11.9	6.2	2480	[4]
Isoprothiolane 40% EC	0.15%	64.49 (control)	24.36 (control)	2657	[2]
Metominostrobin 20 SC	0.20%	77.80 (control)	45.68 (control)	2884	[2]
Propiconazole 25 EC	0.10%	76.38 (control)	42.31 (control)	2847	[2]
Untreated Control	-	44.59	-	4389	[3]

Note: Direct comparison of yield across different studies may not be appropriate due to variations in experimental conditions and cultivars.

Performance Across Different Rice Cultivars

While comprehensive comparative data on the performance of isoprothiolane across a wide range of rice cultivars is limited, existing studies suggest that cultivar susceptibility to the target disease is a major factor influencing efficacy.

• Susceptible Cultivars: Most field evaluations of fungicides utilize susceptible cultivars to ensure high disease pressure for robust testing. For instance, studies have used the susceptible indica rice cultivar 'CO 39' to demonstrate the efficacy of isoprothiolane in combination with fenoxanil.[4] Similarly, the susceptible variety 'Nellore Mashuri NLR 34242' was used to evaluate isoprothiolane against rice blast.[3]

• Resistant Cultivars: In a study assessing the effect of fungicides on a resistant variety ('Shalimar Rice-1') and a susceptible variety ('Jehlum'), the focus was primarily on the performance of tricyclazole.[2] This highlights a gap in the literature regarding the specific performance of isoprothiolane on rice cultivars with varying levels of genetic resistance.

• Indica vs. Japonica: There is a lack of specific studies directly comparing the performance of isoprothiolane on indica versus japonica rice cultivars. These subspecies can have different morphological and physiological traits that might influence fungicide uptake, translocation, and ultimately, efficacy.[5][6]

It has been observed that in areas with prolonged use of isoprothiolane, such as on the 'Ciherang' variety in Indonesia, there are concerns about the development of resistance in P. oryzae.[7]

Experimental Protocols

Standardized protocols are crucial for the accurate evaluation of fungicide performance. The following outlines a typical experimental workflow for field trials.

Key Experimental Parameters

• Experimental Design: A Randomized Complete Block Design (RCBD) is commonly employed to minimize the effects of field variability.[8]

• Treatments: Include the test fungicide (isoprothiolane) at various concentrations, a positive control (a standard effective fungicide), and a negative control (untreated).

• Replications: A minimum of three to four replications are used for statistical validity.

• Plot Size: Plot dimensions can vary, for example, 5x2 m² plots.

• Application: Fungicides are typically applied as a foliar spray using a knapsack sprayer, ensuring uniform coverage. The timing of application is critical and often corresponds to specific growth stages like booting and panicle initiation.

• Data Collection:

  • Disease Severity and Incidence: Assessed at regular intervals using a standardized scale (e.g., 0-9 scale for rice blast).

  • Yield and Yield Components: Data on grain yield, number of panicles, filled grains per panicle, and 1000-grain weight are recorded at harvest.

• Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA) to determine the statistical significance of differences between treatments. Mean separation tests like Duncan's Multiple Range Test (DMRT) are used to compare treatment means.[2]

Fig 1. A typical experimental workflow for fungicide efficacy trials in rice.

Mechanism of Action and Signaling Pathways

Isoprothiolane's primary mode of action is the inhibition of phospholipid biosynthesis in the fungal pathogen. It specifically interferes with the methylation of phosphatidylethanolamine (PE) to phosphatidylcholine (PC), a crucial component of fungal cell membranes. This disruption of membrane integrity and function ultimately leads to the inhibition of fungal growth and development. Isoprothiolane is classified by the Fungicide Resistance Action Committee (FRAC) in Group F2.

The simplified diagram below illustrates the proposed target of isoprothiolane in the phosphatidylcholine biosynthesis pathway of P. oryzae.

Fig 2. Simplified diagram of Isoprothiolane's mode of action.

Conclusion

Isoprothiolane remains an effective fungicide for the management of rice blast and other fungal diseases. Its performance is comparable, and in some cases superior, to other commercially available fungicides. However, the development of resistance in pathogen populations is a concern, underscoring the need for integrated disease management strategies, including the rotation of fungicides with different modes of action.

Further research is warranted to evaluate the performance of isoprothiolane across a broader range of rice cultivars, particularly those with varying levels of genetic resistance. Such studies would provide valuable data for developing cultivar-specific disease management recommendations and optimizing the use of this important fungicide in sustainable rice production.

References

• 1. mafes.msstate.edu [mafes.msstate.edu]
• 2. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 3. rjpbcs.com [rjpbcs.com]
• 4. researchgate.net [researchgate.net]
• 5. IR64: a high-quality and high-yielding mega variety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differences in Eating Quality Attributes between Japonica Rice from the Northeast Region and Semiglutinous Japonica Rice from the Yangtze River Delta of China - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journaljabb.com [journaljabb.com]
• 8. grdb.gy [grdb.gy]

A Comparative Guide to Isoprothiolane Antibody Cross-Reactivity in Immunoassay Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of immunoassay-based detection of the fungicide isoprothiolane, with a focus on antibody cross-reactivity. It is designed to assist researchers, scientists, and drug development professionals in selecting and developing robust and specific analytical methods. This document outlines the performance of isoprothiolane-specific antibodies, compares them with alternative analytical techniques, and provides detailed experimental protocols.

Executive Summary

Immunoassays offer a rapid and sensitive method for the detection of isoprothiolane, a systemic fungicide used to control rice blast. The specificity of these assays is paramount and is primarily determined by the cross-reactivity of the antibodies employed. Recent research has led to the development of a monoclonal antibody with high specificity and negligible cross-reactivity with structural analogues.[1] This guide delves into the available data on isoprothiolane antibody performance and provides a comparative analysis with traditional chromatographic methods such as Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Performance of Isoprothiolane Detection Methods

Quantitative data on the performance of various isoprothiolane detection methods are summarized below. While specific cross-reactivity percentage data for isoprothiolane antibodies against a comprehensive panel of analogues is not extensively detailed in publicly available literature, existing studies emphasize the high specificity of developed monoclonal antibodies.

Table 1: Performance Characteristics of Isoprothiolane Immunoassays

Parameter	Monoclonal Antibody-Based LFIA[1]	Avian Antibody-Based Immunoassay
Antibody Type	Monoclonal (mAb)	Polyclonal (IgY)
Assay Format	Gold Nanoparticle-Based Lateral Flow Immunoassay (LFIA)	Competitive Immunoassay
Half Maximum Inhibitory Concentration (IC50)	0.81 ng/mL	Not Reported
Limit of Detection (LOD)	81 µg/kg (brown rice), 66 µg/kg (polished rice)	2 ng/mL
Cross-Reactivity	Negligible with analogues[1]	Reported as specific to isoprothiolane
Sample Matrix	Brown and Polished Rice	Rice, Soil, and Water
Recovery Rate	91.05% - 104.13%[1]	35.2% - 111.20%

Table 2: Comparison with Alternative Analytical Methods

Method	Principle	Limit of Detection (LOD)	Throughput	Cost	Specificity
Immunoassay (LFIA)	Antigen-antibody binding	µg/kg to ng/mL range	High	Low	High (dependent on antibody)
GC-MS/MS	Gas chromatography separation, mass spectrometry detection	ng/g range	Moderate	High	Very High
LC-MS/MS	Liquid chromatography separation, mass spectrometry detection	Low µg/kg range	Moderate	High	Very High

Experimental Protocols

Detailed methodologies for key experimental procedures are provided below.

Isoprothiolane Immunoassay Protocol (Lateral Flow Immunoassay Example)

This protocol is based on the development of a gold nanoparticle-based lateral flow immunoassay (LFIA) using a specific monoclonal antibody.[1]

a. Materials and Reagents:

• Anti-isoprothiolane monoclonal antibody

• Isoprothiolane standard

• Gold nanoparticles (GNPs)

• Sample pads, conjugate pads, nitrocellulose (NC) membranes, absorbent pads

• Test line (T-line) antigen (Isoprothiolane-BSA conjugate)

• Control line (C-line) antibody (Goat anti-mouse IgG)

• Sample extraction buffer

b. Experimental Workflow:

Caption: Workflow for isoprothiolane detection using LFIA.

c. Interpretation of Results:

• Negative: Both the test line and control line appear.

• Positive: The control line appears, but the test line is absent or has a significantly reduced intensity.

• Invalid: The control line does not appear.

GC-MS/MS Protocol for Isoprothiolane Detection

This is a general protocol for the analysis of isoprothiolane in vegetable samples.

a. Sample Preparation (QuEChERS Method):

• Homogenize 10 g of the sample.

• Add 10 mL of acetonitrile and shake vigorously.

• Add QuEChERS extraction salts (e.g., MgSO4, NaCl).

• Shake and centrifuge.

• Take an aliquot of the supernatant (acetonitrile layer).

• Perform dispersive solid-phase extraction (d-SPE) cleanup using PSA (primary secondary amine) sorbent.

• Centrifuge and transfer the supernatant for analysis.

b. GC-MS/MS Conditions:

• Gas Chromatograph: Agilent or equivalent GC system.

• Column: HP-5ms or similar capillary column.

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

LC-MS/MS Protocol for Isoprothiolane Detection

This is a general protocol for the analysis of isoprothiolane in food matrices.

a. Sample Preparation:

• Extract a homogenized sample with a suitable solvent (e.g., acetonitrile).

• Perform a cleanup step, which may involve solid-phase extraction (SPE) or liquid-liquid extraction.

• Evaporate the solvent and reconstitute the residue in a mobile phase-compatible solvent.

b. LC-MS/MS Conditions:

• Liquid Chromatograph: Shimadzu, Waters, or equivalent LC system.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of water (with formic acid) and acetonitrile or methanol.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Mandatory Visualization: Signaling Pathways and Logical Relationships

Competitive Immunoassay Principle

The majority of immunoassays for small molecules like isoprothiolane are based on a competitive format. The underlying principle is the competition between the free analyte (isoprothiolane) in the sample and a labeled analyte (conjugate) for a limited number of antibody binding sites.

Caption: Principle of a competitive immunoassay for isoprothiolane.

Hapten-Carrier Conjugation and Antibody Production

To generate antibodies against a small molecule like isoprothiolane (a hapten), it must first be conjugated to a larger carrier protein to become immunogenic.

Caption: Process of generating anti-isoprothiolane antibodies.

Conclusion

The development of highly specific monoclonal antibodies has significantly advanced the potential for rapid, sensitive, and cost-effective immunoassay-based detection of isoprothiolane. While quantitative cross-reactivity data remains a key area for further public documentation, the available evidence points to negligible interference from structurally similar compounds when using monoclonal antibodies.[1] For confirmatory analysis and in regulatory settings, chromatographic methods such as GC-MS/MS and LC-MS/MS remain the gold standard due to their exceptional specificity and accuracy. The choice of analytical method should, therefore, be guided by the specific requirements of the application, considering factors such as required sensitivity, sample throughput, cost, and the need for quantitative versus qualitative results. The protocols and comparative data presented in this guide provide a solid foundation for making informed decisions in the analysis of isoprothiolane.

References

• 1. Development of a GNP-based lateral flow immunoassay for the detection of isoprothiolane in rice samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoprothiolane: A Comparative Analysis of In Vitro and In-Field Efficacy in Rice Blast Management

Isoprothiolane is a systemic fungicide recognized for its protective and curative action against rice blast, a devastating disease caused by the fungus Magnaporthe oryzae.[1][2] This guide provides a comprehensive comparison of the in vitro and in-field performance of isoprothiolane against M. oryzae, alongside alternative fungicides. The information presented is intended for researchers, scientists, and professionals in drug development, offering quantitative data, detailed experimental protocols, and visual representations of key biological and experimental processes.

Comparative Efficacy Data

The efficacy of isoprothiolane has been evaluated in numerous studies, both in laboratory settings (in vitro) and under real-world agricultural conditions (in-field).

In Vitro Efficacy:

In laboratory assays, isoprothiolane has demonstrated significant inhibition of M. oryzae mycelial growth. At concentrations of 500, 750, and 1000 ppm, isoprothiolane 5% EC achieved 100% inhibition of mycelial growth[3]. Another study also reported complete inhibition of the fungus at all tested concentrations (500, 750, and 1000 ppm). In a separate investigation, isoprothiolane was among the fungicides that exhibited 100% inhibition of P. oryzae growth across all tested doses (100%, 75%, and 50% of the recommended dose).[4][5][6]

The half-maximal effective concentration (EC50) of isoprothiolane, which represents the concentration required to inhibit 50% of fungal growth, has been reported to range from 1.68 to 28.83 μg/mL for different isolates of M. oryzae[7]. In a study on induced resistance, parental isolates had EC50 values for isoprothiolane of 4.54 to 4.72 µg/ml, while resistant mutants showed significantly higher EC50 values ranging from 30.07 to 41.26 µg/ml.[8]

Table 1: In Vitro Mycelial Growth Inhibition of Magnaporthe oryzae

Fungicide	Concentration (ppm)	Mean Mycelial Growth Inhibition (%)	Reference
Isoprothiolane 5% EC	500	100	[3]
750	100	[3]
1000	100	[3]
Tricyclazole 75% WP	500	100	[3]
750	100	[3]
1000	100	[3]
Hexaconazole	100%, 75%, 50% of recommended dose	100	[4][5][6]
Kitazin	100%, 75%, 50% of recommended dose	100	[4][5][6]
Zineb	100%, 75%, 50% of recommended dose	100	[4][5][6]
Pyraclostrobin	100% of recommended dose	100	[4][5][6]
75% of recommended dose	90.6	[4]
50% of recommended dose	90.1	[4]
Tebuconazole	100% of recommended dose	100	[4]
75% of recommended dose	100	[4]
50% of recommended dose	98.3	[4]

In-Field Efficacy:

Field trials have substantiated the effectiveness of isoprothiolane in controlling rice blast. In a field experiment, isoprothiolane 40% EC applied at 1.5 ml/L resulted in the minimum disease severity of leaf blast (21.78%) compared to the control (44.59%)[9]. This treatment also led to the maximum grain yield of 6730 kg/ha , a significant increase from the 4389 kg/ha in untreated plots.[9] Another field study demonstrated that a dosage of 1500g per hectare of isoprothiolane achieved a control effect of 66.84% against rice leaf blast.[10]

Table 2: Field Performance of Isoprothiolane and Alternatives Against Rice Blast

Treatment	Application Rate	Leaf Blast Severity (%)	Grain Yield ( kg/ha )	Reference
Isoprothiolane 40% EC	1.5 ml/L	21.78	6730	[9]
Thifluzamide 24% SC	0.8 g/L	24.26	6518	[9]
Untreated Control	-	44.59	4389	[9]
Isoprothiolane	1500 g/ha	-	-	[10]
Untreated Control	-	-	-	[10]

Experimental Protocols

In Vitro Mycelial Growth Inhibition Assay (Poisoned Food Technique)

This method is widely used to evaluate the efficacy of fungicides against fungal pathogens in a controlled laboratory environment.[11][12][13][14]

• Media Preparation: Potato Dextrose Agar (PDA) is prepared and sterilized in an autoclave.

• Fungicide Stock Solution: A stock solution of the test fungicide is prepared by dissolving a known amount of the fungicide in sterile distilled water.[15]

• Poisoned Media Preparation: The sterilized PDA medium is cooled to approximately 45°C. The fungicide stock solution is then added to the molten PDA to achieve the desired final concentrations (e.g., 500, 750, 1000 ppm).[13] The amended medium is thoroughly mixed and poured into sterile Petri plates.

• Inoculation: A small mycelial disc (e.g., 5 mm in diameter) is taken from the margin of an actively growing, pure culture of M. oryzae using a sterile cork borer.[13] This disc is aseptically placed at the center of each fungicide-amended PDA plate.

• Control: A control plate containing PDA without any fungicide is also inoculated in the same manner.[13]

• Incubation: The inoculated plates are incubated at a suitable temperature (e.g., 28 ± 2°C) for a specified period (e.g., 7-9 days).[11][13]

• Data Collection: The radial growth of the fungal mycelium is measured in millimeters.

• Calculation of Inhibition: The percentage of mycelial growth inhibition is calculated using the following formula:[14]

  Percent Inhibition = ((C - T) / C) x 100

  Where:

  • C = Average radial growth in the control plate

  • T = Average radial growth in the treated plate

Field Efficacy Trial for Rice Blast Control

Field trials are essential to evaluate the performance of fungicides under natural environmental conditions and disease pressure.[16][17][18]

• Experimental Design: The experiment is laid out in a Randomized Complete Block Design (RCBD) with multiple replications (e.g., three) for each treatment.[17][18]

• Plot Preparation: The experimental field is divided into plots of a specific size (e.g., 2m x 1m).[14] Standard agronomic practices for rice cultivation, including fertilization and irrigation, are followed.[3][18]

• Variety Selection: A rice variety susceptible to blast is used to ensure adequate disease development for a robust evaluation.[17]

• Treatments: The treatments consist of different fungicides at their recommended application rates, along with an untreated control.

• Fungicide Application: Fungicides are typically applied as foliar sprays.[3] The timing and number of applications are critical and should be based on the disease cycle and crop growth stage. For instance, sprays may be initiated at the late tillering stage and repeated after a specific interval (e.g., 7 days).[14]

• Data Collection:

  • Disease Assessment: Disease incidence and severity are recorded at regular intervals. Disease severity can be assessed using a standard scale (e.g., 0-9 scale).[13] The Area Under the Disease Progress Curve (AUDPC) can be calculated to measure disease intensity over time.[16]

  • Yield Parameters: At the end of the trial, yield and yield-attributing parameters such as grain yield and straw yield are recorded.[9]

• Data Analysis: The collected data is subjected to statistical analysis (e.g., Analysis of Variance - ANOVA) to determine the significance of differences between treatments.

Mandatory Visualizations

Mode of Action: Signaling Pathway

Isoprothiolane's mode of action is believed to involve the interference with transmethylation in the biosynthesis of phosphatidylcholine, a major component of cell membranes in fungi.[8][19] This disruption of lipid metabolism ultimately hinders fungal growth and development.

Isoprothiolane's inhibition of phosphatidylcholine synthesis.

Experimental Workflow

The following diagram illustrates a typical workflow for comparing the in vitro and in-field efficacy of a fungicide.

Workflow for comparing fungicide efficacy in vitro and in-field.

References

• 1. fao.org [fao.org]
• 2. Isoprothiolane (Ref: SS 11946) [sitem.herts.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. journaljabb.com [journaljabb.com]
• 7. zwxb.chinacrops.org [zwxb.chinacrops.org]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. researchgate.net [researchgate.net]
• 10. Test Results of Rice Leaf Blast Control With Isoprothiolane [hndk.hainanu.edu.cn]
• 11. Frontiers | Biologicals and New Generation Fungicides in the Management of Blast Disease in Rice [frontiersin.org]
• 12. imskolkata.org [imskolkata.org]
• 13. bps.net.bd [bps.net.bd]
• 14. jagroforenviron.com [jagroforenviron.com]
• 15. agromaroc.com [agromaroc.com]
• 16. researchgate.net [researchgate.net]
• 17. cabidigitallibrary.org [cabidigitallibrary.org]
• 18. agetds.com [agetds.com]
• 19. researchgate.net [researchgate.net]

Isoprothiolane: A Comparative Analysis of its Efficacy as a Systemic Fungicide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the systemic fungicide isoprothiolane with other commonly used alternatives for the control of fungal pathogens, primarily focusing on rice blast caused by Pyricularia oryzae. The information presented is collated from various experimental studies to aid in research and development decisions.

Executive Summary

Isoprothiolane is a systemic fungicide with both protective and curative action, primarily used for the control of rice blast.[1] It is absorbed by the leaves and roots and translocated throughout the plant.[1] Its mode of action involves the inhibition of phospholipid biosynthesis. In comparative studies, isoprothiolane has demonstrated significant efficacy, often comparable to or exceeding that of other systemic fungicides. This guide details the performance of isoprothiolane against other fungicides, provides insights into their mechanisms of action through signaling pathway diagrams, and outlines the experimental protocols used to generate the presented data.

Comparative Efficacy: In Vitro and Field Studies

The efficacy of isoprothiolane has been evaluated in numerous studies against a range of systemic fungicides. The following tables summarize the quantitative data from these experiments, showcasing the percentage of mycelial growth inhibition in laboratory settings and disease reduction in field trials.

In Vitro Mycelial Growth Inhibition of Pyricularia oryzae

Table 1: Percentage Inhibition of Pyricularia oryzae Mycelial Growth by Various Systemic Fungicides

Fungicide	Concentration (ppm)	Mycelial Growth Inhibition (%)	Reference
Isoprothiolane	500, 750, 1000	100
Recommended Dose (RD), RD/2, 2RD	100	[2]
10,000	84	[3]
Tricyclazole	50, 100, 150	63.66	[4]
500, 750, 1000	100
Recommended Dose (RD), RD/2, 2RD	100	[2]
100	84.31	[5]
Hexaconazole	Recommended Dose, 75% RD, 50% RD	100	[6][7]
10,000	100	[3]
Azoxystrobin	50, 100, 150	99.4	[4]
500, 750, 1000	55.83, 63.62, 70.52
Recommended Dose (RD)	71.11	[2]
Tebuconazole	50, 100, 150	99.4	[4]
500, 750, 1000	100
Recommended Dose (RD), RD/2, 2RD	100	[2]
Propiconazole	500, 750, 1000	100

Note: RD refers to the recommended dose as specified in the respective studies. The specific ppm values for RD can vary.

Field Efficacy: Control of Rice Blast

Table 2: Percentage Reduction of Rice Blast Disease Severity in Field Trials

Fungicide	Application Rate	Leaf Blast Reduction (%)	Neck Blast Reduction (%)	Reference
Isoprothiolane 40% EC	1.5 ml/L	78.22	-	[8]
2 ml/l	-	-	[9]
Tricyclazole 75% WP	0.6 g/l	Significantly better than Isoprothiolane	-	[9]
-	11.87 (disease severity)	-	[10]
Azoxystrobin	-	17.29 (disease severity)	-	[10]
Hexaconazole 5% EC + Tricyclazole 300g/l SC	-	>60	>60	[11]
Pyraclostrobin 25% EC	90-150 g/ha	>90 (therapeutic effect)	-	[12]

Note: Direct comparative percentages are not always available, with some studies reporting disease severity scores. Lower severity scores indicate higher efficacy.

Experimental Protocols

The data presented in this guide are derived from established scientific methodologies. The following are detailed protocols for the key experiments cited.

In Vitro Fungicide Efficacy Assessment: Poisoned Food Technique

This method is widely used to evaluate the effect of fungicides on the mycelial growth of fungi.

• Media Preparation: A standard fungal growth medium, such as Potato Dextrose Agar (PDA), is prepared and sterilized.

• Fungicide Incorporation: The test fungicide is added to the molten PDA at desired concentrations (e.g., 50, 100, 150 ppm). The fungicide-amended medium is then poured into sterile Petri plates. A control set of plates without any fungicide is also prepared.

• Inoculation: A small disc of mycelium from a pure, actively growing culture of the target fungus (e.g., Pyricularia oryzae) is placed at the center of each Petri plate.

• Incubation: The inoculated plates are incubated at an optimal temperature for fungal growth (e.g., 25-28°C) for a specified period.

• Data Collection: The radial growth of the fungal colony is measured in both the treated and control plates.

• Calculation of Inhibition: The percentage of mycelial growth inhibition is calculated using the formula: % Inhibition = [(C - T) / C] x 100 Where:

  • C = Average diameter of the fungal colony in the control plate.

  • T = Average diameter of the fungal colony in the treated plate.

Field Trial for Rice Blast Control

Field experiments are crucial for evaluating the efficacy of fungicides under real-world conditions.

• Experimental Design: A randomized complete block design (RCBD) is typically employed with multiple replications for each treatment.

• Plot Establishment: The experimental field is divided into plots of a specific size. A susceptible rice variety is planted.

• Treatments: The treatments consist of different fungicides applied at their recommended dosages. An untreated control plot is included for comparison.

• Fungicide Application: Fungicides are applied as foliar sprays at specific growth stages of the rice plant, often at the tillering stage and at 5% panicle emergence.[13]

• Disease Assessment: The severity of leaf and neck blast is recorded at regular intervals after fungicide application. Disease severity can be assessed using a standardized scale (e.g., 0-9 scale).

• Data Analysis: The collected data on disease severity are statistically analyzed to determine the significance of the differences between treatments. The percentage of disease reduction is calculated relative to the untreated control.

• Yield Data: At the end of the trial, grain yield from each plot is harvested, dried, and weighed to assess the impact of the fungicide treatments on crop productivity.

Signaling Pathways and Mechanisms of Action

Understanding the biochemical pathways targeted by different fungicides is essential for effective disease management and for developing strategies to mitigate fungicide resistance.

Isoprothiolane: Inhibition of Phospholipid Biosynthesis

Isoprothiolane's primary mode of action is the inhibition of phospholipid biosynthesis in fungi. This disruption of cell membrane formation is crucial for its fungicidal activity.

References

• 1. nichino.co.jp [nichino.co.jp]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. chemijournal.com [chemijournal.com]
• 5. imskolkata.org [imskolkata.org]
• 6. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 7. journaljabb.com [journaljabb.com]
• 8. researchgate.net [researchgate.net]
• 9. rjpbcs.com [rjpbcs.com]
• 10. ijpab.com [ijpab.com]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. ageconsearch.umn.edu [ageconsearch.umn.edu]
• 13. Tricyclazole 75% WP | Ebdc Mixtures & Formulations [indofil.com]

Evaluating the cost-effectiveness of isoprothiolane for rice disease management

For Researchers, Scientists, and Drug Development Professionals

Isoprothiolane, a systemic fungicide, has been a noteworthy tool in the management of significant rice diseases, primarily rice blast (Magnaporthe oryzae) and sheath blight (Rhizoctonia solani). This guide provides an objective comparison of isoprothiolane's performance and cost-effectiveness against other commonly used fungicides, supported by experimental data. The following sections delve into the economic analysis, comparative efficacy, and underlying biochemical pathways associated with isoprothiolane and its alternatives.

Economic Analysis: A Comparative Overview

The cost-effectiveness of a fungicide treatment is a critical factor for sustainable agriculture. It is determined not only by the price of the chemical but also by its efficacy in preventing yield loss and the associated application costs. This analysis compares the estimated costs and benefits of using isoprothiolane against other prevalent fungicides for managing rice blast and sheath blight.

Table 1: Estimated Cost-Effectiveness of Isoprothiolane and Alternatives for Rice Disease Management

Fungicide (Active Ingredient)	Formulation	Recommended Dose (per hectare)	Estimated Chemical Cost (per hectare)¹	Estimated Application Cost (per hectare)²	Total Estimated Cost (per hectare)
Isoprothiolane	40% EC	750 ml	₹964	₹470	₹1,434
Hexaconazole	5% EC	1000 ml	₹520	₹470	₹990
Difenoconazole	25% EC	500 ml	₹730	₹470	₹1,200
Tebuconazole	25.9% EC	750 ml	₹600	₹470	₹1,070

¹ Estimated chemical costs are based on publicly available online prices in India and may vary based on brand, location, and supplier. ² Estimated application cost is an average based on manual spraying labor costs in India. This cost can vary significantly depending on the method of application (e.g., manual vs. tractor-mounted sprayer) and regional labor wages.[1][2]

Comparative Efficacy Against Rice Diseases

The effectiveness of a fungicide is paramount to its value. The following tables summarize data from various studies comparing the efficacy of isoprothiolane with other fungicides in controlling rice blast and sheath blight, and the subsequent impact on rice yield.

Table 2: Comparative Efficacy Against Rice Blast (Magnaporthe oryzae)

Fungicide (Active Ingredient)	Disease Reduction (%)	Yield Increase over Control (%)	Reference
Isoprothiolane 40% EC	100 (in vitro)	-	[3][4]
Hexaconazole 5% EC	100 (in vitro)	-	[3][4]
Tebuconazole 25.9% EC	98.3 - 100 (in vitro)	-	[3]
Isoprothiolane 40% EC	69.04 (therapeutic)	-	[5]
Tricyclazole 75% WP (Standard Check)	-	-	[5]

Table 3: Comparative Efficacy Against Rice Sheath Blight (Rhizoctonia solani)

Fungicide (Active Ingredient)	Disease Severity Reduction (%)	Grain Yield ( kg/ha )	Reference
Isoprothiolane 40% EC	28.71	5514	[6]
Difenoconazole 25% EC	24.33	5779	[6]
Tebuconazole 25.9% EC	28.66	-	[6]
Control (Untreated)	-	4141	[6]

Experimental Protocols

To ensure the validity and reproducibility of the cited data, it is essential to understand the methodologies employed in the experiments. Below are detailed protocols for in vitro and field evaluations of fungicide efficacy.

In Vitro Fungicide Efficacy Evaluation (Poisoned Food Technique)

This method is used to assess the direct inhibitory effect of a fungicide on the mycelial growth of a pathogen.[3]

• Preparation of Fungal Culture: The target pathogen (e.g., Magnaporthe oryzae or Rhizoctonia solani) is isolated from infected rice samples and cultured on a suitable medium like Potato Dextrose Agar (PDA). The culture is incubated at 26 ± 2°C until sufficient mycelial growth is achieved.

• Fungicide Stock Solution: A stock solution of the test fungicide is prepared by dissolving a known weight of the commercial formulation in sterile distilled water to achieve a high concentration (e.g., 100,000 ppm).

• Poisoned Media Preparation: The fungicide stock solution is serially diluted and added to molten PDA to obtain the desired final concentrations (e.g., 100%, 75%, and 50% of the recommended dose). The poisoned PDA is then poured into sterile Petri plates.

• Inoculation: A mycelial disc (e.g., 7 mm diameter) is taken from the margin of an actively growing fungal culture and placed at the center of each Petri plate containing the poisoned medium. A control plate with PDA without any fungicide is also inoculated.

• Incubation and Data Collection: The inoculated plates are incubated at 26 ± 2°C. The radial growth of the mycelium is measured when the fungal growth in the control plate has completely covered the plate.

• Calculation of Inhibition: The percentage of mycelial growth inhibition is calculated using the following formula:

  • Inhibition (%) = [(C - T) / C] * 100

  • Where:

    • C = Radial growth in the control plate

    • T = Radial growth in the treated plate

Field Trial for Fungicide Efficacy Evaluation

Field trials are conducted to evaluate the performance of fungicides under real-world agricultural conditions.[6]

• Experimental Design: The experiment is laid out in a Randomized Complete Block Design (RCBD) with multiple replications (typically three or four) for each treatment.

• Treatments: The treatments include the fungicides being tested at their recommended dosages, a standard check (a commonly used and effective fungicide), and an untreated control.

• Plot Size and Crop Management: Each plot is of a specified size, and standard agronomic practices for rice cultivation (e.g., fertilization, irrigation, and weed management) are followed uniformly across all plots.

• Inoculation (if necessary): In some studies, to ensure uniform disease pressure, artificial inoculation with the target pathogen may be carried out.

• Fungicide Application: Fungicides are applied at specific growth stages of the rice crop or upon the initial appearance of disease symptoms. The application is typically done using a calibrated sprayer to ensure uniform coverage.

• Data Collection:

  • Disease Severity: Disease severity is assessed at regular intervals using a standardized scoring scale (e.g., 0-9 scale for rice blast). The Percent Disease Index (PDI) is then calculated.

  • Yield and Yield Components: At maturity, data on grain yield, straw yield, and other yield-attributing characters (e.g., number of tillers, panicle length, number of grains per panicle) are recorded from a designated area within each plot.

• Statistical Analysis: The collected data is subjected to Analysis of Variance (ANOVA) to determine the statistical significance of the differences between treatments.

Mechanism of Action and Signaling Pathways

Isoprothiolane's primary mode of action is the inhibition of phosphatidylcholine (PC) biosynthesis in fungi. PC is a crucial component of cell membranes and is also involved in signal transduction. Isoprothiolane is believed to interfere with the transmethylation steps in the two major pathways of PC biosynthesis: the Bremer-Greenberg pathway and the Kennedy pathway.

References

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. Pest Control Cost Per Acre in India: Organic vs Chemical Cost Comparison [agrifarming.in]
• 3. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 4. journaljabb.com [journaljabb.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]

Navigating Fungicide Resistance: A Comparative Analysis of Isoprothiolane Cross-Resistance Patterns

For Researchers, Scientists, and Drug Development Professionals

The emergence of fungicide resistance in key plant pathogens poses a significant threat to global food security. Isoprothiolane, a systemic dithiolane fungicide, has been a cornerstone in the management of rice blast, caused by Magnaporthe oryzae. However, the development of resistance necessitates a thorough understanding of its cross-resistance patterns with other fungicide classes to devise effective and sustainable disease management strategies. This guide provides an objective comparison of isoprothiolane's performance against various fungicide alternatives, supported by experimental data, detailed methodologies, and visual representations of the underlying resistance mechanisms.

Cross-Resistance Profile of Isoprothiolane-Resistant Magnaporthe oryzae

Studies on isoprothiolane-resistant mutants of Magnaporthe oryzae have revealed varied cross-resistance patterns with fungicides from different chemical classes. The following table summarizes the 50% effective concentration (EC50) values of isoprothiolane-sensitive (wild-type) and resistant isolates against a panel of fungicides with distinct modes of action.

Fungicide	FRAC Group	Chemical Class	Mode of Action	Wild-Type (H08-1a) EC50 (µg/mL)	Isoprothiolane-Resistant Mutants EC50 Range (µg/mL)	Cross-Resistance Pattern
Isoprothiolane (IPT)	6	Dithiolane	Phospholipid biosynthesis (methyltransferase inhibition)	4.62	6.5 - 43.55	-
Iprobenfos (IBP)	6	Organophosphate	Phospholipid biosynthesis (methyltransferase inhibition)	Not Reported	Not Significantly Different from Wild-Type	No significant cross-resistance [1]
Tebuconazole (TEB)	3	DMI	Sterol biosynthesis in membranes	Not Reported	Not Significantly Different from Wild-Type	No cross-resistance [1]
Azoxystrobin (AZO)	11	QoI	Respiration	Not Reported	Not Significantly Different from Wild-Type	No cross-resistance [1]
Boscalid (BOS)	7	SDHI	Respiration	Not Reported	Not Significantly Different from Wild-Type	No cross-resistance [1]
Carbendazim (CAR)	1	MBC	Mitosis and cell division	Not Reported	Not Significantly Different from Wild-Type	No cross-resistance [1]
Fludioxonil (FLU)	12	Phenylpyrrole	Signal transduction	Not Reported	More Sensitive than Wild-Type	Negative cross-resistance (increased sensitivity) [1]
Iprodione (IPR)	2	Dicarboximide	Signal transduction	Not Reported	More Sensitive than Wild-Type	Negative cross-resistance (increased sensitivity) [1]
Epoxiconazole	3	DMI	Sterol biosynthesis in membranes	Not Reported	No correlation in sensitivity	No cross-resistance [2]

Key Observation: A significant finding is the lack of significant cross-resistance between isoprothiolane and iprobenfos (IBP).[1] This is noteworthy as both were previously thought to share the same mode of action. This suggests that the resistance mechanisms to isoprothiolane in M. oryzae are specific and do not confer broad resistance to other phospholipid biosynthesis inhibitors. Furthermore, isoprothiolane-resistant mutants did not exhibit cross-resistance to fungicides from major groups such as DMIs (tebuconazole, epoxiconazole), QoIs (azoxystrobin), SDHIs (boscalid), and MBCs (carbendazim).[1][2] Interestingly, these mutants showed increased sensitivity (negative cross-resistance) to the signal transduction inhibitors fludioxonil and iprodione.[1]

Experimental Protocols

The data presented in this guide are primarily based on in vitro sensitivity assays determining the half-maximal effective concentration (EC50) for mycelial growth inhibition.

Protocol: Mycelial Growth Inhibition Assay for EC50 Determination

This protocol is adapted from studies on fungicide sensitivity in Magnaporthe oryzae.

1. Fungal Isolates and Culture Conditions:

• Wild-type and isoprothiolane-resistant isolates of Magnaporthe oryzae are maintained on Potato Dextrose Agar (PDA) medium.

• Cultures are incubated at 25-28°C in the dark for 7-10 days to allow for sufficient mycelial growth.

2. Fungicide Stock Solutions and Media Preparation:

• Stock solutions of each fungicide are prepared by dissolving the technical grade active ingredient in an appropriate solvent (e.g., acetone or dimethyl sulfoxide (DMSO)).

• The fungicide stock solutions are serially diluted to achieve a range of final concentrations in the PDA medium. The final solvent concentration in the medium should not exceed a level that affects fungal growth (typically ≤1% v/v).

• The appropriate volume of each fungicide dilution is added to molten PDA (cooled to approximately 50-55°C) and poured into sterile Petri dishes. PDA plates with solvent alone serve as a control.

3. Inoculation and Incubation:

• Mycelial plugs (typically 4-5 mm in diameter) are taken from the actively growing margin of a 7-day-old culture of the fungal isolate.

• One mycelial plug is placed in the center of each fungicide-amended and control PDA plate.

• The plates are incubated at 25-28°C in the dark for 5-7 days, or until the mycelial growth in the control plates reaches a specific diameter.

4. Data Collection and Analysis:

• The diameter of the fungal colony is measured in two perpendicular directions, and the average diameter is calculated.

• The percentage of mycelial growth inhibition is calculated using the following formula:

  • Inhibition (%) = [(DC - DT) / DC] x 100

  • Where DC is the average diameter of the colony on the control plate, and DT is the average diameter of the colony on the fungicide-amended plate.

• The EC50 value, which is the concentration of the fungicide that inhibits mycelial growth by 50%, is calculated by probit analysis or by regressing the inhibition percentage against the logarithm of the fungicide concentration.

Protocol: Generation of Fungicide-Resistant Mutants

Resistant mutants are typically generated in the laboratory through adaptation on fungicide-amended media.

1. Adaptation Procedure:

• Mycelial plugs of the wild-type isolate are placed on PDA medium containing a sub-lethal concentration of isoprothiolane.

• Sectors of the fungal colony that show growth are transferred to fresh PDA plates with a higher concentration of the fungicide.

• This process of sequential transfer to increasing fungicide concentrations is repeated until isolates capable of growing at significantly higher concentrations than the wild-type are obtained.

2. Stability of Resistance:

• To confirm the stability of the resistance phenotype, the selected mutants are grown on fungicide-free PDA for several generations (e.g., five to ten transfers).

• The EC50 value of the sub-cultured mutants is then re-determined to ensure that the resistance is a stable genetic trait and not a temporary adaptation.

Molecular Mechanisms of Isoprothiolane Resistance

Research into the molecular basis of isoprothiolane resistance in Magnaporthe oryzae has identified key regulatory pathways and genes.

The Velvet Complex Signaling Pathway and its Role in Low-Level Resistance

Low-level resistance to isoprothiolane has been linked to the Velvet complex, a group of regulatory proteins that control various cellular processes in filamentous fungi.[1][3] In wild-type strains, the Velvet complex, consisting of VeA, VelB, and LaeA, is thought to regulate genes involved in secondary metabolism, which may be necessary for the activation or detoxification of isoprothiolane.[1] Mutations or disruptions in components of this complex, particularly MoVelB, can lead to a deformed complex, altering the expression of downstream genes and resulting in reduced sensitivity to isoprothiolane.[1]

Velvet Complex Pathway in Isoprothiolane Resistance.

Logical Relationship in Moderate Isoprothiolane Resistance

Moderate resistance to isoprothiolane involves a different regulatory network centered around the Zn2Cys6 transcription factor, MoIRR, and the Mediator complex subunit, MoMed15.[4] In this pathway, MoIRR interacts with MoMed15 to recruit the Mediator complex, which in turn activates the expression of downstream xenobiotic-metabolizing enzymes. It is hypothesized that some of these enzymes may enhance the toxicity of isoprothiolane. Mutations in MoIRR or MoMed15 can disrupt this process, leading to reduced expression of these enzymes and consequently, moderate resistance to isoprothiolane.

Logical Flow of Moderate Isoprothiolane Resistance.

Experimental Workflow for Cross-Resistance Assessment

The systematic evaluation of cross-resistance is a critical step in understanding the implications of resistance to a specific fungicide. The following diagram illustrates a typical workflow for assessing the cross-resistance patterns of isoprothiolane-resistant fungal isolates.

References

• 1. The velvet family proteins mediate low resistance to isoprothiolane in Magnaporthe oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 3. The velvet family proteins mediate low resistance to isoprothiolane in Magnaporthe oryzae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]

A Comparative Guide to Validated Analytical Methods for Isoprothiolane Detection in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for the detection of isoprothiolane, a systemic fungicide, in environmental samples such as soil and water. The selection of an appropriate analytical technique is critical for accurate monitoring of its environmental fate and ensuring regulatory compliance. This document outlines the performance of various methods, supported by experimental data, to aid researchers in choosing the most suitable approach for their specific needs.

Method Performance Comparison

The selection of an analytical method for isoprothiolane detection is a trade-off between sensitivity, selectivity, cost, and the complexity of the sample matrix. The following table summarizes the quantitative performance of commonly employed techniques: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with UV detection (HPLC-UV), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The data presented is compiled from various validation studies.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (RSD %)
GC-MS/MS	Rice	-	0.005 mg/kg[1]	88 - 105[1]	6.7 - 8.8[1]
LC-MS/MS	Paddy Water & Soil	-	-	-	-
Spectrophotometry	Water & Soil	2.0 x 10⁻³ µg/cm² (Sandell's Sensitivity)[2]	5.0 µg/10 mL[2]	-	4.1 x 10⁻²[2]

Note: Data for HPLC-UV and more comprehensive data for LC-MS/MS in environmental matrices were not available in the reviewed literature. The presented data for GC-MS/MS is from a study on rice, which can be indicative of performance in complex matrices.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. Below are protocols for the key techniques discussed.

QuEChERS-based Extraction for GC-MS/MS and LC-MS/MS Analysis

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices.

Sample Preparation (Soil):

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (and water if the soil is dry) to the tube.

• Shake vigorously for 1 minute to ensure thorough mixing and extraction.

• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) to induce phase separation.

• Shake vigorously again for 1 minute and then centrifuge at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine (PSA) to remove organic acids and C18 to remove non-polar interferences).

• Vortex for 30 seconds and centrifuge.

• The resulting supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.

Spectrophotometric Method

This colorimetric method is based on the reaction of isoprothiolane with specific reagents to form a colored complex that can be quantified using a spectrophotometer.

Sample Preparation (Water):

• Extract 25 mL of the water sample twice with 25 mL portions of diethyl ether.

• Evaporate the combined ether extracts to dryness.

• Dissolve the residue in 50 mL of ethanol for analysis[2].

Sample Preparation (Soil):

• Weigh 50 g of crushed soil and extract twice with 25 mL portions of diethyl ether.

• Evaporate the combined ether extracts to dryness.

• Dissolve the residue in 50 mL of ethanol for analysis[2].

Color Development and Measurement:

• Take an aliquot of the sample extract containing 5.0 to 25 µg of isoprothiolane.

• Add 0.5 mL of bromine water and shake for 10 minutes.

• Add 2 drops of formic acid to remove excess bromine.

• Add 0.5 mL of a potassium iodide-potassium iodate mixture and 1 mL of leucocrystal violet.

• Allow 15 minutes for full color development.

• Dilute the solution with 30% alcohol and measure the absorbance at 600 nm against a reagent blank[2].

Visualizations

Experimental Workflow for Isoprothiolane Analysis

The following diagram illustrates a generalized workflow for the analysis of isoprothiolane in environmental samples, from sample collection to data analysis.

A generalized workflow for isoprothiolane analysis in environmental samples.

Signaling Pathway: Isoprothiolane's Mode of Action

Isoprothiolane acts as a fungicide by inhibiting phospholipid biosynthesis in fungi. Specifically, it is thought to target methyltransferase, an enzyme crucial for this pathway. The diagram below illustrates the proposed mechanism of action.

Proposed mechanism of isoprothiolane's inhibition of phospholipid biosynthesis.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. hpst.cz [hpst.cz]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Isoprothiolane

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. Adherence to proper chemical handling and disposal protocols is a critical component of this responsibility. This guide provides essential, step-by-step instructions for the safe and compliant disposal of isoprothiolane, a fungicide also used as an insecticide in agricultural research.

Immediate Safety and Logistical Information

When handling isoprothiolane, it is crucial to prevent environmental contamination and personal exposure. Improper disposal can lead to the contamination of soil and water systems.[1][2] Always consult your institution's specific safety guidelines and local regulations before proceeding with any disposal.

Key Disposal Principles:

• Avoid Environmental Release: Under no circumstances should isoprothiolane or its containers be disposed of in regular trash or poured down the drain.[1][3] Discharge into sewer systems or the environment must be avoided.[1]

• Professional Disposal: The recommended method for disposing of isoprothiolane waste is to engage a licensed chemical waste disposal company.[1][4] These facilities are equipped for controlled incineration with flue gas scrubbing or other approved chemical destruction methods.[1]

• Personal Protective Equipment (PPE): When handling isoprothiolane for disposal, always wear appropriate personal protective equipment, including chemical-impermeable gloves, safety goggles, and a full-face respirator if exposure limits are exceeded or if there is a risk of dust or vapor inhalation.[1][5]

Step-by-Step Disposal Protocol

• Waste Collection:

  • Collect waste isoprothiolane and any contaminated materials (e.g., absorbent pads from a spill) in a suitable, sealable, and properly labeled container.[1]

  • For accidental spills, avoid dust formation.[1] Sweep up the material, taking care not to generate dust, and place it into a sealed container for disposal.[4] The affected area should then be washed with a large amount of water.[4]

• Container Management:

  • Ensure that containers holding isoprothiolane waste are tightly closed and stored in a cool, dry, and well-ventilated area away from ignition sources.[5]

  • For empty containers, triple rinse them (or the equivalent) with an appropriate solvent.[1] The rinse water should be collected and disposed of as hazardous waste.[6]

  • After proper rinsing, puncture the container to make it unusable for other purposes.[1] The container can then be offered for recycling, reconditioning, or disposed of in a sanitary landfill, in accordance with local regulations.[1]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste contractor.

  • Provide the contractor with a detailed description of the waste, including its composition and any known contaminants.[4]

• Documentation:

  • Maintain accurate records of the amount of isoprothiolane disposed of, the date of disposal, and the name of the disposal company. This documentation is crucial for regulatory compliance.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following table summarizes key handling and exposure information for isoprothiolane.

Parameter	Value	Species	Reference
Acute Oral LD50	1100 mg/kg	Male Rat	[2]
Acute Oral LD50	1330 mg/kg	Female Rat	[2]
Acute Dermal LD50	>2000 mg/kg	Rat	[2][7]
Inhalation LC50 (4h)	>2.0 mg/L	Rat	[2]
Aquatic Toxicity (Carp, 96h LC50)	11.4 mg/L	Carp	[7][8]
Aquatic Toxicity (Daphnia, 48h EC50)	19.0 mg/L	Daphnia	[7][8]

Isoprothiolane Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of isoprothiolane.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. tlongagro.com [tlongagro.com]
• 3. epa.gov [epa.gov]
• 4. direct.hpc-j.co.jp [direct.hpc-j.co.jp]
• 5. echemi.com [echemi.com]
• 6. Disposal of Pesticides [npic.orst.edu]
• 7. agrichem.com.my [agrichem.com.my]
• 8. nichino.co.jp [nichino.co.jp]

Comprehensive Safety and Handling Guide for Isoprothiolane

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling Isoprothiolane. It offers procedural, step-by-step guidance on safe operational and disposal plans.

Hazard Identification and Classification

Isoprothiolane is classified as harmful if swallowed and may cause skin and eye irritation.[1][2] It is crucial to handle this chemical with appropriate care to avoid exposure.

Personal Protective Equipment (PPE)

To ensure personal safety when handling Isoprothiolane, the following personal protective equipment is mandatory. More than 97% of pesticide exposure occurs through the skin, making dermal protection a priority.[3][4]

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Neoprene or nitrile rubber gloves are recommended.[5] Latex, leather, and fabric gloves do not offer adequate protection.[5] Gloves must be inspected before use and should be washed and dried after handling the chemical.[1]
Eye Protection	Safety Goggles	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards are required.[1][6]
Body Protection	Protective Clothing	Wear fire/flame resistant and impervious clothing.[1] Full-length overalls are a suitable option.[7]
Respiratory Protection	Respirator	If exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.[1]
Footwear	Chemical-resistant boots	Wear unlined, chemical-resistant boots that cover the ankles. Pant legs should be worn over the boots.[3]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the chemical's stability.

Handling:

• Work in a well-ventilated area.[6][8]

• Avoid contact with skin and eyes.[1][6][7]

• Do not eat, drink, or smoke when using this product.[1][2][8]

• Wash hands thoroughly after handling.[1][8]

• Avoid the formation of dust and aerosols.[1][6]

• Use non-sparking tools to prevent fire caused by electrostatic discharge.[1][6]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6][9]

• Store away from foodstuff containers and incompatible materials.[1][6]

• Keep away from heat, sparks, open flames, and hot surfaces.[2]

Emergency Procedures

In case of exposure, follow these first-aid measures immediately.

Exposure Route	First-Aid Measures
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[1][6]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water and consult a doctor.[1][6][8]
Eye Contact	Rinse with pure water for at least 15 minutes and consult a doctor.[1][8]
Ingestion	Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[1]

Spill and Disposal Management

Accidental Release Measures: In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1][6] Avoid breathing vapors, mist, or gas.[1] Collect the spillage using spark-proof tools and explosion-proof equipment and place it in a suitable, closed container for disposal.[1] Do not let the chemical enter drains.[1]

Disposal:

• Dispose of contents and container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[1]

• The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

• Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Quantitative Data Summary

Parameter	Value	Reference
Acute Oral LD50 (rat)	1100 mg/kg (male); 1330 mg/kg (female)	[7]
Acute Dermal LD50 (rat)	>2000 mg/kg	[7][10]
Inhalation LC50 (rat, 4h)	>2.0 mg/L	[7]

Experimental Workflow for Safe Handling of Isoprothiolane

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. agrichem.com.my [agrichem.com.my]
• 3. MSU Extension | Montana State University [apps.msuextension.org]
• 4. extension.missouri.edu [extension.missouri.edu]
• 5. royalbrinkman.com [royalbrinkman.com]
• 6. echemi.com [echemi.com]
• 7. tlongagro.com [tlongagro.com]
• 8. direct.hpc-j.co.jp [direct.hpc-j.co.jp]
• 9. PD20082514 Isoprothiolane and for Storage Keep in dark place [m.agriculture-pesticides.com]
• 10. rayfull.com [rayfull.com]